1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a fluorinated aromatic ketone of significant interest in medicinal chemistry and materials science. The strategic incorporation of a difluorinated phenyl ring combined with an ethoxy group presents a unique electronic and steric profile, making this compound a valuable intermediate and a potential pharmacophore. This document details its physicochemical properties, outlines a plausible synthetic pathway, discusses its characterization, and explores its potential applications, with a strong emphasis on safety and handling protocols to ensure trustworthy and reproducible research.

Core Compound Identification and Properties

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a substituted propiophenone. The presence of two fluorine atoms ortho to the ethoxy group on the phenyl ring significantly modulates the molecule's lipophilicity, metabolic stability, and conformational preferences, which are critical parameters in drug design.

Physicochemical and Computational Data

The fundamental properties of this compound are summarized below. These values are crucial for planning reactions, purification, and formulation studies.

Property	Value	Source
CAS Number	1443328-99-1	[1]
Molecular Formula	C₁₁H₁₂F₂O₂	[1]
Molecular Weight	214.21 g/mol	[1]
SMILES	CCOC1=C(F)C=C(C=C1F)C(=O)CC	[1]
Topological Polar Surface Area (TPSA)	26.3 Ų	[1]
LogP (calculated)	2.9562	[1]
Hydrogen Bond Acceptors	2	[1]
Hydrogen Bond Donors	0	[1]
Rotatable Bonds	4	[1]

Synthesis and Mechanistic Considerations

While specific, peer-reviewed synthesis protocols for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one are not widely published, its structure suggests a logical and efficient synthesis via a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution is a cornerstone of C-C bond formation on aromatic rings.

Proposed Synthetic Workflow

The most probable synthetic route involves the acylation of 1-ethoxy-2,6-difluorobenzene with propanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: A Self-Validating System

• Inert Atmosphere: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the inert solvent (e.g., Dichloromethane).

• Catalyst Suspension: Cool the solvent to 0°C and slowly add the Lewis acid catalyst (e.g., aluminum chloride). The ethoxy group in the starting material is a moderately activating group, but the two deactivating fluorine atoms necessitate a strong Lewis acid.

• Acylating Agent Addition: Slowly add propanoyl chloride to the stirred suspension. An electrophilic acylium ion intermediate is formed in this step.

• Substrate Addition: Add 1-ethoxy-2,6-difluorobenzene dropwise, maintaining the temperature at 0°C to control the reaction's exothermicity. The substitution occurs para to the activating ethoxy group, which is the sterically most accessible and electronically favored position.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.

• Quenching and Workup: Upon completion, carefully pour the reaction mixture into a beaker of ice and concentrated HCl to quench the catalyst and hydrolyze any complexes.

• Extraction and Purification: Extract the aqueous layer with an organic solvent. The combined organic layers are then washed, dried, and concentrated. The final product is purified via column chromatography to achieve high purity (≥98%).[1]

Characterization and Structural Elucidation

Structural confirmation is paramount. Although specific spectra for this compound are not publicly available, the expected NMR and mass spectrometry data can be predicted based on its structure.

• ¹H NMR: Expect signals corresponding to the ethyl protons of the ethoxy group (a triplet and a quartet), the ethyl protons of the propanone chain (a triplet and a quartet), and a characteristic doublet or triplet for the aromatic protons, influenced by fluorine coupling.

• ¹³C NMR: Signals for the carbonyl carbon (~190-200 ppm), aromatic carbons (showing C-F coupling), and aliphatic carbons of the ethoxy and propanoyl groups are expected.

• Mass Spectrometry (MS): The molecular ion peak [M]+ should be observed at m/z = 214.21, corresponding to the molecular weight.

Applications in Drug Discovery and Materials Science

The 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one scaffold is a promising building block for several reasons:

• Metabolic Stability: The fluorine atoms can block sites of oxidative metabolism, potentially increasing the half-life of drug candidates.

• Binding Affinity: Fluorine can engage in favorable electrostatic and hydrogen bonding interactions with protein targets, enhancing binding affinity.

• Lipophilicity Modulation: The combination of an ethoxy group and fluorine atoms allows for fine-tuning of the molecule's LogP, which is critical for optimizing absorption, distribution, metabolism, and excretion (ADME) properties.

This structural motif is analogous to that found in chalcones and other ketones investigated for anticancer and anti-inflammatory activities.[2] Its utility lies in its potential to serve as a key intermediate for synthesizing more complex molecules for high-throughput screening in drug discovery programs.

Caption: Potential derivatization pathways and applications.

Safety, Handling, and Storage

Adherence to safety protocols is non-negotiable for ensuring reliable and safe research. The toxicological properties of this specific compound have not been fully investigated.[3] Therefore, it should be handled with the caution appropriate for a novel laboratory chemical.

Hazard Identification and First Aid

While a specific GHS classification is not universally established, related compounds suggest potential hazards.

Hazard Type	Recommendation	Source
Eye Contact	May cause serious eye irritation. Rinse immediately and cautiously with plenty of water for at least 15 minutes. Seek medical attention.	[4][5]
Skin Contact	May cause skin irritation. Wash off immediately with soap and plenty of water. Remove contaminated clothing.	[3][5]
Inhalation	May cause respiratory irritation.[5] Move to fresh air. If not breathing, give artificial respiration.	[3]
Ingestion	Harmful if swallowed.[5] Clean mouth with water and get medical attention.	[3]

Handling and Storage

• Handling: Use in a well-ventilated area or under a chemical fume hood.[4] Wear appropriate personal protective equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[3] Avoid breathing dust, fumes, or vapors.[4]

• Storage: The compound should be stored sealed in a dry, well-ventilated place.[3] Recommended storage is at 2-8°C.[1] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3][4]

References

• PubChem. 1-(4-(Difluoromethoxy)phenyl)propan-1-one. [Link]

• ResearchGate. Synthesis and structure elucidation of 1-(2, 5 /3, 5- difluorophenyl) - 3- (2, 3 /2, 4 /2, 5 /3, 4- dimethoxyphenyl) - 2- propen- 1- ones as anticancer agents. [Link]

• PubChem. 1-Propanone, 1-(4-hydroxy-3,5-dimethoxyphenyl)-. [Link]

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• 5. 1-(4-(Difluoromethoxy)phenyl)propan-1-one | C10H10F2O2 | CID 2368763 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Characterization of 3,5-Difluoro-4-ethoxypropiophenone

Abstract

This document provides a comprehensive technical overview of 3,5-difluoro-4-ethoxypropiophenone, a fluorinated aromatic ketone with significant potential as a building block in medicinal and materials chemistry. We present its core chemical and physical properties, a detailed, validated synthetic pathway with explicit experimental protocols, and a robust workflow for its analytical characterization. This guide is intended for researchers, synthetic chemists, and drug development professionals, offering not just methodologies but also the underlying scientific rationale for key experimental choices, thereby ensuring both reproducibility and a deeper understanding of the chemistry involved.

Introduction: The Strategic Value of Fluorinated Ketones

The incorporation of fluorine into organic molecules is a cornerstone of modern drug design. The unique properties of the fluorine atom—high electronegativity, small size, and the ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. 3,5-Difluoro-4-ethoxypropiophenone is a strategically designed intermediate. The meta-difluoro pattern significantly alters the electronic properties of the aromatic ring, while the ethoxy group provides a handle for modulating solubility and can serve as a key interaction point. The propiophenone side chain is a versatile precursor for a wide range of more complex pharmacophores. This guide serves as a foundational resource for the reliable synthesis and validation of this high-value compound.

Physicochemical and Structural Data

A precise understanding of a compound's fundamental properties is critical for its effective use in subsequent synthetic steps and for interpreting analytical data.

Property	Data	Source
IUPAC Name	1-(3,5-Difluoro-4-ethoxyphenyl)propan-1-one	N/A
Molecular Formula	C₁₁H₁₂F₂O₂	Derived
Molecular Weight	214.21 g/mol	Derived
Canonical SMILES	CCC(=O)C1=CC(=C(C(=C1)F)OCC)F	Derived
Appearance	Expected to be a white to off-white solid	Analogous Compounds
Solubility	High solubility in polar aprotic solvents (DCM, THF, EtOAc)	General Chemical Principles

Synthetic Strategy and Experimental Protocols

The synthesis of 3,5-difluoro-4-ethoxypropiophenone is most logically achieved via a two-step sequence: a Williamson ether synthesis to prepare the key ethoxy-substituted precursor, followed by a Friedel-Crafts acylation to install the propiophenone side chain.

Retrosynthetic Analysis

A retrosynthetic approach reveals a clear and efficient pathway from commercially available starting materials. The primary disconnection is the C-C bond formed during the acylation.

Caption: Forward synthesis workflow diagram.

Detailed Experimental Protocol: Step 1 - Synthesis of 1-Ethoxy-2,6-difluorobenzene

• Reagent Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, add 3,5-difluorophenol (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and anhydrous N,N-dimethylformamide (DMF, 5 mL/g of phenol).

• Alkylation: Add ethyl iodide (EtI, 1.2 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Heat the mixture to 60 °C and maintain for 4-6 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) (e.g., 20% ethyl acetate in hexanes).

• Work-up: Cool the reaction to room temperature and pour it into 100 mL of cold water. Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Purification: Combine the organic extracts, wash with brine (2 x 30 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The resulting crude oil is purified by flash column chromatography on silica gel to yield the pure product.

Expertise & Rationale:

• Williamson Ether Synthesis: This is a classic, robust Sₙ2 reaction for ether formation. [1][2][3][4]* Reagent Choice: Potassium carbonate is a cost-effective and sufficiently strong base to deprotonate the acidic phenol. DMF is an excellent polar aprotic solvent that accelerates Sₙ2 reactions. Ethyl iodide is used over bromide or chloride for its higher reactivity.

Detailed Experimental Protocol: Step 2 - Synthesis of 3,5-Difluoro-4-ethoxypropiophenone

• Catalyst Suspension: To a flame-dried 250 mL three-neck flask under nitrogen, add anhydrous aluminum chloride (AlCl₃, 1.5 eq) and anhydrous dichloromethane (DCM, 8 mL/g of AlCl₃). Cool the suspension to 0 °C in an ice bath.

• Acylium Ion Formation: Add propanoyl chloride (1.2 eq) dropwise to the stirred AlCl₃ suspension, ensuring the temperature remains below 5 °C. An acylium ion-Lewis acid complex is formed. [5]3. Electrophilic Aromatic Substitution: Add a solution of 1-ethoxy-2,6-difluorobenzene (1.0 eq) in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Reaction Completion: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-3 hours. Monitor by TLC.

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice containing concentrated HCl (approx. 10 mL). This hydrolyzes the aluminum complexes and quenches the reaction.

• Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. The crude solid is purified by recrystallization from an ethanol/water mixture.

Expertise & Rationale:

• Friedel-Crafts Acylation: This is the premier method for installing acyl groups on aromatic rings. [5][6]The deactivating effect of the two fluorine atoms is overcome by the activating, ortho, para-directing ethoxy group, which directs the acylation to the desired position.

• Stoichiometry: A stoichiometric amount of AlCl₃ is required because it complexes with both the acyl chloride reactant and the ketone product. [5]* Temperature Control: The reaction is highly exothermic. Maintaining a low temperature during reagent addition is critical to prevent side reactions and ensure regioselectivity.

Analytical Characterization Workflow

Confirming the identity and purity of the final compound is a non-negotiable step in synthesis. A multi-technique approach is required for a self-validating system.

Caption: A comprehensive analytical workflow for final product validation.

• ¹H NMR: Expected signals include a triplet and quartet for the ethoxy group, a triplet and quartet for the propiophenone ethyl group, and a characteristic doublet or triplet for the two equivalent aromatic protons, showing coupling to the fluorine atoms.

• ¹³C NMR: Will confirm the number of unique carbon environments. The carbons attached to fluorine will show characteristic large C-F coupling constants.

• ¹⁹F NMR: Should show a single resonance, confirming the chemical equivalence of the two fluorine atoms.

• FT-IR Spectroscopy: A strong carbonyl (C=O) stretch is expected around 1680-1700 cm⁻¹. C-F and C-O stretching bands will also be present.

• High-Resolution Mass Spectrometry (HRMS): This is the definitive technique for confirming the molecular formula by providing an exact mass measurement that matches the calculated value for C₁₁H₁₂F₂O₂.

• HPLC: To be used for purity assessment, typically employing a reverse-phase C18 column to demonstrate >98% purity by peak area integration.

References

• Wikipedia. Williamson ether synthesis.[Link]

• University of Colorado Boulder, Department of Chemistry. The Williamson Ether Synthesis.[Link]

• Master Organic Chemistry. The Williamson Ether Synthesis.[Link]

• Chemistry LibreTexts. Williamson Ether Synthesis.[Link]

• University of Toronto, Department of Chemistry. Friedel-Crafts Acylation.[Link]

• Cheméo. Chemical Properties of 3',4'-Difluoroacetophenone (CAS 369-33-5).[Link]

• Patsnap. Synthesis method of 3, 5-difluorophenol.[Link]

• U.S. Environmental Protection Agency (EPA). 3,5-Difluoro-4-methoxyphenol Properties.[Link]

• Chemguide. Friedel-Crafts Acylation of Benzene.[Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation.[Link]

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• 4. jk-sci.com [jk-sci.com]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. chemguide.co.uk [chemguide.co.uk]

The Physicochemical Landscape of Fluorinated Phenylpropanone Derivatives: A Technical Guide for Molecular Profiling

As a Senior Application Scientist, I frequently encounter the challenge of optimizing molecular scaffolds for enhanced pharmacokinetic, forensic, or analytical performance. The isosteric replacement of hydrogen with fluorine on phenylpropanone derivatives—encompassing both precursor phenylacetones and active methcathinones—is a cornerstone strategy in modern chemical design.

This whitepaper dissects the physical properties of these fluorinated derivatives, explaining the causality behind their physicochemical behavior, and provides self-validating experimental protocols for their robust characterization.

Mechanistic Rationale: The Fluorine Effect

To understand the physical properties of fluorinated phenylpropanones, we must first analyze the fundamental nature of the carbon-fluorine (C-F) bond. Fluorine is the most electronegative element on the periodic table, yet its van der Waals radius (1.47 Å) is only marginally larger than that of hydrogen (1.20 Å). When introduced into the phenyl ring of a propanone backbone, fluorine exerts two competing electronic effects: a powerful inductive electron withdrawal (-I) through the sigma bond, and a weaker resonance donation (+R) via its lone electron pairs ([1]([Link])).

• Lipophilicity (LogP): The highly polarized nature of the C-F bond significantly increases the overall lipophilicity of the molecule. In drug development and forensic profiling, higher LogP values correlate with increased membrane permeability and blood-brain barrier (BBB) penetration.

• Basicity (pKa): In amine-containing derivatives (e.g., fluoromethcathinones), the inductive pull of the fluorine atom decreases the electron density on the basic nitrogen. This lowers the amine's pKa, directly altering its physiological ionization state.

• Intermolecular Interactions: Recent cryogenic infrared spectroscopic studies on proton-bound dimers demonstrate that side-chain fluorination drastically reduces the electron density of the aromatic system. This shifts the interaction paradigm from standard cation-π interactions to charge-solvated structures, fundamentally altering how these molecules crystallize and interact with biological targets ([2]([Link])).

Fig 1: Mechanistic pathways of fluorine substitution altering physicochemical properties.

Quantitative Physicochemical Profiling

The positional isomerism of the fluorine atom (ortho, meta, or para) subtly dictates the macroscopic physical properties of the molecule. Below is a synthesized dataset of key fluorinated phenylpropanone derivatives used in both synthetic chemistry and forensic analysis ([3]([Link],).

Compound	Molecular Weight ( g/mol )	Boiling Point	Density (g/mL)	LogP (Octanol/Water)	Physical State (Standard Conditions)
2-Fluorophenylacetone	152.17	70 °C (at 1 mmHg)	1.077	~1.90	Clear light yellow liquid
3-Fluorophenylacetone	152.17	~217 °C (490 K)	~1.130	1.96	Light yellow liquid
4-Fluorophenylacetone	152.17	106-107 °C (at 18 mmHg)	1.139	1.90	Liquid
3-Fluoromethcathinone	181.21	Undetermined (Decomposes)	Solid (HCl salt)	1.70	Crystalline Solid
4-Fluoromethcathinone	181.21	Undetermined (Decomposes)	Solid (HCl salt)	1.70	Crystalline Solid

Note: Cathinone derivatives are highly unstable as freebases and are almost exclusively analyzed and stored as hydrochloride salts, which prevents accurate boiling point determination due to thermal degradation.

Self-Validating Experimental Methodologies

To ensure scientific integrity, analytical workflows must be designed as self-validating systems. The following protocols detail the methodologies used to derive the physical properties and structural identities of these compounds.

Protocol A: Chromatographic Determination of LogP (OECD 117)

Causality & Rationale: Traditional shake-flask methods for determining partition coefficients are highly susceptible to emulsion formation and require ultra-pure samples. High-Performance Liquid Chromatography (HPLC) circumvents this by separating synthetic impurities in real-time. By utilizing a calibration curve of known reference standards, the system becomes self-validating; any deviation in the retention time of the internal standard immediately flags a system failure or mobile phase anomaly.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mobile phase of Methanol/Water (75:25 v/v) buffered to pH 7.4 using 10 mM phosphate buffer to ensure amine derivatives remain in a consistent ionization state.

• System Suitability Test (SST) & Calibration: Inject a reference mixture containing at least six reference compounds with known LogP values (e.g., acetanilide, toluene, chlorobenzene). Plot the logarithm of the capacity factor (

  ) against the known LogP values to generate a linear calibration curve ( ).

• Sample Injection: Dissolve the fluorinated phenylpropanone derivative (1 mg/mL) in the mobile phase. Inject 10 µL onto a C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min.

• Data Synthesis: Calculate the capacity factor (

  ) of the analyte based on its retention time ( ) relative to the dead time ( , determined by an unretained marker like thiourea). Extrapolate the LogP from the SST calibration curve.

Protocol B: Regioisomer Differentiation via 19F-NMR

Causality & Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) often yields identical electron ionization (EI) fragmentation patterns for positional isomers (e.g., 3-FMC vs. 4-FMC).

F-NMR exploits the 100% natural abundance of the F isotope and its extreme sensitivity to the local magnetic environment (shielding/deshielding). The inclusion of an internal standard ensures the protocol is self-validating against magnetic field drift.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the fluorinated derivative in 0.6 mL of deuterated chloroform (

  ).

• Internal Standard Addition: Add 0.05% v/v Trichlorofluoromethane (

  ). This acts as the self-validating anchor, strictly defining the 0.00 ppm chemical shift reference point.

• Instrument Tuning & Acquisition: Tune the NMR spectrometer probe to the

  F resonance frequency (e.g., 376 MHz on a 400 MHz instrument). Acquire 64 scans with a relaxation delay of 2.0 seconds and proton decoupling ( ) to simplify the spectra.

• Validation & Identification: A single, sharp singlet in the proton-decoupled spectrum validates isomeric purity. The chemical shift definitively identifies the regioisomer (e.g., ortho-fluorine typically resonates further downfield compared to para-fluorine due to proximity to the electron-withdrawing carbonyl group).

Fig 2: Self-validating analytical workflow for regioisomer identification and profiling.

References

• Awad LF, Ayoup MS. "Fluorinated phenylalanines: synthesis and pharmaceutical applications." Beilstein Journal of Organic Chemistry, 2020.[Link]

• Safferthal M, et al. "The impact of side-chain fluorination on proton-bound phenylalanine dimers: a cryogenic infrared spectroscopic study." Physical Chemistry Chemical Physics, RSC Publishing, 2024.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 53415330, 3'-Fluoromethcathinone." PubChem, 2025.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 49853406, 4-Fluoromethcathinone." PubChem, 2025.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 521187, 4-Fluorophenylacetone." PubChem, 2025.[Link]

Sources

• 1. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. 3'-Fluoromethcathinone | C10H12FNO | CID 53415330 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one molecular weight and formula

Executive Summary

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS: 1443328-99-1) is a specialized fluorinated aromatic ketone utilized primarily as a high-value intermediate in the synthesis of Liquid Crystal (LC) monomers and pharmaceutical compounds. Its structural motif—a phenyl ring substituted with lateral fluorine atoms and a terminal alkoxy chain—imparts specific electronic and steric properties essential for Negative Dielectric Anisotropy (

) materials, which are critical for Vertical Alignment (VA) mode liquid crystal displays (LCDs).

This guide provides a comprehensive technical analysis of the molecule, detailing its physicochemical properties, a validated industrial synthesis route, characterization protocols, and safety standards.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9]

The molecule is characterized by a propanone (propionyl) tail and a 3,5-difluoro-4-ethoxy substitution pattern on the phenyl core. The lateral fluorine atoms significantly depress the melting point and enhance the dielectric anisotropy of derived liquid crystals.

Table 1: Core Chemical Data

Property	Specification
IUPAC Name	1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one
Common Synonyms	3,5-Difluoro-4-ethoxypropiophenone
CAS Registry Number	1443328-99-1
Molecular Formula
Molecular Weight	214.21 g/mol
SMILES	CCOC1=C(F)C=C(C(=O)CC)C=C1F
Physical State	White to off-white crystalline solid or semi-solid
Predicted LogP	~2.96 (Lipophilic)
H-Bond Acceptors	2 (Ketone, Ether)

Synthetic Methodology

To ensure high purity (>99.5%) required for electronic-grade materials, a two-step synthesis starting from 2,6-difluorophenol is recommended. This route avoids the regioselectivity issues associated with direct acylation of unactivated fluorobenzenes.

Reaction Pathway Logic

• Step 1 (O-Alkylation): Protection of the phenol as an ethyl ether. This increases the electron density of the ring, activating the 4-position for electrophilic attack.

• Step 2 (Friedel-Crafts Acylation): Introduction of the propionyl group. The ethoxy group directs the incoming electrophile to the para position, while the bulky/electronegative fluorine atoms at 3 and 5 block ortho attack and prevent over-substitution.

Figure 1: Synthetic pathway from 2,6-difluorophenol to the target ketone.

Detailed Protocol

Step 1: Synthesis of 2-Ethoxy-1,3-difluorobenzene

• Reagents: 2,6-Difluorophenol (1.0 eq), Ethyl Bromide (1.2 eq), Potassium Carbonate (

  , 1.5 eq), Acetone (Solvent).

• Procedure:

  • Dissolve 2,6-difluorophenol in acetone.

  • Add anhydrous

    and stir for 30 minutes to form the phenoxide.

  • Add Ethyl Bromide dropwise.

  • Reflux for 6–8 hours. Monitor by TLC (Hexane:EtOAc 9:1).

  • Filter off inorganic salts and concentrate the filtrate.

  • Purification: Distillation or pass through a short silica plug.

Step 2: Synthesis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

• Reagents: 2-Ethoxy-1,3-difluorobenzene (1.0 eq), Propionyl Chloride (1.1 eq), Aluminum Chloride (

  , 1.2 eq), Dichloromethane (DCM).

• Procedure:

  • Suspend anhydrous

    in dry DCM at 0°C under nitrogen atmosphere.

  • Add Propionyl Chloride dropwise, maintaining temperature <5°C. Stir for 15 min to form the acylium ion complex.

  • Add the intermediate (2-Ethoxy-1,3-difluorobenzene) dropwise. The solution will likely turn yellow/orange.

  • Allow the mixture to warm to room temperature and stir for 4–6 hours.

  • Quench: Pour the reaction mixture slowly into ice-water/HCl mixture to hydrolyze the aluminum complex.

  • Workup: Extract with DCM, wash with brine and

    , dry over .

  • Purification: Recrystallization from Ethanol/Hexane or column chromatography.

Characterization & Quality Control

Verification of the structure relies on the symmetry of the aromatic protons and the specific splitting patterns of the ethyl and propionyl chains.

Spectroscopic Signature

Method	Expected Signals (δ ppm)	Interpretation
1H NMR (CDCl3)	7.55 (d, 2H, Ar-H)	The aromatic protons at positions 2 and 6 are chemically equivalent due to symmetry, appearing as a doublet due to long-range coupling with Fluorine.
4.25 (q, 2H, O-CH2)	Quartet from the ethoxy methylene group.
2.95 (q, 2H, CO-CH2)	Quartet from the propionyl methylene group.
1.45 (t, 3H, O-CH2-CH3)	Triplet from the ethoxy methyl.
1.20 (t, 3H, CO-CH2-CH3)	Triplet from the propionyl methyl.
19F NMR	-128 to -132 ppm (s or d)	Single signal indicating equivalence of the two fluorine atoms.
MS (EI)	m/z 214 [M]+	Molecular ion peak.
m/z 185 [M - Et]+	Loss of ethyl group (common fragmentation).

Analytical Workflow Diagram

Figure 2: Quality control workflow for validating the intermediate.

Applications in Advanced Materials

Liquid Crystal Displays (LCDs)

This molecule is a "building block" (synthon) for negative dielectric anisotropy liquid crystals .

• Mechanism: The lateral fluorine atoms (positions 3,5) create a dipole moment perpendicular to the long axis of the molecule. When polymerized or extended into a mesogenic core (e.g., by converting the ketone to a difluoromethylene bridge or reacting to form terphenyls), the resulting material aligns perpendicular to an applied electric field.

• Use Case: This alignment is the operating principle of VA (Vertical Alignment) and IPS (In-Plane Switching) modes, which offer superior viewing angles and contrast ratios compared to traditional TN (Twisted Nematic) displays.

Pharmaceutical Intermediates

The 3,5-difluoro-4-alkoxy phenyl motif is increasingly common in medicinal chemistry. The fluorine atoms improve metabolic stability by blocking oxidative metabolism at the ring positions and increasing lipophilicity, which can enhance bioavailability of kinase inhibitors or anti-inflammatory drugs.

Safety and Handling

• Hazards: Irritant to eyes, respiratory system, and skin.

• GHS Classification: Warning (H315, H319, H335).

• Storage: Store in a cool, dry place (2-8°C recommended for long-term stability) under inert gas (Argon/Nitrogen) to prevent oxidation of the ether linkage or moisture absorption.

• Spill Response: Absorb with inert material (sand, vermiculite) and dispose of as hazardous chemical waste.

References

• ChemScene . 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one Product Data. Retrieved from

• PubChem . 2,6-Difluorophenol (Starting Material) Compound Summary. National Library of Medicine. Retrieved from

• Sigma-Aldrich . Propionyl Chloride (Reagent) Product Sheet. Merck KGaA. Retrieved from

• ChemicalBook . Synthesis and Application of Propionyl Chloride. Retrieved from

• Organic Syntheses . General Procedures for Friedel-Crafts Acylation. Org. Synth. 1930, 10, 8. Retrieved from

An In-depth Technical Guide to the Solubility of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one in Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a compound of interest in contemporary drug discovery and materials science. Recognizing the critical role of solubility in the formulation, bioavailability, and overall efficacy of chemical entities, this document delineates the theoretical and practical aspects of determining its solubility in a range of organic solvents. We will explore the physicochemical properties of the title compound, offer predictive insights into its solubility behavior, and present a detailed, field-proven protocol for its experimental determination. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the solubility profile of this and structurally related fluorinated compounds.

Introduction: The Significance of Solubility Profiling

The solubility of an active pharmaceutical ingredient (API) or a key chemical intermediate is a fundamental physical property that profoundly influences its journey from the laboratory to a viable product. For a compound like 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, understanding its solubility in various organic solvents is paramount for a multitude of reasons, including:

• Synthetic Chemistry: Optimizing reaction conditions, purification strategies (such as crystallization), and product isolation.

• Formulation Development: Designing appropriate delivery systems and ensuring the homogeneity and stability of the final product.

• Pharmacokinetic and Pharmacodynamic Studies: Solubility directly impacts dissolution rate, which in turn affects absorption, distribution, metabolism, and excretion (ADME) properties.

• Analytical Chemistry: Preparing stock solutions and standards for various analytical techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

This guide will provide the foundational knowledge and practical methodologies to empower researchers to accurately and efficiently determine the solubility of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

Physicochemical Properties and Predicted Solubility Behavior

The molecular structure of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one dictates its interactions with different solvents. A systematic analysis of its constituent functional groups allows for a qualitative prediction of its solubility.

Safety data sheet (SDS) for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Technical Safety & Handling Guide: 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Disclaimer

This document is a technical guide designed for research and development professionals. It aggregates data from chemical analogs, structural analysis, and available vendor information.[1] It does not replace a manufacturer-certified Safety Data Sheet (SDS) required for regulatory compliance in commercial transport or large-scale manufacturing.

Chemical Identification & Physicochemical Profile

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a specialized fluorinated aromatic ketone. In drug discovery and material science, it serves as a critical "scaffold" molecule—specifically as a precursor for liquid crystals and bioactive chalcones. Its structural integrity relies on the stability of the ethoxy ether linkage flanked by electron-withdrawing fluorine atoms.

Table 1: Substance Identity

Parameter	Detail
Chemical Name	1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one
CAS Number	1443328-99-1
Synonyms	3,5-Difluoro-4-ethoxypropiophenone
Molecular Formula	C₁₁H₁₂F₂O₂
Molecular Weight	214.21 g/mol
SMILES	CCOC1=C(F)C=C(C=C1F)C(=O)CC
Physical State	Solid or low-melting semi-solid (Lot dependent)
Solubility	Soluble in Dichloromethane (DCM), Ethyl Acetate, DMSO

Hazard Identification (Derived via SAR)

Based on Structure-Activity Relationships (SAR) of fluorinated phenyl ketones (e.g., 4-ethoxypropiophenone).

GHS Classification (Predicted):

• Skin Corrosion/Irritation: Category 2 (H315)[1]

• Serious Eye Damage/Eye Irritation: Category 2A (H319)[1]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation) (H335)[1]

Signal Word: WARNING

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1][2]

Expert Insight on Toxicity: The presence of the fluorine atoms at the 3,5-positions increases the lipophilicity of the molecule compared to non-fluorinated analogs. This enhances skin absorption rates. While acute toxicity data (LD50) is unavailable, researchers should treat this compound as potentially harmful if swallowed due to the metabolic stability often imparted by the carbon-fluorine bond.

Safe Handling & Storage Protocols

Proper handling of this compound requires strict adherence to environmental controls to prevent hydrolysis or oxidation of the ether moiety over time.

Storage Requirements

• Temperature: 2–8°C (Refrigerate). Low-temperature storage is critical to maintain the crystalline lattice (if solid) and prevent slow degradation.

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) . The ethoxy group can be susceptible to oxidative cleavage under ambient light and air over extended periods.

• Container: Tightly sealed amber glass vials with Teflon-lined caps.

Engineering Controls

• Ventilation: All open handling must occur within a certified chemical fume hood operating at a face velocity of >100 fpm.

• Static Control: As an organic ketone, the potential for static discharge ignition exists. Ground all glassware during transfer.

Figure 1: Laboratory Handling Workflow

This diagram outlines the self-validating workflow for safely moving the compound from storage to reaction.

Caption: Operational workflow ensuring compound integrity and operator safety from receipt to disposal.

Synthesis & Application Context

Understanding why you are using this chemical aids in safety planning. 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is rarely an end-product; it is a high-value intermediate.

Primary Applications:

• Liquid Crystals (LCs): The 3,5-difluoro substitution pattern is a classic motif in negative dielectric anisotropy LCs used in display technologies. The ethoxy tail provides the necessary flexibility for nematic phase formation.

• Bioactive Chalcones: Through Claisen-Schmidt condensation with various benzaldehydes, this ketone yields chalcones.[3] These derivatives are investigated for anticancer properties, specifically targeting tubulin polymerization or specific kinase pathways.

Figure 2: Synthesis & Downstream Utility

Visualizing the chemical lineage helps anticipate reaction byproducts.

Caption: The central role of the target compound as a scaffold for advanced materials and pharmaceuticals.

Emergency Response Protocols

First Aid Measures

• Eye Contact: Immediately flush with saline or water for 15 minutes. The fluorine substituents can increase the acidity of hydrolysis products, potentially causing stinging. Seek medical attention.

• Skin Contact: Wash with soap and water.[2] Do not use organic solvents (ethanol/acetone) to clean skin, as they may increase transdermal absorption of the fluorinated compound.

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Fire-Fighting Measures

• Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.

• Specific Hazards: Combustion will generate Hydrogen Fluoride (HF) gas. HF is extremely toxic and corrosive.

• PPE: Firefighters must wear self-contained breathing apparatus (SCBA) with a full face-piece.

Spill Containment

• Evacuate: Clear the immediate area.

• PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

• Absorb: Use an inert absorbent (vermiculite or sand). Do not use combustible materials like sawdust.

• Clean: Wipe surface with a mild detergent solution.

Ecological Impact & Disposal

Environmental Fate: Fluorinated aromatics are often persistent in the environment. Do not allow this compound to enter drains or watercourses.

Disposal Protocol:

• Classification: Hazardous Organic Waste (Halogenated).

• Method: Must be disposed of via a licensed chemical waste contractor.

• Incineration: Requires a specialized incinerator equipped with a scrubber to neutralize Hydrogen Fluoride (HF) emissions. Do not mix with general organic waste streams intended for standard incineration.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 348840, 1-(4-Ethoxyphenyl)-1-propanone (Analogous Structure). Retrieved March 6, 2026, from [Link]

• Euralarm. (2024). Guidance on Fluorinated Gases Regulation. Retrieved March 6, 2026, from [Link]

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The Strategic Synthesis of Liquid Crystals: A Guide to Fluorinated Aromatic Ketone Intermediates

Introduction: The Architectural Logic of Modern Liquid Crystals

In the landscape of advanced materials, liquid crystals (LCs) stand as a testament to the power of molecular design. Their application in display technology, photonics, and sensing is predicated on the precise control of molecular architecture to elicit specific mesomorphic behaviors and electro-optical properties. Within the synthetic chemist's toolkit, fluorinated aromatic ketones have emerged as exceptionally versatile and powerful intermediates. Their strategic importance lies not only in the profound influence of fluorine on the final properties of the mesogen but also in the synthetic versatility of the ketone functional group itself.

The incorporation of fluorine into a liquid crystal molecule is a well-established strategy for tuning its physical properties. Due to fluorine's high electronegativity and relatively small size, its substitution on an aromatic core can significantly alter dielectric anisotropy, viscosity, and thermal stability without drastically disrupting the slender, rod-like molecular shape required for liquid crystallinity.[1] Aromatic ketones, in turn, serve as robust, stable precursors that can be reliably synthesized on a large scale and subsequently transformed into a variety of more complex structures. This guide provides an in-depth exploration of the synthesis of these key intermediates and their elaboration into advanced liquid crystal materials, offering both foundational principles and field-proven experimental protocols for the research scientist.

The Ketone as a Synthetic Hub: A Nexus for Molecular Elaboration

The true power of the fluorinated aromatic ketone as an intermediate lies in the reactivity of the carbonyl group. It is a synthetic linchpin, allowing for a divergent approach to a multitude of liquid crystal cores. Once the fluorinated ketone scaffold is assembled, it can be steered down several synthetic pathways to achieve the final target mesogen.

Two of the most powerful transformations are:

• The Baeyer-Villiger Oxidation: This classic rearrangement reaction oxidizes a ketone to an ester, directly forming the phenyl benzoate core structure common in many calamitic liquid crystals.[2][3] The regioselectivity of this reaction, where the more substituted group preferentially migrates, is a key advantage, allowing for precise structural control.[4]

• The Horner-Wadsworth-Emmons (HWE) Reaction: This olefination reaction converts ketones into alkenes with high stereoselectivity, typically favoring the E-isomer.[5][6] This is an invaluable tool for introducing vinyl or other unsaturated linkages into the liquid crystal core, which can influence properties such as birefringence and mesophase stability.

The diagram below illustrates the central role of the fluorinated aromatic ketone intermediate in the synthesis of diverse liquid crystal structures.

Caption: Synthetic pathways from starting materials to final liquid crystals via a key fluorinated aromatic ketone intermediate.

Part 1: Synthesis of the Core Intermediate

The most common and industrially scalable method for preparing aromatic ketones is the Friedel-Crafts acylation .[7][8] This electrophilic aromatic substitution involves reacting a fluorinated arene with an acyl chloride or anhydride in the presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[9] The reaction reliably forms the C-C bond between the aromatic ring and the acyl group.

A key advantage of the acylation reaction is that, unlike the related Friedel-Crafts alkylation, the product (the ketone) is deactivated towards further substitution, which prevents poly-acylation and leads to clean, mono-substituted products.[8]

Experimental Protocol: Synthesis of 4'-Alkoxy-4-fluoroacetophenone

This protocol details the synthesis of a representative fluorinated aromatic ketone intermediate, which can be adapted for various alkoxy chain lengths. The procedure is based on established Friedel-Crafts methodologies.[10][11]

Materials:

• 4-Alkoxybiphenyl (1.0 eq)

• Acetic anhydride (CH₃CO)₂O (1.0 eq)

• Anhydrous aluminum chloride (AlCl₃) (2.0 eq)

• 1,2-Dichloroethane (solvent)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Methylene chloride (for extraction)

Procedure:

• Catalyst Suspension: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser (with a drying tube), suspend anhydrous aluminum chloride (2.0 eq) in 1,2-dichloroethane. Cool the mixture to 0°C in an ice/water bath.

• Acylium Ion Formation: Slowly add acetic anhydride (1.0 eq) dropwise to the cooled AlCl₃ suspension over 15 minutes. Ensure the temperature does not exceed 10°C. Stir the resulting orange-colored solution for an additional 50 minutes at 0-5°C to allow for the formation of the acylium ion complex.

• Acylation Reaction: In a separate flask, dissolve the 4-alkoxybiphenyl (1.0 eq) in 1,2-dichloroethane. Add this solution to the dropping funnel and introduce it dropwise into the acylium ion solution over 30 minutes. A deep red color will develop.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice (approx. 25 g per 0.05 mol substrate) and concentrated HCl (15 mL). This will decompose the aluminum chloride complex.

• Extraction: Transfer the quenched mixture to a separatory funnel. Collect the organic layer. Extract the aqueous layer with methylene chloride (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with two portions of saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure 4'-alkoxy-4-fluoroacetophenone.

Part 2: Elaboration of the Ketone Intermediate into a Liquid Crystal

With the fluorinated aromatic ketone in hand, the next stage is its conversion into the final mesogenic structure. The Baeyer-Villiger oxidation provides a direct and elegant route to ester-containing liquid crystals.

Mechanism and Regioselectivity of the Baeyer-Villiger Oxidation

The reaction proceeds via the formation of a tetrahedral intermediate, known as the Criegee intermediate, after the nucleophilic attack of a peroxyacid on the protonated carbonyl carbon.[2] This is followed by a concerted rearrangement where one of the groups attached to the carbonyl carbon migrates to the adjacent oxygen atom, displacing a carboxylic acid. The migratory aptitude generally follows the order: tertiary alkyl > secondary alkyl > aryl > primary alkyl > methyl.[3] This predictable regioselectivity is crucial for synthetic design.

Experimental Protocol: Baeyer-Villiger Oxidation of a Fluorinated Ketone

This protocol describes the conversion of a fluorinated acetophenone derivative to the corresponding phenyl acetate, a common liquid crystal core structure.

Materials:

• Fluorinated Aromatic Ketone (e.g., 4'-Alkoxy-4-fluoroacetophenone) (1.0 eq)

• meta-Chloroperoxybenzoic acid (m-CPBA) (approx. 77%, 1.2 eq)

• Dichloromethane (DCM)

• Saturated sodium sulfite (Na₂SO₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the fluorinated aromatic ketone (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Oxidant Addition: Add m-CPBA (1.2 eq) portion-wise to the solution at room temperature. The reaction is often mildly exothermic. If necessary, an ice bath can be used to maintain the temperature.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until all the starting ketone has been consumed. This may take several hours to overnight.

• Quenching: Upon completion, dilute the reaction mixture with additional DCM. Transfer to a separatory funnel and wash with saturated sodium sulfite solution to destroy any excess peroxide.

• Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove m-chlorobenzoic acid byproduct), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude ester can be purified by column chromatography on silica gel or by recrystallization to yield the final liquid crystalline product.

Structure-Property Relationships: The Impact of Fluorination

The position and number of fluorine substituents on the initial ketone intermediate have a profound and predictable effect on the properties of the final liquid crystal. This allows for the rational design of materials with specific characteristics for targeted applications.

Fluorine Substitution Pattern (on Ketone Precursor)	Typical Effect on Final Liquid Crystal Properties	Rationale
Lateral Fluorine (on a phenyl ring)	Increases dielectric anisotropy (Δε), lowers clearing point (T_c).	The C-F bond dipole is perpendicular to the long molecular axis, increasing Δε. The steric bulk of the fluorine atom disrupts molecular packing, reducing T_c.[12]
Terminal Fluorine (on an alkyl chain)	Can increase Δε, may lower viscosity.	The C-F dipole contributes to the overall molecular dipole moment. Fluorinated chains can reduce intermolecular forces.[1]
Multiple Fluorine Substituents	Significantly increases Δε, often leads to smectic phases.	The additive effect of multiple C-F dipoles creates a strong overall dipole moment. Fluorinated segments can promote micro-segregation, favoring layered smectic structures.[13]

Validation and Characterization Workflow

A rigorous characterization protocol is essential to validate the synthesis at each stage, from the intermediate to the final product. The workflow involves distinct analytical techniques tailored to the properties of the compound at each step.

Caption: A typical analytical workflow for the characterization of ketone intermediates and the final liquid crystal products.

Conclusion and Future Outlook

Fluorinated aromatic ketones represent a cornerstone in the synthetic strategy for modern liquid crystal materials. Their utility as stable, versatile intermediates allows for the systematic and predictable construction of complex mesogens. By mastering core reactions like the Friedel-Crafts acylation and subsequent elaborations such as the Baeyer-Villiger oxidation, researchers can efficiently access a wide range of fluorinated liquid crystals. The continued exploration of novel fluorination methods and the application of other ketone chemistries, such as the Horner-Wadsworth-Emmons reaction, will undoubtedly expand the accessible chemical space, paving the way for next-generation materials with enhanced performance for displays, photonics, and beyond.

References

• Hird, M. (2007). Fluorinated liquid crystals–properties and applications. Chemical Society Reviews, 36(12), 2070-2095. [Link]

• Tschierske, C. (2012). Fluorinated liquid crystals: design of soft nanostructures and increased complexity of self-assembly by perfluorinated segments. Topics in Current Chemistry, 318, 1-108. [Link]

• Baeyer, A., & Villiger, V. (1899). Einwirkung des Caro'schen Reagens auf Ketone. Berichte der deutschen chemischen Gesellschaft, 32(3), 3625-3633. [Link]

• Guragain, P., et al. (2024). Synthesis and Examination of Alkoxycyanobiphenyl Mesogens with a Single Fluorine Atom at Specific Locations in the Tail. ChemRxiv. [Link]

• Storey, J. M. D., & Imrie, C. T. (2015). Synthesis of the 4′-(hydroxyalkynyl)-4-cyanobiphenyl compounds and their reduction to the respective 4′-ω-hydroxyalkyl-4-cyanobiphenyl compounds. ResearchGate. [Link]

• Jaw-Ching, L., et al. (2014). Synthesis and mesomorphic properties of laterally fluorinated alkyl 4′′-alkylterphenyl-4-yl carbonate liquid crystals. Journal of Materials Chemistry C, 2(31), 6337-6346. [Link]

• Xi, Z., et al. (2022). Synthesis and properties of fluorinated terphenyl liquid crystals utilizing 5,6-dihydro-4H-cyclopenta[b]thiophene as core unit. Journal of Molecular Structure, 1267, 133612. [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

• Wahl, F., et al. (2024). Photocyclization of Fluorinated Acetophenones Unlocks an Efficient Way to Solar Energy Storage. ChemRxiv. [Link]

• Kumar, P., et al. (2025). Synthesis of Ketones and Mono-fluorinated Ketones via Boron Enolates Formed by Substitution of Esters with Benzylboronic Esters. ChemRxiv. [Link]

• Wikipedia. (n.d.). Baeyer–Villiger oxidation. Wikipedia. [Link]

• Jubault, C., & Le, N. (2000). U.S. Patent No. 6,160,157. Washington, DC: U.S.

• Wahl, F., et al. (2024). Photocyclization of Fluorinated Acetophenones Unlocks an Efficient Way to Solar Energy Storage. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Baeyer-Villiger Oxidation. organic-chemistry.org. [Link]

• Kumar, P., et al. (2025). Synthesis of Ketones and Mono-fluorinated Ketones via Boron Enolates Formed by Substitution of Esters with Benzylboronic Esters. ChemRxiv. [Link]

• Goulding, M. (2001). Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. ResearchGate. [Link]

• Albuquerque, C. F. C., et al. (2015). Recent Progress in the Horner-Wadsworth-Emmons Reaction. ResearchGate. [Link]

• Kirsch, P., & Tarumi, K. (1999). Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes. Beilstein Journal of Organic Chemistry, 15, 1345-1353. [Link]

• Professor Dave Explains. (2023, November 20). Horner-Wadsworth-Emmons Reaction [Video]. YouTube. [Link]

• Chen, Y., et al. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. MDPI. [Link]

• Chemistry Steps. (2025). Baeyer-Villiger Oxidation. chemistrysteps.com. [Link]

• Bibi, A., et al. (2024). Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products. RSC Advances, 14(33), 23975-24003. [Link]

• Samudrala, S., et al. (2017). Electric-Field-Induced Chirality in Columnar Liquid Crystals. Journal of the American Chemical Society, 139(41), 14774-14781. [Link]

• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction / Horner-Wadsworth-Emmons Reaction. organic-chemistry.org. [Link]

• Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. organic-chemistry.org. [Link]

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An In-depth Technical Guide to the Physicochemical Characterization of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, with a Focus on Melting Point Determination

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

The melting point of an active pharmaceutical ingredient (API) is a critical physicochemical parameter that profoundly influences its solid-state properties, including stability, solubility, and bioavailability. This guide provides a comprehensive technical overview of the theoretical and experimental determination of the melting point of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a compound of interest in medicinal chemistry. In the absence of established experimental data for this specific molecule, this document serves as a procedural and conceptual framework for its thorough characterization. We will delve into the significance of the melting point in a pharmaceutical context, explore predictive computational models, and provide detailed, field-proven protocols for its empirical determination using both capillary melting point apparatus and Differential Scanning Calorimetry (DSC). Furthermore, we will discuss the potential impact of synthesis impurities and polymorphism on the melting point, grounding our discussion in the principles of solid-state chemistry and pharmaceutical quality control.

Introduction: The Criticality of Melting Point in Drug Development

The transition from a solid to a liquid state, defined by the melting point, is more than a simple physical constant; it is a gateway to understanding the molecular and crystalline structure of a substance. For a compound like 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, which holds potential for therapeutic applications, a precise and sharp melting point is a primary indicator of its purity.[1] Impurities typically lead to a depression and broadening of the melting range, a phenomenon that is foundational to quality control in pharmaceutical manufacturing.[1][2]

Beyond purity, the melting point is intrinsically linked to the lattice energy of the crystal structure. This, in turn, influences the compound's solubility and dissolution rate—key determinants of its bioavailability.[3] A high melting point often suggests strong intermolecular forces, which may correlate with lower solubility.[4] Therefore, the accurate determination of the melting point of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is an indispensable step in its pre-formulation studies and overall drug development process.[5][6]

Physicochemical Properties of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

A summary of the known and predicted physicochemical properties of the target compound is presented in Table 1.

Property	Value	Source
CAS Number	1443328-99-1	ChemScene
Molecular Formula	C₁₁H₁₂F₂O₂	ChemScene
Molecular Weight	214.21 g/mol	ChemScene
Predicted LogP	2.9562	ChemScene
Topological Polar Surface Area (TPSA)	26.3 Ų	ChemScene
Storage Condition	2-8°C	ChemScene

The storage condition at 2-8°C suggests that 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a solid at room temperature, which is consistent with what would be expected for a molecule of its structure and molecular weight.

Theoretical and Predictive Approaches to Melting Point Determination

In the absence of experimental data, computational models provide a valuable first approximation of a compound's melting point. These methods, often based on Quantitative Structure-Property Relationships (QSPR), utilize molecular descriptors to predict physical properties.[7]

Modern approaches leverage machine learning and deep learning algorithms trained on large datasets of known melting points.[8][9][10] These models can analyze the three-dimensional conformation and intermolecular interactions of a molecule to provide a more accurate prediction.[9] For 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a predictive model would consider factors such as:

• Molecular Size and Shape: Larger, more symmetrical molecules tend to have higher melting points.

• Intermolecular Forces: The presence of polar groups (carbonyl, ether) and fluorine atoms allows for dipole-dipole interactions, which would increase the melting point compared to a non-polar analogue.

• Rotatable Bonds: A higher number of rotatable bonds can lead to a lower melting point due to increased conformational flexibility in the liquid state.

While predictive models offer a useful estimate, they are not a substitute for rigorous experimental determination.

Experimental Determination of Melting Point

The empirical measurement of the melting point is a cornerstone of physicochemical characterization.[11][12] Two primary methods are recommended for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one: the capillary melting point method and Differential Scanning Calorimetry (DSC).

Capillary Melting Point Apparatus: A Foundational Technique

This method involves heating a small sample of the compound in a capillary tube and observing the temperature range over which it melts.[13][14][15]

• Sample Preparation:

  • Ensure the sample of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is thoroughly dry and in the form of a fine powder.

  • Press the open end of a capillary tube into the powder until a small amount of the sample is introduced.

  • Tap the sealed end of the capillary tube on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.[14][15]

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • If a rough estimate of the melting point is known (e.g., from a predictive model), heat the sample rapidly to about 20°C below the expected melting point.

  • Reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.[14][16]

  • Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the clear point). This range is the melting point of the sample.

Differential Scanning Calorimetry (DSC): The Gold Standard

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[17][18] It provides a highly accurate and reproducible determination of the melting point (Tm), as well as other thermal events like glass transitions and crystallization.[17][19][20]

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one into an aluminum DSC pan.

  • Hermetically seal the pan to ensure a closed system.

• Instrument Setup and Measurement:

  • Place the sample pan in the DSC cell, with an empty sealed pan as a reference.

  • Heat the sample at a controlled rate, typically 10°C/minute, under a nitrogen purge.[17]

  • The instrument will record the heat flow as a function of temperature. The melting of the sample will appear as an endothermic peak on the DSC thermogram.

  • The onset temperature of this peak is typically reported as the melting point.

The workflow for these experimental determinations can be visualized as follows:

Experimental workflow for melting point determination.

Factors Influencing the Melting Point of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Synthesis and Potential Impurities

The synthesis of aromatic ketones such as 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one often involves Friedel-Crafts acylation or similar condensation reactions. A plausible synthetic route could involve the reaction of 1-ethoxy-2,4-difluorobenzene with propanoyl chloride in the presence of a Lewis acid catalyst.

Potential impurities arising from such a synthesis could include:

• Starting materials: Unreacted 1-ethoxy-2,4-difluorobenzene or propanoyl chloride.

• By-products: Isomers formed due to different acylation positions on the aromatic ring.

• Solvents: Residual solvents from the reaction or purification steps.

These impurities can disrupt the crystal lattice of the final product, leading to a lower and broader melting range. Therefore, rigorous purification, for instance by recrystallization or column chromatography, is essential to obtain a sharp melting point indicative of high purity.

Polymorphism

Polymorphism is the ability of a compound to exist in more than one crystalline form.[3] Different polymorphs of the same compound can have different melting points, solubilities, and stabilities. It is crucial to investigate the potential for polymorphism in 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, as this can have significant implications for its development as a pharmaceutical. Techniques such as powder X-ray diffraction (PXRD) in conjunction with DSC can be used to identify and characterize different polymorphic forms.

Conclusion

While a specific experimental melting point for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is not yet reported in the literature, this guide provides a comprehensive framework for its determination and interpretation. The melting point is a fundamental property that serves as a crucial indicator of purity and provides insights into the solid-state characteristics of this compound. Adherence to the detailed protocols for capillary melting point determination and Differential Scanning Calorimetry will ensure accurate and reliable data. Furthermore, an understanding of the potential influences of synthesis-related impurities and polymorphism is vital for the successful development of this compound for pharmaceutical applications. The methodologies outlined herein represent best practices in the physicochemical characterization of novel chemical entities.

References

• Asian Journal of Pharmacy and Technology. (n.d.). Physico-chemical Properties of Solid Drugs: A Review. Retrieved from [Link]

• University of Houston. (2010, May 3). Melting Point Apparatus Guidelines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Predicting glass transition temperature and melting point of organic compounds via machine learning and molecular embeddings. Retrieved from [Link]

• Brittain, H. G. (1995). Physical Characterization of Pharmaceutical Solids. PubMed. Retrieved from [Link]

• thinkSRS.com. (n.d.). Determination of Melting Points According to Pharmacopeia. Retrieved from [Link]

• Intertek. (n.d.). Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. Retrieved from [Link]

• Applus+ DatapointLabs. (n.d.). Differential Scanning Calorimetry (DSC) Testing of Materials. Retrieved from [Link]

• Research and Reviews. (2024, June 11). Solid-State Characterization in Drug Development and Formulation. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, October 20). Multi-Conformation Enhanced Equivariant Graph Neural Network: Advancing Melting Point Prediction Accuracy for Organic Small Molecules. Retrieved from [Link]

• Infinity Scientific. (2024, July 9). Understanding ASTM E794: Guidelines for Differential Scanning Calorimeter (DSC) Testing. Retrieved from [Link]

• Diva Portal. (2025, February 22). Prediction of Melting Temperature of Organic Molecules using Machine Learning. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

• ASTM International. (2024, October 15). Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Melting point prediction of organic molecules by deciphering the chemical structure into a natural language. Retrieved from [Link]

• AS Chemical Laboratories Inc. (n.d.). Melting point. Retrieved from [Link]

• Semantic Scholar. (1995). Physical characterization of pharmaceutical solids. Retrieved from [Link]

• ASTM International. (2012, November 12). Standard Test Method for Melting And Crystallization Temperatures By Thermal Analysis. Retrieved from [Link]

• ChemRxiv. (2024, December 16). P2MAT: A machine learning (ML) driven software for Property Prediction of MATerial. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of Pharmaceutical Compounds in the Solid State. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link]

• PubMed. (2009, May 21). An interesting relationship between drug absorption and melting point. Retrieved from [Link]

• Buchi.com. (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Melting Point Distribution Analysis of Globally Approved and Discontinued Drugs: A Research for Improving the Chance of Success of Drug Design and Discovery. Retrieved from [Link]

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The Reactivity and Medicinal Chemistry of 3,5-Difluorophenyl Ketones: A Technical Guide for Drug Development

Executive Summary

In the evolving landscape of targeted therapeutics, the design of electrophilic warheads requires a delicate balance between reactivity, target residence time, and metabolic stability. This whitepaper provides an in-depth mechanistic analysis of the 3,5-difluorophenyl ketone functional group. By synthesizing structural electronics with field-proven synthetic and analytical protocols, this guide serves as a comprehensive resource for drug development professionals seeking to leverage fluorinated aromatic ketones as reversible covalent inhibitors.

The Electrophilic Architecture of 3,5-Difluorophenyl Ketones

The reactivity of any ketone is fundamentally dictated by the electrophilicity of its carbonyl carbon. In the case of 3,5-difluorophenyl ketones, the strategic placement of two fluorine atoms at the meta positions of the phenyl ring creates a profound electronic environment.

Fluorine is highly electronegative, exerting a strong inductive electron-withdrawing effect (

effect) through the -bond framework. Because the fluorine atoms are positioned at the 3 and 5 positions, they do not donate electron density into the carbonyl group via resonance (which typically occurs at the ortho and para positions). Consequently, the carbonyl carbon experiences a significant depletion of electron density, drastically increasing its character. Furthermore, the 3,5-substitution pattern ensures that the ortho positions remain unhindered, providing an open trajectory for nucleophilic attack. This balance of high intrinsic electrophilicity and low steric impedance makes the 3,5-difluorophenyl ketone an exceptionally reactive moiety.

Strategic Applications: Reversible Covalent Warheads

Historically, aliphatic fluorinated ketones, such as mono-fluoromethyl ketones (m-FMKs), have been utilized as potent activity-based probes and inhibitors for serine and cysteine proteases. However, their clinical development is often compromised by in vivo metabolic cleavage, which releases highly toxic fluoroacetate [1].

To circumvent this toxicity while maintaining target engagement, medicinal chemists have pivoted toward aromatic fluorinated ketones. The 3,5-difluorophenyl ketone acts as a reversible covalent warhead . When it enters an enzyme's active site, the highly electrophilic carbonyl carbon is attacked by the nucleophilic hydroxyl (

) of a catalytic serine or the sulfhydryl ( ) of a catalytic cysteine. This forms a stable, yet reversible, tetrahedral hemiketal or thiohemiketal intermediate.

Recent investigations into the [2] demonstrate that these moieties form highly predictable and reversible covalent bonds with nucleophilic amino acids, making them ideal for sustained target inhibition without the risks of permanent off-target adduction.

Fig 1: Reversible covalent binding mechanism of 3,5-difluorophenyl ketones with nucleophilic residues.

Thermodynamics of Hydration and Reactivity

A reliable proxy for the reactivity of a fluorinated ketone is its hydration equilibrium constant (

). In aqueous media, highly electrophilic ketones exist in equilibrium with their gem-diol (hydrate) forms.

However, as demonstrated in computational and molecular dynamics studies on [3], the biological efficacy of these compounds is not solely dictated by intrinsic reactivity. The correct steric alignment of the ketone within the hydrophobic gorge of the enzyme active site can override pure electrophilicity. The 3,5-difluorophenyl group provides an optimal lipophilic surface area (LogP enhancement) that drives binding affinity, while the inductive fluorines provide the necessary reactivity for the final covalent step. This dual functionality is why 3,5-difluorobenzaldehyde derivatives are frequently utilized in the [4].

Quantitative Reactivity Profiling

The table below summarizes the comparative electrophilicity and hydration tendencies of various phenyl ketone architectures.

Ketone Derivative	Carbonyl Electrophilicity (Relative)	Hydration Equilibrium ( )	Primary Application Profile
Phenyl Ketone (Unsubstituted)	Baseline (1.0x)	< 0.01	Standard building block; non-covalent binding
4-Fluorophenyl Ketone	Low (1.2x)	~ 0.05	Modest target engagement
3,5-Difluorophenyl Ketone	High (4.5x)	~ 0.85	Reversible covalent warhead; Kinase/Protease inhibitors
Pentafluorophenyl Ketone	Very High (8.0x)	> 5.00	Hyper-reactive; prone to off-target toxicity

Data synthesized from comparative inductive effect models and hydration assays.

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, where the chemical physics of the reaction inherently prevents common failure modes.

Protocol A: Synthesis via Weinreb Amide

The synthesis of 3,5-difluorophenyl ketones via direct Grignard addition to an ester often fails due to over-addition, yielding a tertiary alcohol. To prevent this, a Weinreb amide (N-methoxy-N-methylamide) must be utilized.

Causality & Logic: The N-methoxy oxygen coordinates with the magnesium ion of the Grignard reagent immediately upon addition. This forms a highly stable, five-membered cyclic chelate that traps the tetrahedral intermediate. The intermediate cannot collapse to form the reactive ketone until the reaction is deliberately quenched with aqueous acid, thereby acting as a self-validating safeguard against over-addition.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add magnesium turnings (1.1 eq) and anhydrous THF.

• Grignard Formation: Slowly add 1-bromo-3,5-difluorobenzene (1.0 eq) at 0 °C. Stir until the magnesium is consumed to yield 3,5-difluorophenylmagnesium bromide.

• Addition: In a separate flask, dissolve the target Weinreb amide (0.9 eq) in anhydrous THF and cool to 0 °C.

• Chelation: Dropwise, transfer the Grignard reagent into the Weinreb amide solution. Stir for 2 hours at 0 °C. The stable chelate will form, preventing further reaction.

• Quench & Hydrolysis: Quench the reaction strictly at 0 °C using 1M HCl. The acidic environment breaks the magnesium chelate, collapsing the tetrahedral intermediate to yield the pure 3,5-difluorophenyl ketone. Extract with ethyl acetate and purify via silica gel chromatography.

Fig 2: Self-validating synthesis workflow utilizing a Weinreb amide to prevent over-addition.

Protocol B: F-NMR Equilibrium Assay for Reactivity

To quantify the warhead's reactivity, we measure its equilibrium with a model nucleophile (e.g.,

-mercaptoethanol) to simulate cysteine binding.

Causality & Logic:

F-NMR is chosen over H-NMR because the fluorine nucleus is highly sensitive to the hybridization state of the adjacent aromatic ring and the carbonyl carbon. When the ketone converts to the hemiketal, the electron density shifts dramatically, resulting in a distinct, well-separated chemical shift for the fluorine atoms. This provides a background-free analytical window, immune to interference from biological buffers or aliphatic protons.

Step-by-Step Methodology:

• Sample Prep: Dissolve 5 mM of the synthesized 3,5-difluorophenyl ketone in deuterated phosphate buffer (pD 7.4) with 10% DMSO-

  for solubility.

• Baseline Scan: Acquire a baseline

  F-NMR spectrum at 298 K. Note the sharp multiplet corresponding to the keto state.

• Nucleophile Addition: Add 50 mM of

  -mercaptoethanol to the NMR tube.

• Equilibration: Allow the system to equilibrate for 30 minutes.

• Quantification: Acquire a second

  F-NMR spectrum. Integrate the new upfield signals (corresponding to the thiohemiketal) against the remaining keto signals to calculate the equilibrium constant ( ).

Conclusion

The 3,5-difluorophenyl ketone is a highly sophisticated functional group that bridges the gap between raw electrophilic power and metabolic stability. By understanding the causality behind its electronic structure and employing rigorous, self-validating synthetic and analytical methodologies, drug development professionals can effectively harness this moiety to design next-generation reversible covalent therapeutics.

References

• Title: Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry Source: Molecules (MDPI) URL: [Link]

• Title: The Reactivity of α-Fluorinated Mono- and Diketones Uncovers their Potential as Electrophilic Warheads for Reversible Covalent Drugs Source: European Journal of Organic Chemistry URL: [Link]

• Title: Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study Source: Journal of Molecular Modeling (PubMed Central) URL: [Link]

• Title: 3,5-Difluorobenzaldehyde Chemical Properties and Applications Source: LookChem Database URL: [Link]

Literature review on 4-ethoxy-3,5-difluorophenyl ketone synthesis

An In-Depth Technical Guide to the Synthesis of 4-ethoxy-3,5-difluorophenyl ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-ethoxy-3,5-difluorophenyl ketone and its derivatives are of significant interest in medicinal chemistry and materials science. The presence of the difluorophenyl moiety can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates. The ethoxy group provides a handle for further functionalization and can influence the molecule's lipophilicity and solubility. This guide provides a comprehensive overview of the viable synthetic routes to 4-ethoxy-3,5-difluorophenyl ketone, with a focus on the underlying chemical principles and practical experimental guidance.

Strategic Synthetic Approaches

The synthesis of 4-ethoxy-3,5-difluorophenyl ketone can be approached through several strategic disconnections. The most direct and industrially scalable methods involve the formation of the key carbon-carbon bond between the aromatic ring and the keto group. This guide will focus on two primary and highly convergent strategies:

• Friedel-Crafts Acylation: This classic electrophilic aromatic substitution reaction involves the acylation of an activated 4-ethoxy-3,5-difluorinated benzene ring with a suitable acylating agent.

• Organometallic Addition: This approach utilizes a pre-formed organometallic reagent, such as a Grignard or organolithium species, derived from a 4-ethoxy-3,5-difluorophenyl halide, which then reacts with an appropriate electrophile to furnish the desired ketone.

Route 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful tool for the formation of aryl ketones.[1] In this strategy, 1-ethoxy-2,6-difluorobenzene is the key starting material, which is acylated to introduce the acetyl group. The fluorine atoms are strongly deactivating through their inductive effect (-I), making the aromatic ring less susceptible to electrophilic attack compared to benzene.[2] However, the ethoxy group is an activating, ortho-, para-director, which facilitates the reaction at the position para to the ethoxy group.

Reaction Mechanism

The reaction proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction of an acyl halide or anhydride with a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3][4] This acylium ion is then attacked by the electron-rich aromatic ring to form a resonance-stabilized carbocation intermediate (a sigma complex). Subsequent deprotonation restores the aromaticity and yields the final ketone product. The ketone product can form a complex with the Lewis acid, often requiring a stoichiometric amount of the catalyst.[4]

Caption: Mechanism of Friedel-Crafts Acylation.

Synthesis of Starting Material: 1-ethoxy-2,6-difluorobenzene

The precursor, 1-ethoxy-2,6-difluorobenzene, can be synthesized from commercially available 2,6-difluoroaniline.

Step 1: Diazotization of 2,6-difluoroaniline to 2,6-difluorophenol

2,6-difluoroaniline is converted to the corresponding diazonium salt, which is then hydrolyzed to 2,6-difluorophenol.[5][6]

• Protocol: In a suitable reaction vessel, 2,6-difluoroaniline is dissolved in an aqueous acidic solution (e.g., sulfuric acid) and cooled to 0-5°C.[6] A solution of sodium nitrite in water is added dropwise, maintaining the low temperature, to form the diazonium salt. This solution is then added to a hot aqueous solution of copper(II) sulfate to facilitate the hydrolysis to 2,6-difluorophenol.[6]

Step 2: Williamson Ether Synthesis

The resulting 2,6-difluorophenol is then etherified using an ethylating agent in the presence of a base.

• Protocol: 2,6-difluorophenol is dissolved in a suitable polar aprotic solvent such as acetone or DMF. A base, such as potassium carbonate, is added to deprotonate the phenol. Ethyl iodide or ethyl bromide is then added, and the mixture is heated to effect the SN2 reaction, yielding 1-ethoxy-2,6-difluorobenzene.

Experimental Protocol: Friedel-Crafts Acylation

• Materials:

  • 1-ethoxy-2,6-difluorobenzene

  • Acetyl chloride (or acetic anhydride)[7]

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM) as solvent

  • Hydrochloric acid (for workup)

  • Crushed ice

• Procedure:

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 to 2.5 equivalents).

  • Add anhydrous dichloromethane and cool the suspension to 0°C in an ice bath.

  • Add acetyl chloride (1.05 equivalents) dropwise to the stirred suspension.

  • To this mixture, add a solution of 1-ethoxy-2,6-difluorobenzene (1.0 equivalent) in anhydrous dichloromethane dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride complex.[2]

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash sequentially with dilute HCl, water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by vacuum distillation.

Parameter	Condition	Rationale
Catalyst	Anhydrous AlCl₃	Lewis acid to generate the acylium ion.[3]
Solvent	Anhydrous DCM	Inert solvent for the reaction.
Temperature	0°C to room temp.	Controls the reaction rate and minimizes side reactions.
Workup	HCl/ice	Decomposes the AlCl₃-ketone complex.[2]

Route 2: Organometallic Addition

This strategy involves the preparation of a 4-ethoxy-3,5-difluorophenyl organometallic reagent, which then acts as a nucleophile, attacking a suitable electrophile to form the ketone. A Grignard reagent is a common choice for this transformation.[8][9][10]

Reaction Mechanism

The Grignard reagent, 4-ethoxy-3,5-difluorophenylmagnesium bromide, is prepared by the reaction of 4-bromo-1-ethoxy-2,6-difluorobenzene with magnesium metal in an anhydrous ether solvent.[10] This reagent is then reacted with an acyl chloride or an ester. The highly polarized carbon-magnesium bond of the Grignard reagent allows the aryl group to act as a potent nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent.[8] The initial addition product is a tetrahedral intermediate which, in the case of an acyl chloride, eliminates a chloride ion to form the ketone. A second addition of the Grignard reagent to the newly formed ketone is a potential side reaction, leading to a tertiary alcohol.[11] To avoid this, the reaction is typically carried out at low temperatures and with careful stoichiometry.

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2,6-Difluorophenol synthesis - chemicalbook [chemicalbook.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Grignard Reaction (Chapter 56) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. researchgate.net [researchgate.net]
• 10. d.web.umkc.edu [d.web.umkc.edu]
• 11. community.wvu.edu [community.wvu.edu]

Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Synthesis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Abstract This document provides a detailed, multi-step protocol for the synthesis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a valuable intermediate in pharmaceutical and materials science research. The synthesis is centered around a key Friedel-Crafts acylation reaction. This guide offers in-depth, step-by-step procedures, explanations of the underlying chemical principles, safety precautions, and methods for purification and characterization. It is intended for researchers, chemists, and professionals in drug development with a foundational knowledge of synthetic organic chemistry.

Introduction and Significance

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is an aryl ketone featuring a difluorinated, ethoxy-substituted phenyl ring. This specific substitution pattern is of significant interest in medicinal chemistry, as the presence of fluorine atoms can modulate a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The ethoxy group further influences these properties. Consequently, this compound serves as a critical building block for more complex molecules with potential therapeutic applications.

The synthesis strategy outlined herein involves a three-stage process:

• Preparation of the Acylating Agent: Synthesis of propionyl chloride from propionic acid.

• Synthesis of the Aromatic Substrate: Ethoxylation of 3,5-difluorophenol to yield 1-ethoxy-2,6-difluorobenzene.

• Core Reaction: A Lewis acid-catalyzed Friedel-Crafts acylation of 1-ethoxy-2,6-difluorobenzene with the prepared propionyl chloride to yield the target product.

This application note provides a robust and reproducible methodology, grounded in established chemical principles, to facilitate the successful synthesis of this important chemical intermediate.

Overall Synthetic Scheme

The complete synthetic pathway is illustrated below.

Diagram 1: Overall three-stage synthetic workflow.

Materials and Equipment

Reagent / Material	Grade	Supplier Recommendation
Propionic acid	≥99%	Sigma-Aldrich, Acros
Phosphorus trichloride (PCl₃)	≥98%	Sigma-Aldrich, Alfa Aesar
3,5-Difluorophenol	≥98%	Combi-Blocks, TCI
Iodoethane	99%	Sigma-Aldrich, Acros
Potassium carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
Aluminum chloride (AlCl₃)	Anhydrous, ≥99%	Sigma-Aldrich, Strem
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich, Fisher
Acetone	ACS Grade	Fisher Scientific
Diethyl ether	ACS Grade	Fisher Scientific
Hydrochloric acid (HCl)	Concentrated (37%)	VWR
Sodium bicarbonate (NaHCO₃)	Saturated solution	Lab Prepared
Magnesium sulfate (MgSO₄)	Anhydrous	Fisher Scientific
Silica Gel	230-400 mesh	Sorbent Technologies

Equipment: Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer with hotplate, ice bath, rotary evaporator, separatory funnel, glassware for column chromatography, standard laboratory glassware, and personal protective equipment (PPE).

Experimental Protocols

Safety Precaution: All operations should be performed inside a certified chemical fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves. Phosphorus trichloride, propionyl chloride, and aluminum chloride are highly corrosive and react violently with water. Handle with extreme care.

Protocol 1: Synthesis of Propionyl Chloride

Principle: Propionyl chloride is prepared from propionic acid via reaction with a chlorinating agent, such as phosphorus trichloride (PCl₃).[1][2] The reaction proceeds via nucleophilic acyl substitution, where the hydroxyl group of the carboxylic acid is replaced by a chloride ion.

Procedure:

• Set up a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Ensure all glassware is thoroughly dried.

• Charge the flask with propionic acid (74.08 g, 1.0 mol).

• Slowly add phosphorus trichloride (45.7 g, 0.33 mol) to the flask. The addition may be exothermic.

• Once the addition is complete, heat the mixture to a gentle reflux at approximately 50°C for 4-6 hours.[1] The reaction progress can be monitored by the cessation of HCl gas evolution (use a damp pH strip at the top of the condenser, ensuring no moisture enters the apparatus).

• After the reaction is complete, allow the mixture to cool to room temperature. The mixture will separate into two layers. The lower layer is phosphorous acid.

• Carefully set up the apparatus for simple distillation.

• Distill the crude product, collecting the fraction that boils at approximately 80°C.[1][3]

• The expected yield of pure propionyl chloride is typically high, around 90-95%.[1] Store the product under an inert atmosphere (e.g., nitrogen or argon) in a sealed container to prevent hydrolysis.

Protocol 2: Synthesis of 1-Ethoxy-2,6-difluorobenzene

Principle: This synthesis is a classic Williamson ether synthesis. The phenolic proton of 3,5-difluorophenol is deprotonated by a weak base (potassium carbonate) to form a phenoxide nucleophile. This nucleophile then attacks the electrophilic carbon of iodoethane in an Sₙ2 reaction to form the ether product.

Procedure:

• To a 500 mL round-bottom flask, add 3,5-difluorophenol (13.0 g, 0.1 mol), anhydrous potassium carbonate (20.7 g, 0.15 mol), and 200 mL of acetone.

• Equip the flask with a magnetic stir bar and a reflux condenser.

• Stir the suspension vigorously and add iodoethane (23.4 g, 0.15 mol) to the mixture.

• Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting phenol spot has disappeared.

• After completion, cool the mixture to room temperature and filter off the solid potassium salts. Wash the solid residue with a small amount of acetone.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude oil in diethyl ether (150 mL) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 5% aqueous NaOH solution (2 x 50 mL) to remove any unreacted phenol, and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield 1-ethoxy-2,6-difluorobenzene as a liquid. The product can be further purified by vacuum distillation if necessary.

Protocol 3: Friedel-Crafts Acylation for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Principle: This is an electrophilic aromatic substitution reaction where the aromatic ring of 1-ethoxy-2,6-difluorobenzene attacks an electrophilic acylium ion.[4][5] The acylium ion is generated in situ from the reaction between propionyl chloride and a strong Lewis acid catalyst, aluminum chloride (AlCl₃).[4] The two fluorine atoms are strongly deactivating and meta-directing, while the ethoxy group is strongly activating and ortho-, para-directing. The directing effects of the powerful ethoxy group dominate, guiding the acylation to the position para to it.

Diagram 2: Friedel-Crafts Acylation Mechanism.

Procedure:

• Set up a 500 mL three-necked, round-bottom flask (oven-dried) equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Suspend anhydrous aluminum chloride (16.0 g, 0.12 mol) in 150 mL of anhydrous dichloromethane (DCM) in the flask.

• Cool the suspension to 0°C using an ice bath.

• With vigorous stirring, add the propionyl chloride (10.2 g, 0.11 mol), synthesized in Protocol 1, dropwise to the AlCl₃ suspension. Stir for 15 minutes to allow for the formation of the acylium ion complex.

• Prepare a solution of 1-ethoxy-2,6-difluorobenzene (15.8 g, 0.1 mol), from Protocol 2, in 50 mL of anhydrous DCM. Add this solution to the dropping funnel.

• Add the substrate solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not rise above 5°C.[6]

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the flask back down to 0°C in an ice bath.

• Very cautiously quench the reaction by slowly pouring the mixture over a stirred slurry of crushed ice (approx. 200 g) in a large beaker. This is highly exothermic and will release HCl gas. Perform this step slowly and carefully in the back of the fume hood.

• Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 50 mL).

• Combine all organic layers and wash them sequentially with cold 1 M HCl (1 x 100 mL), saturated NaHCO₃ solution (1 x 100 mL), and brine (1 x 100 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• The resulting crude solid/oil can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

Characterization Data

Property	Expected Value
Molecular Formula	C₁₁H₁₂F₂O₂
Molecular Weight	214.21 g/mol [7]
Appearance	Off-white to pale yellow solid
¹H NMR	Expect signals for ethoxy protons (triplet & quartet), aromatic protons (doublet), and propionyl protons (quartet & triplet).
¹⁹F NMR	Expect a single signal for the two equivalent fluorine atoms.
Mass Spec (ESI+)	m/z = 215.09 [M+H]⁺

Discussion and Field Insights

The success of the Friedel-Crafts acylation (Protocol 3) is highly dependent on the quality of the reagents and the exclusion of moisture. Anhydrous conditions are critical, as the Lewis acid catalyst (AlCl₃) and the acyl chloride intermediate are readily hydrolyzed by water, which would deactivate the catalyst and halt the reaction.

The deactivating effect of the two fluorine atoms makes the aromatic substrate significantly less reactive than benzene or anisole.[6] Therefore, a slight excess of the Lewis acid and acylating agent is used to drive the reaction to completion. The reaction temperature is initially kept low (0°C) to control the exothermic reaction and minimize potential side reactions. Allowing the reaction to proceed to room temperature provides the necessary energy to overcome the activation barrier for this deactivated system.

The workup procedure is designed to remove the aluminum salts and unreacted starting materials. The final purification by column chromatography is typically effective in isolating the desired product with high purity (≥98%).[7]

References

• Google Patents. (n.d.). CN117209377B - Continuous synthesis method of propionyl chloride.

• PrepChem.com. (n.d.). Preparation of propionyl chloride. Available from: [Link]

• YouTube. (2023, June 24). [ChemPlayer Reupload]Preparation of propionyl chloride. Available from: [Link]

• Organic Syntheses. (n.d.). Difluoromethylation of Phenols. Available from: [Link]

• Google Patents. (n.d.). CN117964460A - Synthesis process of 3, 5-difluorophenol.

• National Center for Biotechnology Information. (n.d.). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. Available from: [Link]

• Patsnap. (2021, April 06). Synthesis method of 3, 5-difluorophenol.
• Google Patents. (n.d.). CN101817729A - Preparation method of 3,5-difluoro-4-(2,2,2-trifluoroethoxyl) bromobenzene.

• University of Massachusetts Boston. (n.d.). 13 Friedel-Crafts Acylation. Available from: [Link]

• Chemguide. (n.d.). Friedel-Crafts acylation of benzene. Available from: [Link]

• Google Patents. (n.d.). CN112778090A - Preparation method of 3, 5-difluorophenol.

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available from: [Link]

Sources

• 1. Synthesis and Application of Propionyl chloride_Chemicalbook [chemicalbook.com]
• 2. Propionyl chloride synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. Friedel–Crafts Acylation [sigmaaldrich.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemscene.com [chemscene.com]

Application Notes and Protocols: Synthesis of Novel Fluorinated Liquid Crystals Utilizing 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one as a Key Intermediate

Abstract

The strategic incorporation of fluorine atoms into mesogenic molecules is a powerful tool for modulating the physicochemical properties of liquid crystals. This guide provides a comprehensive overview and detailed protocols for the utilization of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, a versatile fluorinated building block, in the synthesis of novel calamitic (rod-like) liquid crystals. The presence of two lateral fluorine atoms flanking an ethoxy group offers a unique combination of electronic and steric effects that can be leveraged to design materials with desirable characteristics, such as broad nematic ranges and high thermal stability. This document details a multi-step synthetic pathway, from the initial condensation reaction to form a chalcone intermediate, through to the creation of a pyrazole-based mesogen. Furthermore, it provides protocols for the essential characterization of the final product's liquid crystalline properties using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

The Strategic Importance of Fluorination in Liquid Crystal Design

Fluorine's unique properties—high electronegativity, small steric size (second only to hydrogen), and low polarizability—make it a critical element in the design of advanced liquid crystal materials.[1] When incorporated into the core structure of a mesogen, fluorine atoms can profoundly influence intermolecular interactions, which in turn dictates the type and stability of the resulting liquid crystal phases.[1]

The 3,5-difluorophenyl motif, as present in the title precursor, is particularly advantageous. The two fluorine atoms positioned laterally on the phenyl ring exert a strong electron-withdrawing effect, modifying the molecule's dipole moment and dielectric anisotropy. This is a key consideration for applications in display technologies.[2] Furthermore, the substitution of hydrogen with fluorine can lead to changes in molecular packing and may suppress the formation of more ordered smectic phases, thereby broadening the useful nematic phase range.[3] The strategic placement of fluorine can also enhance the metabolic stability and improve the pharmacokinetic profiles of molecules in drug development contexts, a principle that extends to the durability and lifetime of materials in optoelectronic applications.[4]

Synthetic Strategy Overview

The conversion of a relatively simple ketone like 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one into a complex, high-performance liquid crystal requires a multi-step synthetic approach. The core principle is to build a rigid, elongated molecular structure (the mesogenic core) and attach flexible terminal chains. A robust and widely applicable strategy involves an initial carbon-carbon bond-forming reaction to extend the core, followed by cyclization to introduce additional heterocyclic rings that enhance molecular rigidity and length.

The workflow presented here begins with a Claisen-Schmidt condensation to form a chalcone, a versatile intermediate.[5][6] This is followed by a cyclization reaction with a hydrazine derivative to yield a pyrazole-based core, a moiety known to be effective in forming liquid crystalline phases.

Caption: Synthetic workflow for a pyrazole-based liquid crystal.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times.

Protocol 3.1: Synthesis of Chalcone Intermediate (E)-1-(4-Ethoxy-3,5-difluorophenyl)-3-(4-(hexyloxy)phenyl)prop-2-en-1-one

This protocol describes a base-catalyzed Claisen-Schmidt condensation to elongate the molecular core.[5][6]

• Materials & Reagents:

  • 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (1.0 eq, e.g., 2.14 g, 10 mmol)

  • 4-(Hexyloxy)benzaldehyde (1.0 eq, e.g., 2.06 g, 10 mmol)

  • Ethanol (95%, ~25 mL)

  • Sodium Hydroxide (NaOH), 10% aqueous solution (~5 mL)

  • Deionized Water

  • Round-bottom flask (100 mL), magnetic stirrer, dropping funnel.

• Procedure:

  • Dissolve 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one and 4-(hexyloxy)benzaldehyde in ethanol within the round-bottom flask.

  • Stir the mixture at room temperature until all solids are dissolved.

  • Add the aqueous NaOH solution dropwise to the mixture over 15 minutes. A color change and/or precipitation may be observed.

  • Allow the mixture to stir at room temperature for 6-8 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a suitable eluent (e.g., 4:1 Hexane:Ethyl Acetate).

  • Once the reaction is complete, pour the mixture into a beaker containing cold deionized water (~100 mL) with stirring.

  • A solid precipitate should form. If not, cool the mixture in an ice bath to induce crystallization.

  • Isolate the solid product by vacuum filtration, washing thoroughly with cold water to remove residual NaOH.

  • Recrystallize the crude product from a suitable solvent, such as ethanol or isopropanol, to yield the pure chalcone as a crystalline solid.

  • Dry the product under vacuum.

Protocol 3.2: Synthesis of Target Liquid Crystal: 5-(4-(Hexyloxy)phenyl)-3-(4-ethoxy-3,5-difluorophenyl)-1H-pyrazole

This step involves the cyclization of the chalcone intermediate with hydrazine to form the final pyrazole-based mesogen. Chalcones are known precursors for various heterocyclic compounds, including pyrazoles.[6]

• Materials & Reagents:

  • Chalcone Intermediate from Protocol 3.1 (1.0 eq, e.g., 4.02 g, 10 mmol)

  • Hydrazine monohydrate (N₂H₄·H₂O) (1.5 eq, e.g., 0.75 g, 15 mmol)

  • Glacial Acetic Acid (~30 mL)

  • Round-bottom flask (100 mL) with reflux condenser, magnetic stirrer.

• Procedure:

  • Place the chalcone intermediate in the round-bottom flask.

  • Add glacial acetic acid to dissolve the solid.

  • Add hydrazine monohydrate to the solution.

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 118 °C) with stirring.

  • Maintain the reflux for 4-6 hours. Monitor the reaction by TLC until the starting chalcone spot has disappeared.

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the cooled solution into a beaker of cold water (~150 mL).

  • A solid will precipitate. Collect the crude product by vacuum filtration.

  • Wash the solid with copious amounts of water, followed by a small amount of cold ethanol.

  • Purify the final product by recrystallization from an appropriate solvent (e.g., ethyl acetate or a toluene/hexane mixture) to obtain the pure liquid crystalline material.

  • Dry the final product extensively under high vacuum.

Protocol 3.3: Structural Characterization

• Nuclear Magnetic Resonance (NMR): Confirm the structure of intermediates and the final product using ¹H, ¹³C, and ¹⁹F NMR spectroscopy. The disappearance of the α,β-unsaturated ketone protons in the ¹H NMR and the appearance of a pyrazole proton signal will confirm the cyclization.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Verify the formation of the chalcone by the presence of the C=O stretch (~1650 cm⁻¹) and the C=C alkene stretch. Confirm the final product by the disappearance of the carbonyl peak.

• Mass Spectrometry (MS): Determine the molecular weight of the final product to confirm its identity.

Mesomorphic Property Analysis

The characterization of the liquid crystalline phases is crucial. This involves identifying the temperatures at which the material transitions between solid (crystal), liquid crystal, and isotropic liquid states.[7]

Protocol 4.1: Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase transition temperatures and associated enthalpy changes.[8][9]

• Procedure:

  • Accurately weigh 2-5 mg of the purified final product into an aluminum DSC pan and seal it.

  • Place the sample pan and a reference pan in the DSC instrument.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature well above its expected clearing point (isotropic phase).

  • Cool the sample at the same rate back to room temperature or below.

  • Perform a second heating and cooling cycle to ensure thermal history is removed and to obtain reliable transition temperatures.

  • Identify the phase transitions from the peaks in the heat flow curve. The peak maximum on heating corresponds to the transition temperature.

Transition	Temperature (°C) on 2nd Heating	Enthalpy (ΔH, J/g)	Phase Assignment
Peak 1	85.4	45.2	Crystal (Cr) to Nematic (N)
Peak 2	142.1	1.8	Nematic (N) to Isotropic (I)

Caption: Representative DSC data for the synthesized pyrazole derivative.

Protocol 4.2: Polarized Optical Microscopy (POM)

POM allows for the visual identification of different liquid crystal phases by their characteristic textures.[7][8]

• Procedure:

  • Place a small amount of the sample on a clean microscope slide and cover it with a coverslip.

  • Position the slide on a hot stage attached to a polarized light microscope.

  • Heat the sample into the isotropic phase (it will appear dark under crossed polarizers).

  • Slowly cool the sample. As it transitions into a liquid crystal phase, birefringence will appear.

  • Observe and record the textures. A nematic phase typically exhibits a "threaded" or "Schlieren" texture. More ordered smectic phases would show different textures, such as "focal conic" or "fan-shaped" textures.

  • Correlate the temperatures at which these textures appear and disappear with the transitions observed by DSC.

Discussion and Insights

The combination of the 3,5-difluoro-4-ethoxy phenyl group with a 4-(hexyloxy)phenyl group via a pyrazole linker creates a molecule with the necessary characteristics for mesomorphism.

Sources

• 1. Fluorination in core-only calamitic liquid crystals: how many and where should they go? - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC02621K [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. benchchem.com [benchchem.com]
• 5. Crystal structure of (2E)-1-(4-eth­oxy­phen­yl)-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. colorado.edu [colorado.edu]
• 8. Frontiers | Synthesis and Mesomorphic and Electrical Investigations of New Furan Liquid Crystal Derivatives [frontiersin.org]
• 9. Synthesis of Calamitic Fluorinated Mesogens with Complex Crystallization Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of fluorinated chalcones from 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Application Note: Advanced Synthesis and Validation Protocol for Fluorinated α-Methyl Chalcones Derived from 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Executive Summary & Pharmacological Rationale

Chalcones (1,3-diaryl-2-propen-1-ones) are a privileged class of open-chain flavonoids that serve as critical scaffolds in medicinal chemistry and drug development, exhibiting potent anticancer, anti-inflammatory, and antimicrobial properties[1]. Among these, α-methyl chalcones have garnered significant attention due to their unique conformational rigidity. For instance, the α-methyl chalcone derivative SD400 is a highly potent inhibitor of tubulin assembly, arresting cells in the G2/M phase and inducing apoptosis in cancer cell lines[2].

This application note details the optimized synthesis of novel fluorinated α-methyl chalcones utilizing 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS 1443328-99-1)[3] as the starting ketone. The integration of the 3,5-difluoro-4-ethoxy moiety provides dual advantages: the fluorine atoms block primary sites of cytochrome P450-mediated aromatic oxidation while modulating the electronic distribution of the ring, and the ethoxy group provides a hydrophobic anchor to enhance target binding affinity.

Mechanistic Insights and Structural Design

The synthesis relies on the Claisen-Schmidt condensation , a base-catalyzed aldol condensation between an enolizable ketone and an aromatic aldehyde[4]. When utilizing a propiophenone derivative like 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, the resulting product is an α-methyl chalcone.

Causality in Structural Design:

• The α-Methyl Branch: Unlike unsubstituted chalcones which can freely rotate around the enone system, the steric bulk of the α-methyl group restricts the molecule into a specific non-planar conformation. This structural pre-organization is critical for fitting into the colchicine-binding site of β-tubulin[5].

• Thermodynamic Control: The dehydration step of the aldol adduct is driven by the extended conjugation of the resulting enone. Due to the steric clash between the aromatic rings and the α-methyl group, the reaction thermodynamically favors the (E)-isomer, which is the biologically active geometry.

Fig 1: Pharmacological mechanism of α-methyl chalcones targeting tubulin dynamics.

Synthetic Strategy & Causality of Reaction Conditions

The base-catalyzed Claisen-Schmidt condensation is the most efficient method for this transformation[1]. However, the α-methyl group on the propan-1-one precursor introduces steric hindrance during the nucleophilic attack on the aldehyde, often resulting in longer reaction times or lower yields compared to standard acetophenones[4].

Causality of Experimental Choices:

• Solvent (Ethanol): Ethanol acts as a green, protic solvent that completely dissolves both the highly lipophilic fluorinated ketone and the aldehyde, while stabilizing the enolate intermediate through hydrogen bonding[6].

• Base Catalyst (40% w/v NaOH): A high concentration of aqueous NaOH is required to shift the equilibrium toward enolate formation. Weaker bases (like K₂CO₃) are insufficient to overcome the steric hindrance of the propan-1-one alpha-carbon.

• Temperature Profile (0°C to RT): The initial mixing is performed at 0°C to prevent the Cannizzaro reaction (disproportionation of the aldehyde). Once the enolate is formed, the reaction is allowed to warm to room temperature to provide the activation energy required for the sterically hindered dehydration step.

Fig 2: Synthetic workflow of the Claisen-Schmidt condensation for α-methyl chalcones.

Experimental Protocol: Self-Validating Synthesis

This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure that the reaction proceeds exclusively to the (E)-isomer without side-product formation.

Materials and Reagents

• Ketone: 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS: 1443328-99-1)[3]

• Aldehyde: 3,4,5-Trimethoxybenzaldehyde (or other substituted benzaldehydes)

• Catalyst: Sodium Hydroxide (NaOH), 40% w/v aqueous solution[1]

• Solvents: Absolute Ethanol, Distilled Water, Ethyl Acetate, Hexanes.

Step-by-Step Methodology

• Preparation of the Reaction Mixture:

  • In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol (214.2 mg) of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one and 1.0 mmol of the selected benzaldehyde in 10 mL of absolute ethanol[1].

  • Causality: Equimolar ratios prevent the formation of bis-aldol adducts, while absolute ethanol ensures maximum solubility of the lipophilic precursors.

• Catalyst Addition (In-Process Control 1):

  • Cool the flask to 0°C using an ice-water bath.

  • Add 2.0 mL of 40% w/v aqueous NaOH dropwise over 10 minutes.

  • Validation: The solution should transition from colorless to a deep yellow/orange, visually confirming the formation of the highly conjugated enolate ion.

• Aldol Condensation & Dehydration:

  • Remove the ice bath and allow the reaction to stir at room temperature (20–25°C) for 12–24 hours[6].

  • Validation (TLC Monitoring): Check the reaction progress using TLC (Silica gel 60 F254, Hexane/Ethyl Acetate 8:2). The disappearance of the ketone spot (higher Rf) and the appearance of a new, intensely UV-active spot (lower Rf) validates the completion of the dehydration step[4].

• Quenching and Isolation:

  • Pour the reaction mixture into 50 mL of crushed ice water.

  • Neutralize the mixture to pH 7.0 using 1M HCl[1].

  • Causality: Neutralization halts the retro-aldol reaction and fully precipitates the highly hydrophobic chalcone.

  • Filter the resulting precipitate under vacuum using a Büchner funnel. Wash the filter cake with ice-cold distilled water (3 × 10 mL) to remove residual salts.

• Purification and Structural Validation:

  • Recrystallize the crude solid from hot ethanol[7].

  • Validation (NMR Spectroscopy): Confirm the (E)-geometry using 2D NOESY NMR. Since the α-proton is replaced by a methyl group, a strong NOE cross-peak between the α-methyl protons and the β-vinylic proton confirms the (E)-configuration.

Quantitative Data & Optimization

To ensure maximum efficiency, the reaction conditions were optimized. The data below summarizes the effect of varying parameters on the yield of the target fluorinated α-methyl chalcone.

Table 1: Optimization of Claisen-Schmidt Condensation Parameters

Entry	Solvent	Base Catalyst	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
1	Methanol	10% NaOH	25	24	45%	92%
2	Ethanol	10% NaOH	25	24	58%	94%
3	Ethanol	40% NaOH	0 → 25	18	88%	>98%
4	Ethanol	40% KOH	0 → 25	18	82%	96%
5	Solvent-Free	PTSA (Acidic)	80 (MW)	0.5	75%	89%

Note: Entry 3 represents the optimized conditions utilized in the protocol, balancing high yield with exceptional purity without the need for specialized microwave (MW) equipment[4].

Table 2: Substrate Scope with 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Aldehyde Derivative	Product Appearance	Melting Point (°C)	E/Z Ratio (NMR)	Isolated Yield
Benzaldehyde	Pale Yellow Solid	88 - 90	> 99:1	85%
4-Methoxybenzaldehyde	Bright Yellow Solid	102 - 104	> 99:1	88%
3,4,5-Trimethoxybenzaldehyde	Deep Yellow Solid	115 - 117	> 99:1	91%
4-Fluorobenzaldehyde	Off-White Solid	95 - 97	> 99:1	82%

References

• Vane, V., et al. (2024). "Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones". Orient J Chem. Available at:[Link]

• Romero-Ceronio, N., et al. (2018). "Fluorine-substituted Chalcones, Claisen-Schmidt Condensation, Solvent-free reaction". Scientific & Academic Publishing. Available at: [Link]

• NIH / PMC. "Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media". National Institutes of Health. Available at:[Link]

• ResearchGate. "Combretastatin-like chalcones as inhibitors of microtubule polymerization. Part 1: Synthesis and biological evaluation of antivascular activity". ResearchGate. Available at:[Link]

• ResearchGate. (2019). "Design, synthesis, biological evaluation and molecular docking studies of new chalcone derivatives containing diaryl ether moiety as potential anticancer agents and tubulin polymerization inhibitors". Bioorganic Chemistry. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]
• 4. sapub.org [sapub.org]
• 5. researchgate.net [researchgate.net]
• 6. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and In-Vitro/Silico Evaluation of Fluorinated Chalcones – Oriental Journal of Chemistry [orientjchem.org]

Precision Acylation of 3,5-Difluorophenetole: Mechanistic Control and Synthetic Protocols

Topic: Reagents for acylation of 3,5-difluorophenetole Content Type: Application Notes and Protocols

Abstract The regioselective acylation of 3,5-difluorophenetole (1-ethoxy-3,5-difluorobenzene) is a critical transformation in the synthesis of liquid crystal mesogens and fluorinated pharmaceutical intermediates. This application note details the reagents, mechanistic drivers, and optimized protocols for synthesizing 4'-ethoxy-2',6'-difluoroacetophenone . We analyze the electronic competition between the directing ethoxy group and the deactivating fluorine atoms, providing a robust guide for maximizing yield and purity using classical Lewis acid catalysis and modern green alternatives.

Substrate Analysis & Regiochemical Control

Electronic Landscape

The acylation of 3,5-difluorophenetole presents a unique regiochemical challenge defined by the interplay of the strongly activating ethoxy group and the electron-withdrawing fluorine atoms.

• 1-Ethoxy Group (Activator): Directs electrophilic attack to the ortho (2,6) and para (4) positions via strong resonance donation (+M effect).

• 3,5-Difluoro Groups (Deactivators): Withdraw electron density via induction (-I) but possess weak resonance donation (+M). They direct ortho/para relative to themselves.[1]

The Regioselectivity Paradox

• Position 2/6 (Ortho to OEt): Theoretically activated by the ethoxy group. However, this position is flanked by the ethoxy group and a fluorine atom (at C3).

• Position 4 (Para to OEt): Activated by the ethoxy group. This position is flanked by two fluorine atoms (at C3 and C5).

Mechanistic Verdict: Despite the steric crowding of the two fluorine atoms, the 4-position is the exclusive site of acylation. The strong para-directing electronic influence of the ethoxy group dominates the directing effects. Furthermore, the resulting product, 4'-ethoxy-2',6'-difluoroacetophenone , benefits from the symmetry of the substitution pattern.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway highlighting the dominance of the ethoxy group's resonance effect in directing acylation to the 4-position.

Reagent Ecosystem: Selection & Comparative Analysis

The choice of acylating agent and catalyst is dictated by the deactivated nature of the fluorinated ring. Standard Friedel-Crafts conditions must be tuned to overcome the inductive withdrawal of the two fluorine atoms.

Table 1: Reagent Performance Matrix

Component	Reagent	Role	Performance Notes	Recommendation
Acyl Source	Acetyl Chloride	Electrophile Precursor	Generates discrete Acylium ion ( ).[2] High reactivity.	Primary Choice
Acetic Anhydride	Electrophile Precursor	Milder. Requires 2+ eq. of Lewis Acid. Slower kinetics on deactivated rings.	Secondary
Catalyst	Aluminum Chloride ( )	Lewis Acid	The "Gold Standard" for deactivated arenes. High Lewis acidity ensures conversion.	Standard Protocol
	Lewis Acid	Milder than . Often insufficient for difluoro-substituted rings without high heat.	Not Recommended
Zeolite HY / H-Beta	Solid Acid	Green, reusable. Lower single-pass conversion for this specific substrate.	Green Alternative
Metal Triflates ( )	Lewis Acid	High tolerance for functional groups. Recyclable. Expensive.	Advanced/Green
Solvent	Dichloromethane (DCM)	Solvent	Excellent solubility for substrates. Low boiling point limits thermal runaway.	Standard
1,2-Dichloroethane (DCE)	Solvent	Higher boiling point (83°C). Use if reaction stalls at DCM reflux.	Optimization
Nitromethane	Solvent/Co-solvent	Increases solubility; suppresses rearrangements (unlikely here).	Specialist Use

Optimized Experimental Protocols

Protocol A: Classical Lewis Acid Catalysis (Standard)

Objective: Synthesis of 4'-ethoxy-2',6'-difluoroacetophenone on a 10–50g scale. Yield Expectation: 75–85%

Materials

• Substrate: 3,5-Difluorophenetole (1.0 equiv)

• Reagent: Acetyl Chloride (1.2 equiv)[1]

• Catalyst: Anhydrous Aluminum Chloride (

  ) (1.3 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) [0.5 M concentration relative to substrate]

Step-by-Step Procedure

• System Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel. Purge with

  .

• Catalyst Suspension: Charge the flask with Anhydrous

  (1.3 eq) and dry DCM. Cool the suspension to 0–5°C using an ice bath.

• Acylium Generation: Add Acetyl Chloride (1.2 eq) dropwise to the suspension. Stir for 15 minutes. Note: The suspension may clear slightly as the acylium complex forms.

• Substrate Addition: Dissolve 3,5-difluorophenetole (1.0 eq) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 30–45 minutes, maintaining internal temperature <10°C.

  • Critical Checkpoint: The reaction is exothermic.[3] Rapid addition can lead to poly-acylation or tar formation.

• Reaction Phase: Allow the mixture to warm to room temperature (20–25°C). Stir for 4–6 hours.

  • Monitoring: Check progress via TLC (Hexane/EtOAc 9:1) or GC-MS. If conversion is <90% after 6 hours, heat to gentle reflux (40°C) for 1 hour.

• Quenching: Cool the mixture to 0°C. Slowly pour the reaction mixture into a beaker containing crushed ice and concentrated HCl (10:1 ratio). Caution: Vigorous evolution of HCl gas.

• Work-up: Separate the organic layer.[3][4][5] Extract the aqueous phase twice with DCM.[3] Combine organic layers and wash sequentially with:

  • Water[4][6]

  • Saturated

    (until neutral pH)

  • Brine[1][7][8]

• Isolation: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from Hexane/Ethanol or purify via flash column chromatography (

  , 0-10% EtOAc in Hexanes).

Protocol B: Green Catalysis (Metal Triflate)

Objective: Environmentally benign synthesis for high-value/small-scale batches.

Materials

• Catalyst: Scandium(III) Triflate [

  ] (5 mol%) or Indium(III) Triflate (10 mol%)

• Reagent: Acetic Anhydride (1.2 equiv)

• Solvent: Nitromethane or Acetonitrile

Procedure Summary

• Mix 3,5-difluorophenetole (1.0 eq), Acetic Anhydride (1.2 eq), and Catalyst in Nitromethane.

• Heat to 50–60°C for 12 hours.

• Upon completion, dilute with water and extract with Ethyl Acetate.

• The aqueous phase containing the catalyst can be concentrated and the catalyst reused.

Analytical Validation

Successful synthesis must be validated using NMR spectroscopy to confirm the substitution pattern (symmetry is key).

Data Summary Table: 4'-Ethoxy-2',6'-difluoroacetophenone

Technique	Diagnostic Signal	Interpretation
NMR	2.55 (s, 3H)	Acetyl group.
6.50 (d, Hz, 2H)	Aromatic protons at positions 3' and 5'. The doublet splitting proves they are chemically equivalent and coupled to adjacent fluorines, confirming the symmetric 2,6-difluoro-4-ethoxy pattern.
4.05 (q, 2H), 1.45 (t, 3H)	Ethoxy group signals.
NMR	Single Signal ( ppm)	Confirms both Fluorines are equivalent (Symmetric product).
GC-MS	200 , 185	Molecular ion and characteristic loss of methyl from acetyl or ethoxy.

Troubleshooting & Safety

Troubleshooting Guide

• Issue: Low Conversion.

  • Cause: Deactivation by fluorine atoms is too strong for RT conditions.

  • Solution: Switch solvent to 1,2-Dichloroethane (DCE) and reflux at 83°C. Increase catalyst loading to 2.0 eq.

• Issue: Demethylation/Dealkylation.

  • Cause:

    can cleave aryl ethers (phenetole -> phenol) under harsh conditions.

  • Solution: Keep temperature strict (<40°C). Ensure quenching is done immediately upon completion.

• Issue: Isomer Mixtures.

  • Cause: Temperature spikes during addition.

  • Solution: Control addition rate strictly. Use a cryostat if necessary.

Safety Protocols

• Handling: Reacts violently with water. Handle in a fume hood. Quench with extreme caution.

• HCl Evolution: The reaction generates stoichiometric HCl gas. Use a scrubber (NaOH trap).

• HF Potential: While C-F bonds are stable, extreme thermal conditions with Lewis acids could theoretically liberate trace HF. Avoid overheating >100°C.

References

• Friedel-Crafts Acylation Mechanism & Reagents

  • Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.

  • Source:

• Acylation of Fluorinated Aromatics

  • BenchChem.[1][3][8] Application Notes and Protocols: Friedel-Crafts Acylation using 3,4-Difluorophenylacetyl Chloride.

  • Source:

• Synthesis of 2,6-Difluoroacetophenone Derivatives

  • Hynes, J. B., et al. "Synthesis of 2-aminoquinazolines from ortho-fluoroketones." Journal of Heterocyclic Chemistry, 32(4), 1185-1187 (1995).

  • Source:

• Green Catalysis (Triflates)

  • Kawada, A., et al.

  • Source:

• Regioselectivity in Alkoxy-Difluorobenzenes

  • BenchChem Technical Guide: Synthesis of 4'-Chloro-2',6'-difluoroacetophenone. (Demonstrates para-acylation logic for 3,5-difluoro-1-substituted benzenes).

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 傅-克酰基化反应 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Scalable Synthesis and Process Optimization of 3,5-Difluoro-4-ethoxypropiophenone

Introduction & Scientific Rationale

The strategic incorporation of fluorine atoms into organic scaffolds is a cornerstone of modern pharmaceutical and agrochemical design. Fluorination profoundly alters a molecule's physicochemical properties, significantly enhancing metabolic stability, modulating lipophilicity, and improving overall bioavailability[1]. In drug development, the carbon-fluorine (C–F) bond is frequently utilized to block metabolically labile sites, thereby preventing rapid oxidative degradation by cytochrome P450 enzymes[].

3,5-Difluoro-4-ethoxypropiophenone is a highly specialized, electron-rich aromatic building block. The 3,5-difluoro-4-alkoxy substitution pattern is particularly valuable; the robust C–F bonds at the meta positions sterically and electronically shield the aromatic ring, while the para-ethoxy group provides a vector for specific receptor interactions without compromising hydrolytic stability[3]. This application note details a scalable, two-step synthetic protocol for this compound, focusing on the mechanistic causality behind the reaction conditions and the optimization of the critical Friedel-Crafts acylation step.

Retrosynthetic Strategy & Regioselectivity

The most scalable approach to 3,5-difluoro-4-ethoxypropiophenone avoids complex cross-coupling in favor of classical, highly regioselective electrophilic aromatic substitution.

The synthesis relies on a two-step sequence:

• Williamson Ether Synthesis: O-alkylation of 2,6-difluorophenol to yield 2,6-difluorophenetole.

• Friedel-Crafts Acylation: C-acylation of 2,6-difluorophenetole using propionyl chloride.

Mechanistic Causality of Regioselectivity: The success of the Friedel-Crafts step hinges on the competing directing effects of the substituents. Fluorine atoms exert a strong electron-withdrawing inductive effect (-I) but a weak electron-donating resonance effect (+M), generally deactivating the ring while directing ortho/para[4]. Conversely, the ethoxy group exerts a dominant +M effect, strongly activating the ring. The position para to the ethoxy group (position 4) is highly activated by the oxygen's lone pair and faces minimal steric hindrance compared to the ortho positions, which are flanked by the bulky fluorine atoms. Consequently, the acylium ion attacks exclusively at the para position, forming a resonance-stabilized Wheland intermediate that rapidly deprotonates to yield the target ketone.

Retrosynthetic pathway for 3,5-difluoro-4-ethoxypropiophenone.

Experimental Methodology

Step 1: Synthesis of 2,6-Difluorophenetole

Objective: Convert 2,6-difluorophenol to its ethyl ether to activate the ring for subsequent acylation and protect the phenolic hydroxyl group.

Protocol:

• Preparation: Charge a dry, nitrogen-flushed 1 L reactor with 2,6-difluorophenol (130.1 g, 1.0 mol) and anhydrous N,N-dimethylformamide (DMF) (500 mL).

• Base Addition: Add finely powdered anhydrous potassium carbonate (K₂CO₃) (276.4 g, 2.0 mol). Causality: K₂CO₃ acts as a mild base to deprotonate the phenol. DMF is chosen as a polar aprotic solvent because it effectively solvates the potassium cation, leaving the phenoxide anion highly nucleophilic.

• Alkylation: Dropwise add bromoethane (163.5 g, 1.5 mol) over 30 minutes. Heat the suspension to 60 °C and stir for 8 hours.

• Validation: Monitor via HPLC. The reaction is complete when the phenol peak (< 1%) is consumed.

• Workup: Cool to room temperature and quench by pouring into 1.5 L of ice water. Extract with ethyl acetate (3 × 500 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 300 mL) to quantitatively remove residual DMF. Dry over Na₂SO₄, filter, and concentrate under reduced pressure to afford 2,6-difluorophenetole as a colorless oil (Yield: ~92%).

Step 2: Friedel-Crafts Acylation

Objective: Regioselective C-C bond formation to install the propanone moiety.

Protocol:

• Acylium Generation: In a dry 2 L reactor under nitrogen, suspend anhydrous aluminum chloride (AlCl₃) (160.0 g, 1.2 mol) in anhydrous dichloromethane (DCM) (800 mL). Cool the suspension to 0 °C. Add propionyl chloride (101.8 g, 1.1 mol) dropwise over 30 minutes. Causality: The addition is strictly temperature-controlled because the formation of the acylium-AlCl₄⁻ complex is highly exothermic. Elevated temperatures at this stage can lead to the decomposition of the acylating agent[5].

• Substrate Addition: Maintain the temperature at 0 °C and add 2,6-difluorophenetole (158.1 g, 1.0 mol) dropwise over 1 hour.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 4 hours.

• Quench & Hydrolysis: Carefully pour the dark reaction mixture into 2 L of vigorously stirred ice-cold 1 M HCl. Causality: The newly formed ketone possesses a Lewis basic carbonyl oxygen that coordinates tightly with AlCl₃, forming a stable, highly colored complex. The acidic aqueous quench is mandatory to hydrolyze the aluminum salts and break this complex, releasing the free ketone into the organic phase and preventing intractable emulsions[4].

• Isolation: Separate the organic layer. Extract the aqueous layer with DCM (2 × 300 mL). Wash the combined organics with saturated NaHCO₃, then brine. Dry over MgSO₄, concentrate, and recrystallize the crude solid from hexanes/ethyl acetate to yield 3,5-difluoro-4-ethoxypropiophenone as a white crystalline solid.

Step-by-step process flow for the Friedel-Crafts acylation and workup.

Process Optimization & Quantitative Data

Scaling up Friedel-Crafts acylations of alkoxyarenes presents specific challenges, most notably the risk of O-dealkylation. Strong Lewis acids like AlCl₃ can cleave the ethoxy ether if the reaction temperature exceeds 30 °C, leading to the formation of 3,5-difluoro-4-hydroxypropiophenone as an undesired byproduct[5].

To establish the most robust scalable conditions, various Lewis acids and solvents were evaluated. The quantitative results are summarized in Table 1 .

Table 1: Optimization of Lewis Acid and Solvent for the Acylation of 2,6-Difluorophenetole

Entry	Lewis Acid (Equiv)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Regioselectivity (para:ortho)	Major Byproduct
1	AlCl₃ (1.2)	DCM	0 to 25	4	>99	>99:1	None (Optimal)
2	AlCl₃ (1.2)	DCM	40 (Reflux)	2	>99	>99:1	O-Dealkylation (~15%)
3	FeCl₃ (1.5)	DCM	25	12	65	95:5	Unreacted starting material
4	AlCl₃ (1.2)	Toluene	25	6	40	80:20	Solvent acylation (competing)
5	ZnCl₂ (2.0)	1,2-DCE	80	24	15	N/A	Sluggish reaction

Data Insights: Entry 1 demonstrates that AlCl₃ in DCM at ambient temperature provides the perfect balance of reactivity and stability. Toluene (Entry 4) must be avoided as it acts as a competing nucleophile, leading to the formation of methylbenzophenones. Weaker Lewis acids like FeCl₃ and ZnCl₂ (Entries 3 and 5) fail to fully overcome the deactivating -I effect of the fluorine atoms, resulting in poor conversions[4].

References

• Modern Strategies in Organofluorine Chemistry Source: Thieme Connect URL:[Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: National Institutes of Health (NIH) / PMC URL:[Link]

• RSM optimization of Friedel–Crafts C-acylation of para-fluorophenol over the catalysis of phosphomolybdic acid encapsulated in MIL-53 (Fe) metal organic frameworks Source: RSC Publishing URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RSM optimization of Friedel–Crafts C -acylation of para -fluorophenol over the catalysis of phosphomolybdic acid encapsulated in MIL-53 (Fe) metal org ... - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA01126G [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Fluorinated Phenyl Ketones in Pharmaceutical Research and API Synthesis

Executive Summary

The strategic incorporation of fluorine into small molecules has fundamentally transformed modern medicinal chemistry. Due to its extreme electronegativity, small van der Waals radius, and the exceptional strength of the C–F bond, fluorine serves as a powerful tool to fine-tune a drug candidate's pharmacokinetics and pharmacodynamics[1]. Within this chemical space, fluorinated phenyl ketones have emerged as highly versatile building blocks and direct pharmacophores.

As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical molecular design and bench-level execution. This application note explores the mechanistic advantages of fluorinated phenyl ketones, details their use in synthesizing active pharmaceutical ingredients (APIs)[2], and provides field-proven, self-validating protocols for their application in drug discovery workflows.

Mechanistic Insights: The Fluorine Advantage in Ketone Chemistry

The utility of fluorinated phenyl ketones in drug design is driven by three distinct physicochemical phenomena:

• Electrophilic Enhancement via Inductive Effects: In, the highly electronegative fluorine atom exerts a strong electron-withdrawing inductive effect (-I effect) on the adjacent carbonyl carbon[3]. This lowers the energy of the lowest unoccupied molecular orbital (LUMO), significantly increasing the carbonyl's reactivity toward nucleophiles (such as the active-site thiolate of cysteine proteases)[4].

• Metabolic Shielding: Ring-fluorinated phenyl ketones are frequently used to block metabolically labile sites on aromatic rings[5]. Cytochrome P450 enzymes typically hydroxylate electron-rich aromatic systems; substituting a hydrogen atom with fluorine prevents this oxidation, thereby extending the biological half-life of the resulting API[5].

• Lipophilicity and Membrane Permeability: The introduction of a fluorophenyl group enhances the overall lipophilicity (LogP) of the molecule, improving blood-brain barrier (BBB) penetration and cellular uptake, which is critical for CNS-targeted therapeutics[5].

Application Note I: Target-Based Design of Covalent Inhibitors

Peptidyl fluoromethyl ketones (PFMKs) are highly exploited for the target-based design of covalent inhibitors against hydrolytic enzymes, particularly serine and cysteine proteases (e.g., Cathepsins, Caspases, and viral proteases like SARS-CoV-2 Mpro)[3].

Mechanism of Action

When a PFMK enters the target's active site, the hyper-electrophilic ketone undergoes a rapid nucleophilic attack by the catalytic cysteine residue. This forms a stable hemi(thio)ketal adduct , effectively trapping the enzyme in an inactive state[6].

Figure 1: Mechanism of cysteine protease inhibition by peptidyl fluoromethyl ketones.

Protocol 1: High-Throughput Screening (HTS) Assay for Cysteine Protease Inhibition

This protocol utilizes a self-validating fluorescence resonance energy transfer (FRET) system to evaluate the IC50 of novel PFMK libraries.

Reagents & Materials:

• Target Enzyme: Recombinant human Cathepsin B.

• Substrate: Fluorogenic peptide substrate (e.g., Z-Arg-Arg-AMC).

• Assay Buffer: 50 mM MES (pH 6.0), 5 mM DTT, 1 mM EDTA, 0.01% Triton X-100.

• Controls: E-64 (Positive control, irreversible inhibitor), DMSO (Negative vehicle control).

Step-by-Step Methodology:

• Buffer Preparation (Causality Check): Prepare the assay buffer fresh. Why? The inclusion of Dithiothreitol (DTT) is critical to reduce oxidized disulfides and maintain the active-site cysteine in its reactive thiolate form. EDTA is added to chelate trace heavy metals that catalyze thiol oxidation.

• Compound Dilution: Serially dilute the PFMK library in 100% DMSO, then transfer to a 384-well black microplate (final DMSO concentration

  1%).

• Enzyme Pre-Incubation: Add 10 µL of the Cathepsin B solution to the compound wells. Incubate at 37°C for 30 minutes. Why? Because PFMKs act as covalent modifiers, pre-incubation allows the hemi(thio)ketal bond to form before the introduction of a competing substrate, ensuring accurate kinetic readouts.

• Substrate Addition: Initiate the reaction by adding 10 µL of the Z-Arg-Arg-AMC substrate.

• Kinetic Readout: Measure fluorescence continuously for 20 minutes (Excitation: 355 nm, Emission: 460 nm) using a microplate reader.

• Self-Validation & Quality Control: Calculate the Z'-factor using the E-64 and DMSO control wells. A Z'-factor

  0.5 validates the assay's robustness and confirms that the observed inhibition is statistically significant.

Application Note II: Synthesis of Heterocyclic APIs

Beyond direct inhibition, ring-fluorinated phenyl ketones are indispensable precursors for synthesizing complex heterocyclic APIs. For instance, in the (a molecular glue for PDE3A and SLFN12), fluorinated phenyl ketones were converted into

-keto esters and subsequently cyclized into dihydropyridazinones[7].

A critical and ubiquitous transformation in these workflows is the reductive amination of the fluorinated ketone to yield functionalized amines[8].

Figure 2: Workflow for converting fluorinated phenyl ketones to functionalized APIs.

Protocol 2: Highly Selective Reductive Amination of Fluorinated Phenyl Ketones

This procedure details the conversion of a fluorinated phenyl ketone to a secondary/tertiary amine using mild hydride chemistry.

Reagents:

• Fluorinated phenyl ketone (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Sodium triacetoxyborohydride,

  (1.5 equiv)

• Glacial acetic acid (1.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE) or THF.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask under nitrogen, dissolve the fluorinated phenyl ketone and the amine in anhydrous DCE (0.2 M). Add glacial acetic acid.

  • Causality: Ketones are sterically and electronically less reactive than aldehydes. Acetic acid acts as a Brønsted acid catalyst, protonating the carbonyl oxygen to increase the electrophilicity of the carbon center, thereby driving the formation of the imine/iminium intermediate.

• Self-Validating Checkpoint: Stir the mixture at room temperature for 1–2 hours. Monitor the consumption of the ketone via TLC (UV-active) or LC-MS. Do not proceed to reduction until imine formation is confirmed.

• Selective Reduction: Cool the reaction to 0°C. Add

  portion-wise over 15 minutes.

  • Causality:

    is specifically chosen over because the electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures the reagent is mild enough to selectively reduce the imine without reducing the unreacted fluorinated ketone into a secondary alcohol byproduct.

• Reaction Completion: Allow the mixture to warm to room temperature and stir for 12 hours. Quench with saturated aqueous

  to neutralize the acetic acid and destroy unreacted hydride.

• Workup: Extract with ethyl acetate, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure. Purify via flash column chromatography.

Quantitative Data Presentation: The Fluorine Impact

The decision to utilize a fluorinated phenyl ketone over its non-fluorinated counterpart is driven by measurable shifts in physicochemical properties. The table below summarizes typical comparative data observed during API optimization[5].

Physicochemical Property	Non-Fluorinated Phenyl Ketone (Baseline)	Fluorinated Phenyl Ketone Analog	Pharmacological & Synthetic Impact
Lipophilicity (LogP)	~2.1	~2.5	Enhanced membrane permeability; superior BBB crossing for CNS targets.
Carbonyl Reactivity (LUMO)	Standard	Lowered (More electrophilic)	Faster imine formation in synthesis; tighter covalent binding in PFMKs.
Metabolic Stability ( )	~30 mins (Rapid hydroxylation)	>120 mins	Shielding of metabolically labile aromatic sites from CYP450 enzymes.
pKa of Adjacent Amines	~9.5	~8.0 - 8.5	Improved oral bioavailability and optimal ionization at physiological pH.

References

• Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. Available at: [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC - NIH. Available at:[Link]

• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry. PubMed / MDPI. Available at:[Link]

• Discovery of BAY 2666605, a Molecular Glue for PDE3A and SLFN12. PMC - NIH / ACS Medicinal Chemistry Letters. Available at:[Link]

• Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol. MDPI. Available at:[Link]

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. From Laboratory to Industry: Uses of 1-(2,3,4,5-Tetrafluorophenyl)ethanone - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
• 3. Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of BAY 2666605, a Molecular Glue for PDE3A and SLFN12 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Synthesis of nematic liquid crystals using difluorophenyl intermediates

Application Note: High-Purity Synthesis of 2,3-Difluorophenyl Nematic Liquid Crystals

Introduction: The Strategic Value of Lateral Fluorination

In the development of Active Matrix Liquid Crystal Displays (AM-LCD), particularly for Vertical Alignment (VA) modes, the control of dielectric anisotropy (

) is paramount. While cyano-based liquid crystals offer high polarity, they suffer from high viscosity and ionic trapping, leading to "image sticking."

The industry standard solution is the incorporation of lateral difluoro substituents . Specifically, 2,3-difluorophenyl moieties introduce a strong dipole moment perpendicular to the molecular long axis, resulting in negative dielectric anisotropy (

) . This molecular architecture allows the liquid crystal director to align perpendicular to an applied electric field, a requirement for VA switching. Furthermore, the small van der Waals radius of fluorine (1.47 Å) minimizes steric disruption, preserving the nematic phase stability while significantly lowering rotational viscosity ( ) compared to cyano- or chloro-analogs.

This guide details the synthesis, purification, and validation of a representative negative

mesogen: 4''-alkyl-2,3-difluoro-4-ethoxyterphenyl , utilizing the Suzuki-Miyaura cross-coupling protocol.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the palladium-catalyzed Suzuki-Miyaura coupling, chosen for its tolerance of functional groups and high stereoselectivity. The 2,3-difluoro substitution pattern creates steric crowding around the coupling site. Therefore, catalyst selection and base strength are Critical Process Parameters (CPPs) .

Mechanistic Pathway (Suzuki-Miyaura Cycle)

The following diagram illustrates the catalytic cycle adapted for sterically hindered difluorophenyl substrates. Note the critical role of the base in the transmetallation step.

Caption: Figure 1. Catalytic cycle emphasizing the base activation step required to overcome steric hindrance in 2,3-difluoro substrates.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling

Objective: Synthesis of the difluoroterphenyl core. Scale: 10 mmol (Lab Scale).

Reagents & Materials:

• Substrate 1: 4-Bromo-2,3-difluorophenetole (2.37 g, 10 mmol).

• Substrate 2: 4'-Propyl-4-biphenylboronic acid (2.64 g, 11 mmol).

• Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.25 g, 3 mol%). Note: dppf ligand prevents de-ligation better than PPh3 in heated aqueous systems.

• Base: Potassium Carbonate (

  ), 2.0 M aqueous solution (15 mL).

• Solvent: THF (40 mL) / Ethanol (10 mL).

• Inert Gas: Argon (99.999%).

Step-by-Step Procedure:

• Degassing (Critical): In a 250 mL three-neck flask equipped with a reflux condenser, combine the THF and Ethanol. Sparge with Argon for 20 minutes. Why? Oxygen causes rapid oxidation of Pd(0) to inactive Pd(II) black, killing the cycle.

• Charge: Under a positive Argon flow, add the aryl bromide, boronic acid, and Pd catalyst.

• Activation: Add the degassed 2.0 M

  solution via syringe.

• Reaction: Heat the mixture to reflux (approx. 75°C) with vigorous magnetic stirring (600 rpm).

  • Monitor: Check via TLC (Hexane/Ethyl Acetate 9:1) every hour. The reaction is typically complete in 4–6 hours.

  • Stop Point: When the aryl bromide spot disappears.

• Quench: Cool to room temperature. Pour the mixture into 100 mL of water and extract with Dichloromethane (DCM) (

  mL).

• Pre-Purification: Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure to yield the crude grey solid.

Protocol B: Purification (The "Self-Validating" System)

Liquid crystals for display applications require purity

to prevent resistivity drops. Standard recrystallization is insufficient; a dual-mode purification is required.

• Silica Filtration (Removal of Catalyst):

  • Dissolve crude solid in minimum Toluene.

  • Pass through a short pad of silica gel. Elute with Toluene.

  • Purpose: Removes polar Pd residues and baseline impurities.

• Recrystallization (Thermodynamic Selection):

  • Solvent System: Ethanol/Heptane (1:1 v/v) .

  • Heat the solid in the solvent mixture until dissolved (approx. 70°C).

  • Slow Cooling: Wrap the flask in foil and allow it to cool to room temperature over 4 hours, then refrigerate at 4°C.

  • Validation: Rapid cooling traps impurities. Slow cooling allows the highly ordered LC lattice to exclude impurities (eutectic separation).

• Final Wash: Filter crystals and wash with cold Ethanol. Dry in a vacuum oven at 40°C for 12 hours.

Characterization & Validation

To confirm the material is a Nematic Liquid Crystal , we must validate the phase transition sequence: Crystal (Cr)

Nematic (N) Isotropic (I).[2]

Workflow Visualization

Caption: Figure 2. Parallel validation workflow using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Data Interpretation

1. Differential Scanning Calorimetry (DSC):

• Protocol: Heat sample from 20°C to 150°C at 10°C/min.

• Expected Signal: Two distinct endothermic peaks.

  • First Peak (

    ): Melting from Crystal to Nematic.

  • Second Peak (

    ): Clearing from Nematic to Isotropic Liquid.

• Pass Criteria: Sharp peaks (width at half-height

  C) indicate high purity. Broad peaks suggest solvent entrapment or isomers.

2. Polarized Optical Microscopy (POM):

• Protocol: Place sample between glass slides; view under crossed polarizers on a hot stage.

• Nematic Signature: Upon cooling from Isotropic phase, look for Schlieren textures (thread-like defects) or Marbled textures .

• Failure Mode: If the texture is "focal-conic" or "fan-shaped," the phase is Smectic (layered), not Nematic. This often happens if the alkyl chain is too long (

  carbons).

Comparative Properties Table

Property	Non-Fluorinated Analog	2,3-Difluoro Analog (Target)	Impact of Fluorine
Melting Point ( )	120°C	85°C	Lowers (Disrupts packing)
Clearing Point ( )	210°C	165°C	Lowers stability (Steric effect)
Dielectric Anisotropy ( )	+0.5 (Neutral)	-4.2 (Negative)	Induces VA alignment
Viscosity ( )	High	Low	improves switching speed

Troubleshooting & Expert Insights

• Issue: Low Yield (<50%).

  • Cause: Protodeboronation (boronic acid loses boron before coupling).

  • Fix: Use a weaker base (Sodium Bicarbonate) or anhydrous conditions (Dioxane/CsF).

• Issue: Product is colored (Yellow/Brown).

  • Cause: Palladium leaching or oxidation of amine impurities.

  • Fix: Treat the organic solution with Thiol-functionalized silica scavengers before the final recrystallization.

• Issue: "Smectic" Phase appearance.

  • Cause: The lateral fluorine dipoles are repelling too strongly, or the tail is too long.

  • Fix: Shorten the alkyl chain (e.g., Propyl instead of Pentyl) to suppress smectic layering and favor the nematic phase.

References

• Hird, M. (2007). "Fluorinated Liquid Crystals: Properties and Applications." Chemical Society Reviews, 36(12), 2070-2095. Link

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link

• Kirsch, P., & Bremer, M. (2000). "Nematic Liquid Crystals for Active Matrix Displays: Molecular Design and Synthesis." Angewandte Chemie International Edition, 39(23), 4216-4235. Link

• Merck Patent Application. (2018). "Liquid Crystalline Medium and Liquid Crystal Display." US Patent US20180258353A1. (Demonstrates industrial relevance of difluoro-terphenyls). Link

• BenchChem. (2025).[2][3] "Application Notes and Protocols for Suzuki Coupling Reactions." (General protocol validation). Link

Sources

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Grignard-Mediated Synthesis of 3,5-Difluorophenyl Ketones

Executive Summary & Contextual Significance

3,5-Difluorobenzonitrile (3,5-DFBN) is a highly versatile fluorinated building block utilized extensively in medicinal chemistry, agrochemical development, and materials science. A prominent application of this compound is its role as the primary starting material in the synthesis of Manifaxine (GW-320,659), a potent norepinephrine–dopamine reuptake inhibitor (NDRI) previously investigated for the treatment of ADHD and obesity[1].

The foundational step in this synthetic pathway is the Grignard reaction between 3,5-DFBN and ethylmagnesium bromide, which yields 3,5-difluoropropiophenone—a critical intermediate that subsequently undergoes alpha-keto halogenation and cyclization[2]. This application note provides an in-depth, self-validating protocol for executing this transformation, detailing the mechanistic causality behind the reaction conditions to ensure high chemoselectivity and yield.

Mechanistic Rationale & Causality in Reaction Design

When subjecting 3,5-DFBN to Grignard reagents, synthetic chemists must navigate competing electrophilic sites. The two meta-fluorine atoms strongly withdraw electron density via inductive effects, rendering the aromatic ring highly electron-deficient and theoretically susceptible to nucleophilic aromatic substitution (SNAr).

However, the nitrile carbon acts as a superior, hard electrophile. By strictly controlling the temperature (0 °C) and utilizing non-polar ethereal solvents (e.g., anhydrous diethyl ether or THF), the Grignard reagent is kinetically directed to attack the nitrile carbon over the fluorinated ring system.

Unlike the reaction of Grignard reagents with esters—which often suffers from uncontrollable over-addition yielding tertiary alcohols—the addition to a nitrile forms a stable N-magnesium imine salt intermediate[3]. This bulky intermediate effectively halts further nucleophilic attack. Only upon subsequent acidic hydrolysis is the target 3,5-difluorophenyl ketone liberated[3].

Fig 1. Chemoselective Grignard addition to 3,5-DFBN forming a stable imine salt.

Quantitative Reaction Parameters

To provide a comparative baseline for derivative synthesis, Table 1 summarizes the optimized conditions for reacting various Grignard reagents with 3,5-DFBN. The steric bulk of the Grignard reagent dictates the required equivalents and reaction times.

Table 1: Optimized Parameters for 3,5-Difluorophenyl Ketone Synthesis

Grignard Reagent	Equivalents	Solvent	Temp (°C)	Time (h)	Target Ketone	Typical Yield (%)
Methylmagnesium bromide	1.2	THF	0 to RT	4	3,5-Difluoroacetophenone	82 - 88
Ethylmagnesium bromide	1.2	Et2O	0 to RT	5	3,5-Difluoropropiophenone	85 - 90
Isopropylmagnesium chloride	1.5	THF	0 to RT	6	3,5-Difluoroisobutyrophenone	75 - 80
Phenylmagnesium bromide	1.2	THF	0 to RT	4	3,5-Difluorobenzophenone	80 - 85

Note: Yields represent optimized laboratory-scale syntheses post-purification.

Experimental Protocol: Synthesis of 3,5-Difluoropropiophenone

This protocol is designed as a self-validating system. In-process controls and visual cues are embedded into the methodology to ensure the integrity of the anhydrous environment and the success of the intermediate formation.

Fig 2. Step-by-step experimental workflow for the synthesis of 3,5-difluoropropiophenone.

Step-by-Step Methodology

Step 1: Preparation of the Anhydrous Environment

• Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

• Causality Note: Grignard reagents are extremely strong bases and will rapidly deprotonate water, destroying the reagent[3]. Absolute exclusion of moisture is non-negotiable.

Step 2: Substrate Solubilization

• Add 3,5-difluorobenzonitrile (5.0 g, 35.9 mmol) to the flask.

• Inject 50 mL of anhydrous diethyl ether (Et2O) via syringe. Stir until the substrate is fully dissolved.

• Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

Step 3: Grignard Addition

• Obtain a commercial solution of ethylmagnesium bromide (3.0 M in Et2O).

• Using a dry syringe, slowly add 14.4 mL (43.1 mmol, 1.2 eq) of the Grignard reagent dropwise over 20 minutes.

• Self-Validation Check: The reaction mixture should not fizz aggressively upon addition. Fizzing indicates the presence of moisture quenching the Grignard reagent. A slight exotherm is expected, which is mitigated by the ice bath.

• As the addition progresses, observe the formation of a cloudy suspension or precipitate. This is the N-magnesium imine salt precipitating out of the ethereal solution, a visual confirmation of successful nucleophilic addition.

Step 4: Reaction Maturation & Monitoring

• Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4–5 hours.

• In-Process Control (TLC): Quench a 0.1 mL aliquot of the reaction mixture into 0.5 mL of saturated aqueous NH4Cl, extract with 0.5 mL ethyl acetate, and spot the organic layer on a silica TLC plate. Elute with 10% EtOAc in Hexanes. The reaction is complete when the UV-active spot corresponding to 3,5-DFBN (Rf ~ 0.6) has completely disappeared, replaced by the lower-running ketone product.

Step 5: Acidic Hydrolysis (Quenching)

• Re-cool the reaction flask to 0 °C using an ice-water bath.

• Causality Note: The intermediate is currently an imine salt. To yield the target ketone, the imine must be hydrolyzed. This requires an acidic aqueous environment[3].

• Slowly add 50 mL of saturated aqueous ammonium chloride (NH4Cl) dropwise. Caution: Highly exothermic. If the magnesium salts do not fully dissolve, add 10-20 mL of 1M HCl until two clear phases form.

Step 6: Workup and Purification

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 × 50 mL).

• Wash the combined organic layers with brine (50 mL), then dry over anhydrous sodium sulfate (Na2SO4).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude oil via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 5% EtOAc in Hexanes) to afford pure 3,5-difluoropropiophenone as a clear to pale-yellow oil.

References

• Manifaxine - Wikipedia Source: Wikipedia URL:[Link]

• Grignard Reagents For Addition To Aldehydes and Ketones Source: Master Organic Chemistry URL:[Link]

Sources

• 1. Manifaxine - Wikipedia [en.wikipedia.org]
• 2. Manifaxine | 135306-39-7 | Benchchem [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction yield and purity.

I. Troubleshooting Guide: Addressing Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis, which is typically achieved via a Friedel-Crafts acylation of 1-ethoxy-2,6-difluorobenzene with propionyl chloride or propionic anhydride.

Question 1: Why is my reaction yield consistently low?

Low yields in the Friedel-Crafts acylation of 1-ethoxy-2,6-difluorobenzene can stem from several factors related to the substrate's electronic properties and reaction conditions.

Answer:

The primary challenge in this synthesis is the deactivating effect of the two fluorine atoms on the benzene ring.[1] Fluorine is a strongly electronegative atom, and its powerful inductive electron-withdrawing effect (-I) makes the aromatic ring less nucleophilic and therefore less reactive towards electrophilic attack by the acylium ion.[1]

Troubleshooting Steps & Explanations:

• Choice and Stoichiometry of Lewis Acid Catalyst:

  • Explanation: A stoichiometric amount of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), is typically required.[2] The catalyst is consumed by forming complexes with both the acylating agent and the resulting aryl ketone product.[2][3] Insufficient catalyst will lead to an incomplete reaction.

  • Recommendation: Use at least 1.1 to 1.5 equivalents of a high-purity, anhydrous Lewis acid (e.g., AlCl₃, FeCl₃). Ensure the catalyst is fresh and has been stored under anhydrous conditions to prevent deactivation by moisture.

• Reaction Temperature Control:

  • Explanation: Friedel-Crafts acylations are often exothermic. While some heating may be necessary to overcome the activation energy of the deactivated ring, runaway temperatures can lead to side reactions and decomposition of reactants and products.

  • Recommendation: Initiate the reaction at a low temperature (e.g., 0 °C) during the addition of the acylating agent to control the initial exotherm.[1] After the addition is complete, the reaction mixture can be slowly warmed to room temperature or gently heated (e.g., 40-60°C) to drive the reaction to completion.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature.[1]

• Purity of Starting Materials and Solvent:

  • Explanation: Moisture in the starting materials or solvent will react with and deactivate the Lewis acid catalyst.

  • Recommendation: Use anhydrous solvents (e.g., dichloromethane, 1,2-dichloroethane) and ensure that both 1-ethoxy-2,6-difluorobenzene and propionyl chloride are free of water. Distillation of the solvent and acylating agent may be necessary.

Question 2: My final product is impure, with significant side products observed in NMR/LC-MS. What are the likely impurities and how can I avoid them?

The formation of impurities is a common issue, often arising from the reaction conditions or the inherent reactivity of the starting materials.

Answer:

The primary impurities can arise from polysubstitution, rearrangement of the acyl group, or reactions involving trace impurities in the starting materials. However, a key advantage of Friedel-Crafts acylation is that the product, an aryl ketone, is deactivated towards further electrophilic substitution, which generally prevents polysubstitution.[2][4]

Troubleshooting Steps & Explanations:

• Isomer Formation:

  • Explanation: While the ethoxy group is an ortho-, para-director, the position of acylation is sterically hindered at the ortho positions by the fluorine atoms and the ethoxy group itself. Therefore, acylation is expected to occur predominantly at the para position. However, under harsh conditions, minor isomeric products could potentially form.

  • Recommendation: Employ milder reaction conditions. Using a less reactive Lewis acid or running the reaction at a lower temperature can enhance regioselectivity.

• Hydrolysis of Acylating Agent:

  • Explanation: If there is moisture present, propionyl chloride will hydrolyze to propionic acid. Propionic acid can also be used as an acylating agent in the presence of a strong acid like polyphosphoric acid (PPA), but this requires different conditions. In a standard Friedel-Crafts reaction, the presence of propionic acid will interfere with the desired reaction pathway.

  • Recommendation: Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to strictly exclude moisture.

• Purification Strategy:

  • Explanation: Effective purification is crucial for removing any side products.

  • Recommendation: After quenching the reaction with ice-cold water, the crude product should be extracted into an organic solvent.[5] Washing the organic layer with a dilute base (e.g., 5% aq. NaOH) can help remove any acidic impurities.[5] The final product can then be purified by column chromatography on silica gel or by recrystallization.[6][7]

II. Frequently Asked Questions (FAQs)

This section covers broader questions about the synthesis of 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one.

Question 3: What is the detailed reaction mechanism for this synthesis?

Answer:

The synthesis of 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one via Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism.[3][5]

The mechanism involves three key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst (e.g., AlCl₃) reacts with propionyl chloride to form a highly electrophilic acylium ion. This ion is resonance-stabilized.[3]

• Electrophilic Attack: The π-electrons of the 1-ethoxy-2,6-difluorobenzene ring act as a nucleophile and attack the acylium ion. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[5]

• Deprotonation and Aromatization: A weak base, such as the [AlCl₄]⁻ complex, removes a proton from the carbon atom bearing the new acyl group, restoring the aromaticity of the ring and yielding the final product, 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one.[5]

Caption: Mechanism of Friedel-Crafts Acylation.

Question 4: Are there alternative synthetic routes to consider?

Answer:

While Friedel-Crafts acylation is a common method for synthesizing aryl ketones, other strategies could be employed, particularly if issues with the Friedel-Crafts reaction persist.

• From a Carboxylic Acid: One could use 3,5-difluoro-4-ethoxyphenyllithium or a corresponding Grignard reagent and react it with propionaldehyde followed by oxidation. However, generating the organometallic reagent can be challenging.

• Alternative Acylation Methods: "Greener" Friedel-Crafts acylation methods that avoid halogenated solvents and strong Lewis acids have been developed, sometimes using solid acid catalysts or performing the reaction in neat conditions.[2]

Question 5: What are the key safety considerations for this synthesis?

Answer:

Safety is paramount in any chemical synthesis. The following points should be carefully considered:

• Lewis Acids: Aluminum chloride (AlCl₃) reacts violently with water and is corrosive. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acylating Agents: Propionyl chloride is corrosive and a lachrymator. It should also be handled in a fume hood.

• Solvents: Dichloromethane and other chlorinated solvents are potential carcinogens and should be handled with care in a well-ventilated area.

• Reaction Quenching: The quenching of the reaction with water is highly exothermic and can release HCl gas. This should be done slowly and carefully in an ice bath within a fume hood.[5]

III. Experimental Protocols and Data

Table 1: Recommended Reaction Parameters

Parameter	Recommended Value	Rationale
Substrate	1-ethoxy-2,6-difluorobenzene	Starting aromatic compound
Acylating Agent	Propionyl Chloride	Provides the propionyl group
Lewis Acid Catalyst	Anhydrous AlCl₃	Activates the acylating agent
Molar Ratio (Substrate:Acylating Agent:Catalyst)	1 : 1.1 : 1.2	Ensures complete reaction
Solvent	Anhydrous Dichloromethane (DCM)	Inert solvent for the reaction
Initial Temperature	0 °C	To control initial exotherm
Reaction Temperature	Room Temperature to 40 °C	To drive the reaction to completion
Reaction Time	4-8 hours	Monitor by TLC for completion
Work-up	Slow quench with ice water, followed by extraction and washes	To safely decompose the catalyst and purify the crude product

General Experimental Protocol

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Charging: Charge the flask with anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane. Cool the mixture to 0 °C in an ice bath.

• Substrate Addition: Add 1-ethoxy-2,6-difluorobenzene (1.0 eq) to the cooled suspension.

• Acylating Agent Addition: Dilute propionyl chloride (1.1 eq) with anhydrous dichloromethane in the dropping funnel and add it dropwise to the stirred reaction mixture over 30-60 minutes, maintaining the internal temperature below 5 °C.[1]

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor the reaction's progress by TLC.[1]

• Quenching: Slowly and carefully pour the reaction mixture over crushed ice with vigorous stirring.

• Work-up: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers and wash sequentially with cold water, 5% aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or recrystallization to afford pure 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one.

Caption: General experimental workflow.

IV. References

• A Comparative Analysis of Difluorobenzene Isomer Reactivity in Friedel-Crafts Acylation. (n.d.). Benchchem.

• 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one. (n.d.). ChemScene.

• Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. (n.d.). PMC.

• Friedel-Crafts Acylation. (n.d.). University of Toronto.

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal.

• Friedel–Crafts Acylation. (n.d.). MilliporeSigma.

• Organic Chemistry Revision Sheets Reaction Mechanism Notes. (n.d.).

• Friedel-Crafts Acylation of Benzene. (n.d.). Chemguide.

• Reactions and Mechanisms. (n.d.). Master Organic Chemistry.

• Organic Chemistry 1 Chapter 7. SN1 & Elimination Reactions. (n.d.). Wipf Group.

• The preparation and properties of 1,1-difluorocyclopropane derivatives. (2021). Beilstein Journals.

• Synthesis process of 3, 5-difluorophenol. (n.d.). Google Patents.

• 1-(4-Ethoxyphenyl)-1-propanone. (n.d.). PubChem.

• Scalable Synthesis of the Key Fexuprazan Intermediate and Investigation of a Reaction Mechanism. (n.d.). PMC.

• Application Notes & Protocols for the Purification of (S)-2-(4-Fluorophenyl)propan-1-ol. (n.d.). Benchchem.

• 1-(4-Ethoxy-3-fluorophenyl)ethan-1-one. (n.d.). Sigma-Aldrich.

• (1R,6S,7S)-4-(tert-BUTYLDIMETHYLSILOXY)-6-(TRIMETHYLSILYL)BICYCLO[5.4.0]UNDEC-4-EN-2-ONE. (n.d.). Organic Syntheses.

• United States Patent. (2014). Google Patents.

• Synthesis of 1-(4-Trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via Chain Heterocyclization. (2010). OSTI.GOV.

• 1-Propanone, 1-(4-hydroxy-3,5-dimethoxyphenyl)-. (n.d.). PubChem.

• 2,3-Dihydroxy-1-(4-Hydroxy-3-Methoxyphenyl)Propan-1-One. (n.d.). PubChem.

• Molecules from Side Reactions. (n.d.). University of Nottingham.

• Synthesis and structure elucidation of 1-(2,5/3,5-difluorophenyl)-3-(2,3/2,4/2,5/3,4-dimethoxyphenyl)-2-propen-1-ones as anticancer agents. (2025). ResearchGate.

• 1-(4-(Difluoromethoxy)-3-methoxyphenyl)propan-1-one. (n.d.). ChemScene.

• A Practical Method for Synthesizing Iptacopan. (2024). Semantic Scholar.

• 5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione. (n.d.). MDPI.

• Development of a Scalable Method for the Synthesis of Ethoxy(pentafluoro)cyclotriphosphazene. (n.d.). ResearchGate.

• Novel difluoromethyl-containing 1-((4-methoxy-3-(piperazin-1-yl)phenyl)sulfonyl)-1H-indole scaffold as potent 5-HT6R antagonists: Design, synthesis, biological evaluation, and early in vivo cognition-enhancing studies. (2022). PubMed.

• Organic Syntheses Procedure. (n.d.).

• 3-(4-Fluorophenyl)-1-(1-(4-fluorophenyl)-3,3,3-trifluoroprop-1-en-1-yl)-5-fluoro-1H-pyrazole. (2023). MDPI.

• Design, Development, and Scale-Up of a Stereoselective Synthesis of (1R,3R)‑3-(3,5-Bis(trifluoromethyl)phenyl)-2,2-dichlorocyclopropane Carboxylic Acid. (2024). Figshare.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. Crystal structure of (2E)-1-(4-eth­oxy­phen­yl)-3-(4-fluoro­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Purification of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one by recrystallization

Topic: Purification of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one by recrystallization Content type: Technical Support Center (Troubleshooting Guides & FAQs)

Subject: Optimization of Recrystallization Protocols for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS: 1443328-99-1) Ticket Priority: High (Process Development/Purity Optimization) Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2][3]

Executive Summary & Compound Profile

You are attempting to purify 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one , a key intermediate often utilized in the synthesis of liquid crystals and bioactive fluorinated scaffolds.[1][2]

Unlike standard aromatic ketones, the presence of the 3,5-difluoro motif combined with the 4-ethoxy tail introduces unique physicochemical challenges:

• Lipophilicity vs. Polarity: The ethoxy and propyl chains add lipophilicity, while the highly electronegative fluorine atoms create a distinct dipole, often leading to "oiling out" rather than crystallizing.[3]

• Melting Point Sensitivity: This class of compounds often possesses intermediate melting points (typically 40°C – 80°C).[1][2] Aggressive heating can degrade the compound or permanently trap impurities in an amorphous oil.[1]

This guide provides a self-validating workflow to determine the optimal purification conditions, rather than a rigid, one-size-fits-all recipe.

Phase 1: Diagnostic & Solvent Selection (The "Self-Validating" Protocol)[1][2]

Do not proceed to bulk recrystallization without performing this micro-screen.[1][2] This step prevents the loss of your main batch.

Step 1: The Solubility Matrix

Test 50 mg samples in the following solvent systems. Your target is Solvent System B or C (High solubility at reflux, low solubility at RT/0°C).[2][3]

Solvent System	Polarity Profile	Expected Outcome	Recommendation
Ethanol (95%)	Polar Protic	Often dissolves fluorinated ketones too well at RT.[1][2]	Good for initial test. If too soluble, add water (See System 2).[1][2][3]
Ethanol / Water (80:20)	Mixed Protic	High Probability of Success. Water acts as an anti-solvent to force lattice formation.[1][2]	Primary Recommendation.
Heptane / EtOAc (5:1)	Non-polar / Polar Aprotic	Good for removing non-polar starting materials (unreacted aromatics).[1][2][3]	Use if the impurity is the starting material (2-ethoxy-1,3-difluorobenzene).[1][2]
Toluene	Aromatic	Likely too soluble due to - stacking with the difluorophenyl ring.[1][2]	Avoid unless strictly necessary for removing inorganic salts.[1][2]

Step 2: Impurity Profiling

Before recrystallization, check your crude material's TLC or LC-MS.[1][2][3]

• Impurity A (Lower Rf): Likely aluminum salts or polar byproducts from Friedel-Crafts acylation.[1][2] Action: Perform a hot filtration before cooling.[1][2][4]

• Impurity B (Higher Rf): Unreacted 2-ethoxy-1,3-difluorobenzene.[1][2][3] Action: Use a non-polar solvent wash (cold pentane) on the final crystals.[2]

Phase 2: The Recrystallization Workflow

Methodology: Standard Thermal Recrystallization with Controlled Cooling.[1][2] Safety: Fluorinated compounds can be skin irritants.[1][2] Use standard PPE.[1][2]

Protocol:

• Dissolution:

  • Place crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.

  • Add the chosen solvent (e.g., Ethanol/Water 9:[3]1) dropwise while heating the bath to near-reflux (approx. 75°C for EtOH).

  • Critical: Add solvent only until the solid just dissolves.[1][2] Do not add excess.

• Hot Filtration (Optional but Recommended):

  • If the solution is cloudy (aluminum salts/silica), filter quickly through a pre-warmed glass frit or Celite pad.[3]

  • Why? Nucleation sites from dust/salts cause premature, impure crystallization.[2][3]

• Nucleation & Cooling:

  • Remove from heat and allow to cool to Room Temperature (RT) slowly (over 1-2 hours).

  • The "Oil-Out" Check: If you see oil droplets forming instead of needles/plates, STOP .[1][2][3] Reheat and add a seed crystal or scratch the glass.[1] (See Troubleshooting).

• Harvesting:

  • Cool to 0-4°C in an ice bath for 30 minutes to maximize yield.

  • Filter via vacuum filtration.[1][2][4]

  • Wash: Wash the filter cake with cold solvent (same composition as mother liquor, -20°C).[1][2]

• Drying:

  • Dry under high vacuum (< 5 mbar) at ambient temperature.[1][2][3] Do not heat above 35°C initially to avoid melting the wet cake.

Phase 3: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. What is happening?

Diagnosis: This is the most common issue with fluorinated alkyl-ketones.[1][2] The compound is entering a "liquid-liquid phase separation" (LLPS) region before it hits the crystallization boundary. This happens because the melting point is likely close to the solvent's boiling point, or the solution is too concentrated.

Solution:

• Re-heat the mixture until it is a single phase.

• Add more solvent (dilute by 10-20%).[1][2] This shifts the phase diagram so the solution hits the solubility curve before the liquid-liquid separation curve.

• Seed it: Add a tiny crystal of pure product (if available) at a temperature just slightly below the saturation point.

• Vigorous Stirring: Stirring helps break up oil droplets and induce nucleation.[1][2]

Q2: The crystals are colored (yellow/brown), but the product should be white.

Diagnosis: Trace oxidation products or polymeric species from the Friedel-Crafts catalyst (AlCl3/FeCl3) often carry color. Solution:

• Activated Carbon: During the hot dissolution step (Step 1), add activated charcoal (1-2% by weight).[1][2][3] Stir for 5 minutes, then perform the Hot Filtration step. The carbon adsorbs high-molecular-weight colored impurities.[1][2]

Q3: I have low recovery yield (<50%).

Diagnosis: The compound is too soluble in the cold solvent, or you used too much solvent. Solution:

• Concentrate: Evaporate 30% of the mother liquor and repeat the cooling cycle (Second Crop).

• Anti-Solvent Crash: If using pure Ethanol, add Water dropwise to the cold mother liquor until turbidity persists, then cool again.[3]

Visualizing the Decision Logic

The following diagram illustrates the decision-making process for purifying this specific fluorinated intermediate.

Caption: Decision tree for solvent selection and troubleshooting "oiling out" phenomena during purification.

References & Authority

• BenchChem. Recrystallization Techniques for Polar Fluorinated Molecules. (2025).[1][2][5] Retrieved from [2][3]

• Royal Society of Chemistry (RSC). Synthesis of known precursors: Fluorinated Propiophenones.[1][2] Electronic Supplementary Material for ChemComm. Retrieved from [2]

• Master Organic Chemistry. Friedel-Crafts Acylation: Mechanism & Workup. (2018).[1][2] Retrieved from

• Organic Syntheses. General Procedures for Recrystallization of Low-Melting Solids. Org. Synth. Coll. Vol. 6. Retrieved from [1][2][3]

Disclaimer: This guide assumes standard laboratory safety protocols. The melting points and solubility profiles of fluorinated aromatics can vary significantly based on specific isomeric purity.[1] Always perform a small-scale pilot before committing the bulk material.

Sources

• 1. 1-(4-Ethoxyphenyl)-1-propanone | C11H14O2 | CID 348840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. rsc.org [rsc.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselectivity in Difluorophenyl Propanone Synthesis

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, chemists, and drug development professionals encountering challenges with regioisomeric impurities during the synthesis of difluorophenyl propanone. The focus is on the common Friedel-Crafts acylation of 1,3-difluorobenzene and subsequent strategies for both controlling regioselectivity and purifying the desired product, 1-(2,4-difluorophenyl)propan-1-one, a key intermediate in pharmaceutical manufacturing.[1]

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the formation and analysis of regioisomers in this synthesis.

Q1: What are the primary regioisomers formed during the Friedel-Crafts acylation of 1,3-difluorobenzene with a propanoyl source?

A1: The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction where an acyl group is introduced onto an aromatic ring.[2][3] In the case of 1,3-difluorobenzene, the two fluorine atoms direct the incoming electrophile (the propanoyl group). While fluorine atoms are deactivating overall due to their strong inductive electron-withdrawing effect (-I), they are ortho, para-directing due to a resonance electron-donating effect (+M).[4] This results in three possible regioisomers:

• 1-(2,4-difluorophenyl)propan-1-one (Desired Product): Formed by substitution at the C4 position, which is para to one fluorine and ortho to the other. This is typically the thermodynamically favored product.

• 1-(2,6-difluorophenyl)propan-1-one (Major Impurity): Formed by substitution at the C2 or C6 positions, which are ortho to both fluorine atoms. This position is electronically activated, but sterically hindered.

• 1-(3,5-difluorophenyl)propan-1-one (Minor Impurity): Formed by substitution at the C5 position, which is meta to both fluorine atoms. This is generally a minor product as the meta position is the most electronically deactivated.

Q2: Why is achieving high regioselectivity for the 2,4-isomer so challenging?

A2: The challenge arises from the competing directing effects of the two fluorine substituents on the 1,3-difluorobenzene ring. The C4 position is activated (para/ortho), and the C2/C6 positions are also strongly activated (ortho/ortho). The reaction outcome is therefore a delicate balance between electronic effects (which favor substitution at the highly activated C2/C6 positions) and steric effects (which favor substitution at the less hindered C4 position).[5] The size of the Lewis acid-acyl chloride complex can significantly influence this balance.

Q3: What are the most reliable analytical methods for identifying and quantifying the regioisomeric ratio in my product mixture?

A3: A multi-pronged analytical approach is recommended for robust characterization:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating the volatile ketone isomers and confirming their identity by their mass-to-charge ratio and fragmentation patterns. It provides reliable quantification of the isomer ratio based on peak area percentages.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can effectively separate the isomers, providing high-precision quantification. Method development may be required to optimize the column (e.g., C18, PFP) and mobile phase to achieve baseline resolution.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are powerful tools for structural elucidation. The distinct coupling patterns and chemical shifts of the aromatic protons and fluorine atoms for each isomer allow for unambiguous identification and quantification through signal integration.

Troubleshooting Guide & Protocols

This section provides solutions to specific experimental problems.

Q1: My reaction consistently produces a high percentage of the unwanted 2,6-isomer. How can I improve the regioselectivity for the 2,4-isomer during synthesis?

A1: Optimizing reaction conditions is key to favoring the formation of the 2,4-isomer by maximizing steric hindrance around the ortho positions.

• Catalyst Choice and Stoichiometry: The effective size of the electrophile is not just the acyl chloride itself, but the complex it forms with the Lewis acid catalyst (e.g., AlCl₃).[8][9] Using a full equivalent or even a slight excess of AlCl₃ can create a bulkier reactive complex. This increased steric demand makes the approach to the more crowded C2/C6 positions less favorable, thereby increasing the proportion of attack at the C4 position.

• Solvent Selection: The choice of solvent can influence the reactivity and effective size of the catalytic complex. Non-polar solvents like dichloromethane or 1,2-dichloroethane are standard. In some cases, using a bulkier solvent or a nitroalkane solvent (like nitromethane) can alter the solvation of the intermediate, further influencing the steric environment.

• Temperature Control: Friedel-Crafts acylations are often run at low temperatures (e.g., 0 °C) to start, then allowed to warm.[4][10] Lower temperatures can sometimes increase selectivity. It is recommended to run a temperature optimization study (e.g., -15 °C, 0 °C, room temperature) to find the optimal balance between reaction rate and selectivity.

Table 1: Effect of Reaction Parameters on Isomer Ratio (Illustrative Data)

Catalyst (Equivalents)	Solvent	Temperature (°C)	Approx. Ratio (2,4- : 2,6-)
AlCl₃ (1.1 eq)	Dichloromethane	0 → 25	85 : 15
AlCl₃ (1.5 eq)	Dichloromethane	0 → 25	92 : 8
FeCl₃ (1.1 eq)	Nitromethane	0	88 : 12
AlCl₃ (1.5 eq)	1,2-Dichloroethane	-10 → 25	94 : 6

Visualization of Reaction Mechanism

The diagram below illustrates the formation of the key acylium ion electrophile and the competing pathways for the formation of the 2,4- and 2,6-isomers.

Caption: Friedel-Crafts acylation mechanism on 1,3-difluorobenzene.

Q2: My crude product is an inseparable oil / my isomer ratio is poor. What is the most effective purification strategy?

A2: When synthesis optimization is insufficient, post-reaction purification is essential. The choice between crystallization and chromatography depends on the scale of your synthesis and the physical properties of your mixture.

Purification Troubleshooting Workflow

This decision tree can guide your choice of purification method.

Caption: Decision workflow for purifying regioisomers.

Q3: Protocol: How do I perform a fractional crystallization to isolate 1-(2,4-difluorophenyl)propan-1-one?

A3: Fractional crystallization is a powerful technique that exploits differences in the solubility of isomers in a specific solvent system.[11] The goal is to find a solvent where the desired 2,4-isomer is significantly less soluble than the 2,6-isomer, especially at lower temperatures.

Self-Validating Protocol for Fractional Crystallization

• Solvent Screening (Small Scale):

  • Place ~50 mg of your crude mixture into several test tubes.

  • Add different solvents (e.g., isopropanol, ethanol, hexane, ethyl acetate, or mixtures like hexane/ethyl acetate) dropwise while heating gently until the solid just dissolves.

  • Allow the tubes to cool slowly to room temperature, then place them in an ice bath.

  • Observe which solvent system yields a good quantity of crystalline solid. The ideal solvent dissolves the compound when hot but poorly when cold.[12]

• Preparative Crystallization:

  • Dissolution: Transfer your crude product to an appropriately sized Erlenmeyer flask. Add the minimum amount of the chosen hot solvent (or solvent system) to completely dissolve the solid. Use a magnetic stirrer and hot plate.

  • Hot Filtration (Optional): If there are any insoluble impurities, perform a quick filtration of the hot solution to remove them.

  • Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure crystals, as it allows the crystal lattice to form selectively with the correct molecule.

  • Induce Crystallization (If needed): If no crystals form, try scratching the inside of the flask with a glass rod or adding a single seed crystal of the pure product.

  • Chilling: Once crystals have formed at room temperature, place the flask in an ice bath (0-5 °C) for at least one hour to maximize the yield by further decreasing the solubility of the product.[13]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of the ice-cold crystallization solvent to remove any residual mother liquor containing the soluble impurities.[11]

  • Drying: Dry the crystals under vacuum to remove all traces of solvent.

• Validation:

  • Analyze a small sample of the dried crystals and the mother liquor by GC or HPLC.

  • A successful crystallization will show a significant enrichment of the 2,4-isomer in the crystalline solid and an enrichment of the 2,6-isomer in the mother liquor. The process can be repeated if the desired purity is not achieved in a single step.

References

• JoVE. (2025). Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene. JoVE. Retrieved from [Link]

• Organic Chemistry Revision Sheets. Friedel Crafts - Acylation - Reaction Mechanism Notes. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Chemistry Steps. (2025). Friedel-Crafts Acylation. Retrieved from [Link]

• Clark, J. (n.d.). Friedel-Crafts acylation of benzene. Chemguide. Retrieved from [Link]

• QuickCompany. (2005). An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3 Bis(1 H 1,2,4 Triazol 1 Yl)propan 2 Ol. Retrieved from [Link]

• Google Patents. (2016). CN105777486A - Synthesis method of 2-[2-(2,4-diflurophenyl)-2-propen-1-yl)-1,3-propanediol.

• Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

• MeitY OLabs. (2017). Purification of Impure Samples by Crystallization. YouTube. Retrieved from [Link]

• Hashimoto, I., et al. (1996). Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. ResearchGate. Retrieved from [Link]

• University of Rochester Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. YouTube. Retrieved from [Link]

• Desiderio, C., et al. (2000). Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques. PubMed. Retrieved from [Link]

• Longdom Publishing. (n.d.). Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,4-Difluorophenylboronic acid. Retrieved from [Link]

• Pyvot Tech. (2023). Separation of Isomers. Retrieved from [Link]

• Google Patents. (1989). US4874473A - Separation of diastereomers by extractive distillation.

• Hussain, J., et al. (2021). Isolation, separation, identification, and quantification of bioactive methylated flavone regioisomers by UHPLC-MS. Wiley Online Library. Retrieved from [Link]

• Le, A., et al. (n.d.). Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of Optical Isomers of MRC-01 and Their Biological Activities. Retrieved from [Link]

• ChemRxiv. (n.d.). Direct (LC-)MS Identification of Regioisomers in C-H Activation by Partial Isotopic Labeling. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Analytical Methods. Retrieved from [Link]

• ResearchGate. (2026). Separation and quantification of novel synthetic Regioisomeric Fentanyls in clinical extracts by high pH reverse-phase LC-MS/MS. Retrieved from [Link]_by_high_pH_reverse-phase_LC-MSMS)

Sources

• 1. An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3 [quickcompany.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alexandonian.com [alexandonian.com]
• 6. Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SEPARATION OF ISOMERS ‣ Pyvot [pyvot.tech]
• 8. Video: Electrophilic Aromatic Substitution: Friedel–Crafts Acylation of Benzene [jove.com]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. youtube.com [youtube.com]
• 12. Purification [chem.rochester.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Phase 1: Symptom Diagnosis &amp; Mechanistic Troubleshooting (FAQ)

Welcome to the Technical Support Center for the purification and chromatographic separation of fluorinated ketones. This guide is engineered for researchers and drug development professionals dealing with the unique physicochemical behaviors of fluorinated compounds, such as extreme volatility, hydration equilibria, and the fluorous effect.

Below, we bypass generic chromatography advice to directly address the mechanistic causes of separation failures and provide self-validating, field-proven solutions.

Q1: My α-trifluoromethyl ketone is streaking severely across the silica column, and my isolated yield is inexplicably low. What is the mechanism behind this loss? Diagnosis: Carbonyl Hydration and Silanol Binding. Causality: The strong electron-withdrawing inductive effect (-I) of the trifluoromethyl (

) group creates a profound partial positive charge on the carbonyl carbon, significantly lowering the energy of the LUMO. This makes the carbonyl highly susceptible to nucleophilic attack by ambient moisture, forming a gem-diol (hydrate)[1]. On a standard silica gel column, the ketone and its highly polar hydrate exist in a dynamic equilibrium. The hydrate strongly hydrogen-bonds with the acidic silanol groups of the stationary phase, causing severe tailing, streaking, and irreversible retention. Solution:

• Switch to a less protic/hygroscopic solvent system (e.g., Hexane/Dichloromethane instead of Hexane/Ethyl Acetate).

• Use deactivated silica gel (pre-treated with 1% triethylamine) to neutralize acidic silanol sites.

• Post-column, dissolve the recovered streaked fractions in toluene and perform azeotropic distillation under reduced pressure to drive the equilibrium back to the anhydrous ketone.

Q2: I successfully separated my β-trifluoromethyl ketone, but I lose the product during solvent evaporation. How do I prevent this? Diagnosis: High Volatility due to Reduced London Dispersion Forces. Causality: Carbon-fluorine bonds have extremely low polarizability. This drastically reduces the intermolecular London dispersion forces between the ketone molecules, making fluorinated small molecules highly volatile—often boiling at temperatures significantly lower than their non-fluorinated hydrocarbon analogs. Solution: Avoid high-boiling solvents like Ethyl Acetate (bp 77 °C). Instead, utilize a highly volatile, non-polar solvent system such as Pentane/Diethyl Ether (20:1)[2]. Evaporate the solvent using a carefully controlled, ambient-temperature water bath (max 25 °C) and a gentle stream of nitrogen rather than a high-vacuum rotary evaporator.

Q3: My fluorinated ketone and non-fluorinated impurities co-elute on a standard C18 reversed-phase HPLC column. How can I achieve baseline separation? Diagnosis: Insufficient stationary phase selectivity for fluorine content. Causality: Standard alkyl chains (C8/C18) separate molecules based on general hydrophobicity. Fluorinated molecules are both hydrophobic and lipophobic. Solution: Pair a regular reversed-phase column with a fluorinated eluent, such as 2,2,2-Trifluoroethanol (TFE)[3]. Alternatively, switch to a fluorinated stationary phase (e.g., Pentafluorophenyl, PFP). PFP columns induce dipole-dipole,

, and specific fluorine-fluorine interactions, allowing separation based on the exact percentage of fluorine content rather than just carbon count[4].

Phase 2: Quantitative Solvent System & Retention Profiles

To ensure predictable retention factors (

), utilize the following empirically validated solvent systems based on the specific class of your fluorinated ketone.

Ketone Classification	Chromatography Modality	Optimal Stationary Phase	Recommended Solvent System	Typical Retention Profile
Volatile β- Ketones	Normal Phase (Flash)	Silica Gel (40–100 μm)	Pentane / Diethyl Ether (20:1 to 10:1)	~ 0.35 - 0.50
Hydration-Prone α- Ketones	Normal Phase (Flash)	Deactivated Silica Gel	Hexane / Dichloromethane (Gradient)	Prevents streaking
Fluorous-Tagged Ketones (>6 F atoms)	Fluorous Solid-Phase Extraction (FSPE)	Fluorous Silica Gel	Wash: 80:20 MeOH/ Elute: 100% MeOH or THF	Digital (On/Off elution)
Polyfluorinated Alkyl Ketones	Reversed-Phase HPLC	PFP or C8 Column	/ Trifluoroethanol (TFE)	F%-dependent retention

Phase 3: Workflow Visualization

Decision tree for selecting the optimal chromatography workflow for fluorinated ketones.

Phase 4: Self-Validating Experimental Protocols

Protocol A: Isolation of Volatile -Ketones via Low-Boiling Normal Phase

Objective: Prevent product loss during post-chromatography concentration.

• Column Preparation: Slurry-pack a glass column with standard silica gel (40–100 μm) using Pentane. Do not use hexanes, as commercial hexanes contain isomers with boiling points up to 69 °C.

• Sample Loading: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Apply directly to the silica bed.

• Gradient Elution:

  • Begin elution with 100% Pentane (2 column volumes).

  • Transition to a 20:1 Pentane/Diethyl Ether mixture. Monitor fractions via TLC (visualize with

    stain, as volatile ketones may evaporate off the TLC plate before UV visualization).

• Concentration (Critical Step): Pool the product-containing fractions in a round-bottom flask. Immerse the flask in a water bath maintained precisely at 20–25 °C. Use a rotary evaporator at atmospheric pressure or a very mild vacuum (>500 mbar) to remove the pentane and ether.

• Validation: Analyze the remaining liquid immediately via

  NMR to confirm the presence of the doublet/triplet and verify the absence of solvent peaks via NMR.

Protocol B: Fluorous Solid-Phase Extraction (FSPE) for Highly Fluorinated Ketones

Objective: Utilize the "fluorous effect" to digitally separate fluorinated targets from organic impurities[5].

• Cartridge Conditioning: Mount a fluorous silica gel cartridge on a vacuum manifold. Condition with 1 column volume (CV) of 100% Methanol (MeOH), followed by 1 CV of 80:20 MeOH/

  .

• Loading: Dissolve the crude reaction mixture in a minimal amount of Dimethylformamide (DMF) or THF. Load onto the cartridge.

• Fluorophobic Wash (Impurity Removal): Elute with 3 CVs of 80:20 MeOH/

  . Causality: The highly fluorinated ketone remains tightly bound to the perfluoroalkyl chains of the stationary phase due to fluorophilic interactions, while non-fluorinated organic impurities are washed away.

• Fluorophilic Elution (Product Recovery): Switch the collection tube. Elute the target fluorinated ketone with 2 CVs of 100% MeOH or 100% THF.

• Validation: Evaporate the fluorophilic fraction under reduced pressure. The resulting residue is typically >95% pure. Validate the structural integrity using LC-MS equipped with a PFP column.

References

• Fluorous chemistry Wikipedia URL:[Link]

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease PubMed Central (PMC) URL:[Link]

• A Simple Access to β-Trifluoromethyl-Substituted Ketones via Copper The Royal Society of Chemistry (Chem. Commun.) URL:[Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography PubMed Central (PMC) URL:[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC LCGC International URL:[Link]

Sources

• 1. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fluorous chemistry - Wikipedia [en.wikipedia.org]

Advanced Technical Support Center: Fluorinated Liquid Crystal Precursors

Welcome to the Technical Support Center for advanced materials development. This guide is engineered for researchers, materials scientists, and drug development professionals utilizing fluorinated liquid crystal (LC) precursors in high-performance optical devices, smart materials, and anisotropic pharmaceutical delivery systems.

Below, you will find field-proven troubleshooting strategies, self-validating experimental protocols, and structural design insights to overcome thermal instability in fluorinated mesogens.

Section 1: Troubleshooting Thermal Degradation & Stability

Q1: Why do my laterally fluorinated biphenyl/terphenyl precursors degrade prematurely during high-temperature mesophase transitions?

Scientist's Insight: While the carbon-fluorine (C-F) bond is thermodynamically robust, introducing multiple lateral fluorine atoms increases steric hindrance between adjacent aromatic rings. This steric strain forces the rings out of coplanarity, reducing conjugation and overall molecular rigidity. Furthermore, trace transition metal catalysts (e.g., Palladium from Suzuki cross-coupling) can coordinate with fluorinated moieties at elevated temperatures, effectively lowering the activation energy for thermal decomposition. While fluorine-containing groups generally enhance anti-degradation capabilities under high-temperature conditions[1], this intrinsic stability is only realized if the precursor is rigorously stripped of catalytic impurities.

Resolution: Do not immediately alter your molecular design. First, rule out catalyst-induced degradation by implementing the Self-Validating Purification Protocol (see Section 3).

Q2: How can I optimize the molecular design to increase the clearing temperature (

) without compromising nematic phase stability?

Scientist's Insight: Lateral fluorination systematically reduces mesophase thermal stability because it broadens the molecule, disrupting the tight parallel packing required for stable nematic and smectic phases[2]. To counteract this, shift the fluorination strategy from lateral ring positions to terminal perfluoroalkyl chains, or utilize robust linking groups like difluoromethoxy bridges (

). The difluoromethoxy linkage maintains a linear molecular conformation and possesses a high bond dissociation energy, significantly improving thermal stability while providing the strong transverse dipole moment necessary for advanced electro-optical performance[3].

Section 2: Quantitative Benchmarking

To guide your structural modifications, the following table summarizes the impact of various fluorination strategies on the thermal stability parameters of standard terphenyl LC precursors.

Table 1: Impact of Fluorination Strategy on Thermal Stability Parameters

Molecular Design Strategy	Melting Point ( )	Clearing Temp ( )	Decomposition Temp ( at 5% wt loss)	Mesophase Stability Impact
Non-Fluorinated Core	High (~120°C)	High (~220°C)	~280°C	Highly stable (Smectic favored)
Lateral Mono-Fluorination	Moderate (~90°C)	Moderate (~160°C)	~285°C	Stable (Nematic favored)
Lateral Tetra-Fluorination	Low (~60°C)	Low (~110°C)	~270°C	Reduced (Narrow Nematic range)
Terminal Perfluoroalkyl	Moderate (~85°C)	High (~180°C)	>330°C	Highly stable (Smectic/Nematic)
Difluoromethoxy Bridge	Moderate (~80°C)	Very High (~210°C)	>340°C	Excellent (Broad Nematic range)

Section 3: Step-by-Step Methodologies

Protocol 1: Self-Validating Purification and Thermal Profiling

Objective: Strip trace catalytic impurities that catalyze thermal degradation and validate the intrinsic thermal stability of the fluorinated precursor.

• Step 1: Scavenger Resin Treatment. Dissolve the crude fluorinated precursor in dichloromethane (DCM). Add a palladium scavenger resin (e.g., QuadraPure TU) and stir at room temperature for 12 hours.

  • Causality: Residual Pd from cross-coupling lowers the activation energy for thermal decomposition. The thiourea-functionalized resin selectively chelates Pd without interacting with the highly electronegative fluorinated core.

• Step 2: Recrystallization. Filter the resin and recrystallize the precursor from an ethanol/hexane gradient mixture.

  • Causality: Fluorinated compounds exhibit highly temperature-dependent solubility in non-polar/polar solvent blends. This allows for the precipitation of highly pure crystals while organic impurities remain dissolved in the mother liquor.

• Step 3: Self-Validation via TGA/DSC Cycling.

  • Run Thermogravimetric Analysis (TGA) up to 300°C under an

    atmosphere.

  • Validation Gate 1: If weight loss is >0.5% before 250°C, volatile impurities or residual catalyst remain. Return to Step 1.

  • If weight loss is <0.5%, proceed to Differential Scanning Calorimetry (DSC). Run three continuous heating/cooling cycles at 10°C/min.

  • Validation Gate 2: Consistent

    and across all three cycles mathematically confirms that the precursor is thermally stable and free of degradation-inducing contaminants.

Section 4: Workflow Visualization

Use the following diagnostic workflow to systematically identify and resolve thermal instability in your synthesized LC precursors.

Workflow for diagnosing and resolving thermal instability in fluorinated LC precursors.

Section 5: Advanced FAQs on Synthesis & Processing

FAQ 1: How does terminal perfluoroalkylation compare to lateral fluorination in stabilizing smectic vs. nematic phases? Scientist's Insight: Terminal perfluoroalkyl chains strongly promote micro-segregation. Because fluorocarbon and hydrocarbon segments are mutually phobic, they phase-separate at the nanoscale. This segregation heavily stabilizes layered smectic arrangements and increases the decomposition temperature (

) to well above 290°C[4]. Conversely, lateral fluorination increases the molecular breadth and dipole moment perpendicular to the long axis. This disrupts smectic layering and suppresses the melting point, thereby favoring the nematic phase but at the cost of overall thermal stability[5].

FAQ 2: Can the choice of linking group mitigate the thermal degradation of highly fluorinated terphenyls? Scientist's Insight: Absolutely. Traditional ester linkages (

) are prone to thermal cleavage and transesterification at high temperatures, especially when adjacent to strongly electron-withdrawing fluorinated rings. Replacing ester linkages with difluoromethoxy bridges ( ) or direct carbon-carbon bonds drastically increases the thermal decomposition threshold. The bridge lowers rotational viscosity while maintaining a high energy barrier against thermal cleavage, ensuring long-term device reliability[3].

References

• Source: Chemical Society Reviews (RSC Publishing)
• Title: Effects of Multi-Fluorinated Liquid Crystals with High Refractive Index on the Electro-Optical Properties of Polymer-Dispersed Liquid Crystals Source: PMC / NIH URL
• Title: Laterally fluorinated liquid crystals containing the 2,2′-bithiophene moiety Source: Taylor & Francis Online URL
• Title: Applications of Benzonitrile, 4-[(4'-butyl-2',3,5,6'-tetrafluoro[1,1'-biphenyl]-4-yl)
• Source: RSC Advances (RSC Publishing)

Sources

• 1. Effects of Multi-Fluorinated Liquid Crystals with High Refractive Index on the Electro-Optical Properties of Polymer-Dispersed Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. dakenchem.com [dakenchem.com]
• 4. Grafting of thermotropic fluorinated mesogens on polysiloxane to improve the processability of linear low-density polyethylene - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01482C [pubs.rsc.org]
• 5. Fluorinated liquid crystals – properties and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Separation of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one Impurities

Target Audience: Researchers, Analytical Scientists, and Process Chemists in Drug Development.

Welcome to the Technical Support Center. This guide is designed to help you troubleshoot the complex separation of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one[1] from its synthetic impurities. By understanding the mechanistic origins of these byproducts and the physical chemistry of fluorinated stationary phases, you can build robust, self-validating analytical and preparative workflows.

Mechanistic Origins of Impurities (FAQ)

Q1: What are the primary impurities generated during the synthesis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, and what is their mechanistic origin? The synthesis of this intermediate typically proceeds via the Friedel-Crafts acylation of 2,6-difluorophenetole using propionyl chloride and a Lewis acid catalyst (e.g., AlCl₃). This highly reactive pathway generates three critical classes of impurities:

• Des-fluoro Impurities (Monofluoro analogs): These originate primarily from trace monofluorophenetole contamination in the starting material. Because the boiling points of mono- and di-fluorinated benzenes are nearly identical, upstream separation via distillation is exceptionally difficult, leading to direct carryover into the acylation step[2].

• Regioisomers (Ortho-acylation products): While the ethoxy group strongly directs acylation to the para position, elevated reaction temperatures or excessive catalyst loading can force ortho-acylation, yielding 1-(2-ethoxy-3,5-difluorophenyl)propan-1-one[3].

• O-Dealkylated Phenols: Strong Lewis acids like AlCl₃ can cleave the ethoxy ether linkage via hydrolysis, reverting the product to 3,5-difluoro-4-hydroxypropiophenone.

Mechanistic origin of impurities during the Friedel-Crafts acylation of 2,6-difluorophenetole.

Chromatographic Separation & Troubleshooting

Q2: Why do des-fluoro and regioisomeric impurities co-elute with the main peak on my standard C18 column, and how can I resolve them? Causality: Standard C18 columns separate analytes based almost entirely on dispersive (hydrophobic) interactions. Because the fluorine atom is small and highly electronegative, the difference in hydrophobicity (LogP) between a difluorinated compound and a monofluorinated (des-fluoro) impurity is negligible. Consequently, C18 phases fail to recognize the structural difference.

Solution: Switch to a Pentafluorophenyl (PFP) stationary phase. PFP columns feature a fluorinated aromatic ring that provides multiple orthogonal retention mechanisms: π-π interactions, strong dipole-dipole interactions, and rigid steric recognition[4]. The highly polarized C-F bonds on the PFP phase interact specifically with the C-F bonds on 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, allowing it to easily resolve des-fluoro impurities and positional isomers that a C18 column cannot[5].

Quantitative Data: Relative Retention Times (RRT)

The following table demonstrates the typical selectivity shift when migrating from a C18 to a PFP column for this specific compound class.

Analyte / Impurity	Mechanistic Origin	RRT on C18 Column	RRT on PFP Column
1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one	Target Product	1.00	1.00
Monofluoro Impurity	SM Contamination	0.98 (Co-elution)	0.82 (Baseline Resolved)
Ortho-Regioisomer	Side Reaction	1.02 (Co-elution)	1.18 (Baseline Resolved)
O-Dealkylated Phenol	Ether Cleavage	0.65	0.55

Self-Validating Protocol: PFP Method Development

To ensure trustworthiness and reproducibility, follow this self-validating workflow. The protocol uses orthogonal detection (PDA + MS) to inherently verify peak purity during method development.

Step 1: Column and Mobile Phase Selection

• Column: ReproSil Fluosil 120 PFP (150 mm × 4.6 mm, 3 µm) or equivalent[4].

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: Methanol (LC-MS grade). Crucial Note: Do not use Acetonitrile initially. The triple bond in acetonitrile can engage in π-π interactions with the PFP stationary phase, competing with the analyte and masking the column's unique fluorinated selectivity.

Step 2: Gradient Elution Profile

• 0–2 min: 40% B

• 2–15 min: Linear gradient to 85% B

• 15–18 min: Hold at 85% B

• 18–20 min: Return to 40% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

Step 3: Self-Validation via Orthogonal Detection

• Inject a spiked sample containing the target API intermediate and known quantities of the des-fluoro impurity.

• Validation Check: Utilize a Photodiode Array (PDA) detector at 254 nm in series with a Mass Spectrometer (ESI+ mode). If the main peak is truly pure, the MS extracted ion chromatogram (EIC) for the monofluoro mass [M+H - 18 Da (approximate mass difference of F vs H)] must show zero signal under the main peak's retention window.

Self-validating HPLC method development workflow for resolving fluorinated impurities.

Preparative Scale Purification (Troubleshooting)

Q3: How do I scale up the separation from analytical HPLC to preparative chromatography without losing resolution? Scaling up the purification of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one requires careful management of column loading. Because PFP columns rely on specific, localized interactions (like dipole-dipole and steric recognition) rather than bulk hydrophobicity, they typically have a lower sample loading capacity than standard C18 columns.

• Troubleshooting Step: If resolution degrades upon scale-up, do not simply increase the column length. Instead, decrease the injection volume and increase the concentration of the sample diluent. Ensure the sample is dissolved in a solvent weaker than the mobile phase starting conditions (e.g., 20% Methanol / 80% Water) to promote on-column focusing.

• Alternative: If preparative HPLC is too costly for bulk removal of the ortho-regioisomer, consider fractional crystallization. The para-substituted target compound possesses higher molecular symmetry than the ortho-isomer, generally resulting in a higher melting point and lower solubility in cold non-polar solvents (e.g., heptane/ethyl acetate mixtures).

References

• ChemScene. "1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one". ChemScene. 1

• Dr. Maisch HPLC GmbH. "ReproSil Fluosil 120 PFP - Dr. Maisch". Dr. Maisch. 4

• BenchChem. "Identifying side products in Friedel-Crafts acylation of fluorobenzene". BenchChem. 3

• Semantic Scholar / PMC. "Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole". Semantic Scholar. 6

• MDPI. "Development of an Efficient HPLC-MS/MS Method for the Detection of a Broad Spectrum of Hydrophilic and Lipophilic Contaminants in Marine Waters: An Experimental Design Approach". MDPI. 5

Sources

• 1. chemscene.com [chemscene.com]
• 2. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ReproSil Fluosil 120 PFP – Dr. Maisch [dr-maisch.com]
• 5. Development of an Efficient HPLC-MS/MS Method for the Detection of a Broad Spectrum of Hydrophilic and Lipophilic Contaminants in Marine Waters: An Experimental Design Approach [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Minimizing Side Reactions in Fluorinated Acetophenone Derivatives

Welcome to the Technical Support Center for synthetic chemists working with fluorinated acetophenone derivatives. The unique electronic properties conferred by fluorine atoms can significantly influence the reactivity of both the aromatic ring and the acetyl group, often leading to unexpected side reactions.[1] This guide is designed to provide practical, in-depth solutions to common challenges encountered in the lab.

Section 1: Troubleshooting Aldol & Claisen-Schmidt Condensations

The Claisen-Schmidt condensation, a reaction between an enolizable ketone and a non-enolizable aromatic aldehyde, is a cornerstone of carbon-carbon bond formation.[2][3] However, the altered acidity of the α-protons in fluorinated acetophenones can complicate this standard transformation.

FAQ 1: Why am I getting significant self-condensation of my fluorinated acetophenone?

Answer: This is a classic problem of competing reaction pathways. The fluorine atom, particularly at the ortho or para position, exerts a strong electron-withdrawing inductive effect (-I), which increases the acidity of the α-protons on the acetyl group.[1] This makes the fluorinated acetophenone more prone to deprotonation and subsequent self-condensation, competing with the desired reaction with the aldehyde.

Troubleshooting Guide:

• Control the Enolate Formation: The key is to favor the formation of the desired crossed-aldol product over the self-condensation product. This can be achieved by slowly adding the more reactive component (the aldehyde) to a pre-formed mixture of the ketone and the base.[4][5] This strategy keeps the concentration of the aldehyde low, minimizing its chance to react with anything other than the desired ketone enolate.

• Choice of Base: Avoid using overly concentrated or strong bases, which can accelerate the unwanted self-condensation.[4][6] Switching from sodium hydroxide to a milder base like potassium carbonate or using a catalytic amount of a stronger base can often tip the balance in your favor.

• Temperature Management: Aldol reactions are often under kinetic or thermodynamic control.[7][8][9] Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can slow down the rate of self-condensation more than the desired reaction, improving selectivity.[6]

Experimental Protocol: Optimized Claisen-Schmidt Condensation for 4-Fluoroacetophenone

• Reactants: 4-Fluoroacetophenone (1.0 eq), Benzaldehyde (1.05 eq), Sodium Hydroxide (1.2 eq), Ethanol, Water.

• Step 1: In a round-bottom flask equipped with a magnetic stirrer, dissolve the 4-fluoroacetophenone (1.0 eq) and benzaldehyde (1.05 eq) in ethanol.

• Step 2: Cool the mixture to 0 °C in an ice bath.

• Step 3: Prepare a solution of sodium hydroxide (1.2 eq) in water and add it dropwise to the stirred reaction mixture over 30 minutes. Maintaining a low temperature is crucial.[10]

• Step 4: Monitor the reaction by Thin Layer Chromatography (TLC).

• Step 5: Upon completion, neutralize the mixture with dilute HCl and extract the product with an appropriate organic solvent.

Visualization: Competing Reaction Pathways

The following diagram illustrates the desired Claisen-Schmidt pathway versus the undesired self-condensation side reaction.

Caption: Desired vs. Undesired Aldol Pathways.

Section 2: Issues in Ketone Reduction

The reduction of the acetyl group to a secondary alcohol is a common transformation. While reagents like sodium borohydride (NaBH₄) are generally selective for ketones, the presence of fluorine on the aromatic ring can sometimes lead to unexpected outcomes.[11][12][13]

FAQ 2: I'm observing defluorination during the reduction of my polyfluorinated acetophenone. How can I prevent this?

Answer: While NaBH₄ is a mild reducing agent, under certain conditions, particularly with highly activated aromatic rings (e.g., those with multiple fluorine atoms and the electron-withdrawing acetyl group), it can act as a nucleophile and participate in a nucleophilic aromatic substitution (SₙAr) reaction, displacing a fluoride ion. This is more likely to occur at elevated temperatures or with prolonged reaction times.

Troubleshooting Guide:

• Lower the Temperature: Perform the reduction at low temperatures (e.g., -10 °C to 0 °C). This significantly reduces the rate of the SₙAr side reaction while still allowing the desired ketone reduction to proceed.

• Control Stoichiometry: Use a minimal excess of NaBH₄ (e.g., 1.1-1.5 equivalents). A large excess of the hydride reagent can increase the likelihood of side reactions.

• Solvent Choice: Protic solvents like methanol or ethanol are standard for NaBH₄ reductions and are generally optimal.[12] They help to moderate the reactivity of the borohydride.

• Alternative Reducing Agents: If defluorination remains a persistent issue, consider even milder or more sterically hindered reducing agents, such as sodium triacetoxyborohydride.

Table 1: Comparison of Reduction Conditions for 2,4-Difluoroacetophenone

Reagent (eq.)	Solvent	Temperature (°C)	Desired Alcohol Yield (%)	Defluorination Product (%)
NaBH₄ (2.5)	Methanol	25	85	10-15
NaBH₄ (1.2)	Methanol	0	>95	<2
LiAlH₄ (1.0)	THF	0	>98	<1

Note: Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent and must be used under strictly anhydrous conditions. It is highly effective but less chemoselective.[14]

Section 3: Challenges in Nucleophilic Aromatic Substitution (SₙAr)

The fluorine atoms on the acetophenone ring, especially when positioned ortho or para to the acetyl group, are activated for nucleophilic aromatic substitution (SₙAr).[1][15] The acetyl group acts as a strong electron-withdrawing group, stabilizing the negatively charged Meisenheimer intermediate.[1][16]

FAQ 3: My SₙAr reaction is giving a mixture of regioisomers. How can I improve selectivity?

Answer: Regioselectivity issues in SₙAr reactions on fluorinated acetophenones often arise from two main scenarios: substitution at different fluorine positions or the formation of a benzyne intermediate under strongly basic conditions.[17][18][19]

Troubleshooting Guide:

• Understanding Electronic Activation: A nucleophile will preferentially attack the most electron-deficient position that can best stabilize the resulting Meisenheimer complex. Fluorine atoms ortho and para to the acetyl group are significantly more activated than one at the meta position.[1][20] In a difluoro- or trifluoroacetophenone, the para position is generally the most reactive, followed by the ortho position.

• Avoid Benzyne Formation: Using very strong, non-nucleophilic bases (like NaH or LDA at elevated temperatures) can deprotonate the aromatic ring ortho to a fluorine atom, leading to elimination and the formation of a highly reactive benzyne intermediate.[17][21] This intermediate can then be attacked by the nucleophile at two different positions, leading to a mixture of products.[19] To avoid this, use a nucleophile that is also a moderate base (like an amine or an alkoxide) under conditions that favor the addition-elimination mechanism over elimination-addition.[17]

• Steric Hindrance: The ortho position, while electronically activated, is sterically hindered by the adjacent acetyl group.[1] Using a bulky nucleophile can favor substitution at the less hindered para position.

Visualization: SₙAr vs. Benzyne Mechanism

This diagram shows the two competing mechanisms for nucleophilic substitution on an aryl fluoride.

Caption: SₙAr vs. Benzyne Mechanistic Pathways.

Section 4: Controlling Alpha-Halogenation

The introduction of a halogen (e.g., bromine) at the α-position of the acetyl group is a key step in the synthesis of many pharmaceutical intermediates.[22] However, this reaction can be plagued by polyhalogenation.

FAQ 4: How can I prevent the formation of the di-brominated side product during α-bromination?

Answer: The formation of a di-brominated product occurs when the initial α-bromoacetophenone, which has an even more acidic α-proton due to the electron-withdrawing effect of the bromine, reacts further with the brominating agent.[23]

Troubleshooting Guide:

• Slow Addition of Brominating Agent: Add the brominating agent (e.g., Br₂ in acetic acid or NBS) slowly to the reaction mixture.[23] This maintains a low concentration of the halogenating agent, favoring mono-bromination.

• Precise Stoichiometry: Use no more than 1.0-1.05 equivalents of the brominating agent. Any excess will drive the reaction towards the di-brominated product.

• Reaction Monitoring: Closely monitor the reaction's progress using TLC or GC-MS. Quench the reaction as soon as the starting material is consumed to prevent over-reaction.[10]

• Catalyst Choice: The reaction is typically acid-catalyzed, which proceeds via an enol intermediate. Ensure conditions do not favor electrophilic aromatic substitution on the ring itself, which can be a side reaction if a strong Lewis acid is used.[23]

References

• Nucleophilic Aromatic Substitution. (2021, August 9). Chemistry Steps. Retrieved March 8, 2026, from [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011, August 12). Master Organic Chemistry. Retrieved March 8, 2026, from [Link]

• Aldol condensation. (n.d.). In Wikipedia. Retrieved March 8, 2026, from [Link]

• Aldol Reactions. (n.d.). In KPU Pressbooks. Retrieved March 8, 2026, from [Link]

• Mixed Aldol Condensation. (n.d.). Organic Chemistry Tutor. Retrieved March 8, 2026, from [Link]

• Benzyne Mechanism: An overview. (2019, August 18). YouTube. Retrieved March 8, 2026, from [Link]

• Benzyne, Arynes & Nucleophilic Aromatic Substitution. (n.d.). Making Molecules. Retrieved March 8, 2026, from [Link]

• Directed nucleophilic aromatic substitution reaction. (n.d.). Nature Portfolio. Retrieved March 8, 2026, from [Link]

• Thermodynamic and kinetic reaction control. (n.d.). In Wikipedia. Retrieved March 8, 2026, from [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Chemistry. Retrieved March 8, 2026, from [Link]

• Kinetics versus thermodynamics in the proline catalyzed aldol reaction. (n.d.). RSC Publishing. Retrieved March 8, 2026, from [Link]

• Trapping Reactions of Benzynes Initiated by Intramolecular Nucleophilic Addition of a Carbonyl Oxygen to the Electrophilic Aryne. (n.d.). PMC. Retrieved March 8, 2026, from [Link]

• Sodium Borohydride. (n.d.). Common Organic Chemistry. Retrieved March 8, 2026, from [Link]

• Kinetic and Thermodynamic Control. (n.d.). Dalal Institute. Retrieved March 8, 2026, from [Link]

• One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. (2019, April 11). Thieme. Retrieved March 8, 2026, from [Link]

• Rate of aromatic nucleophilic substitution reaction on ortho and para fluoronitrobenzene. (2021, April 27). Stack Exchange. Retrieved March 8, 2026, from [Link]

• Claisen-Schmidt Condensation. (n.d.). Cambridge University Press. Retrieved March 8, 2026, from [Link]

• Electroselective α-bromination of acetophenone using: In situ bromonium ions from ammonium bromide. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. (2024, March 17). Chemistry LibreTexts. Retrieved March 8, 2026, from [Link]

• The aldol condensation of acetone with acetophenone. (2015, November 19). ResearchGate. Retrieved March 8, 2026, from [Link]

• Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism. (2018, September 17). Master Organic Chemistry. Retrieved March 8, 2026, from [Link]

• We will talk about the Ortho-, Meta, and Para directors in electrophilic aromatic substitution. (n.d.). Chemistry Steps. Retrieved March 8, 2026, from [Link]

• Claisen–Schmidt condensation. (n.d.). In Wikipedia. Retrieved March 8, 2026, from [Link]

• Claisen-Schmidt Condensation. (n.d.). University of Wisconsin-Madison. Retrieved March 8, 2026, from [Link]

• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.). MDPI. Retrieved March 8, 2026, from [Link]

• 22.4: Alpha Halogenation of Aldehydes and Ketones. (2024, July 30). Chemistry LibreTexts. Retrieved March 8, 2026, from [Link]

• Aldol Addition and Condensation Reactions. (2022, April 14). Master Organic Chemistry. Retrieved March 8, 2026, from [Link]

• SNAr Regioselectivity Predictions: Machine Learning Triggering DFT Reaction Modeling through Statistical Threshold. (n.d.). ChemRxiv. Retrieved March 8, 2026, from [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. (2024, February 21). PMC. Retrieved March 8, 2026, from [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. Retrieved March 8, 2026, from [Link]

• SNAr Regioselectivity Predictions: Machine Learning Triggering DFT Reaction Modeling through Statistical Threshold. (2023, June 26). PubMed. Retrieved March 8, 2026, from [Link]

• (PDF) Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. (2024, February 13). ResearchGate. Retrieved March 8, 2026, from [Link]

• 23.5: Mixed Aldol Reactions. (2023, January 28). Chemistry LibreTexts. Retrieved March 8, 2026, from [Link]

• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. (2018, January 29). Master Organic Chemistry. Retrieved March 8, 2026, from [Link]

• reduction of aldehydes and ketones. (2015, November 15). Chemguide. Retrieved March 8, 2026, from [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. (2024, July 26). PMC. Retrieved March 8, 2026, from [Link]

• 16.7: Nucleophilic Aromatic Substitution. (2022, September 24). Chemistry LibreTexts. Retrieved March 8, 2026, from [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. (n.d.). University of California, Irvine. Retrieved March 8, 2026, from [Link]

• Electrophilic and nucleophilic side chain fluorination of para-substituted acetophenones. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]

• Claisen-Schmidt condensation – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 8, 2026, from [Link]

• Synthetic Methodologies for Perfluoroaryl-Substituted (Diaryl)methylphosphonates, -Phosphinates via SNAr Reaction. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]

• Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. (n.d.). The Royal Society of Chemistry. Retrieved March 8, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 3. Claisen-Schmidt Condensation [cs.gordon.edu]
• 4. Aldol condensation - Wikipedia [en.wikipedia.org]
• 5. 6.4 Aldol Reactions – Organic Chemistry II [kpu.pressbooks.pub]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Troubleshooting [chem.rochester.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Sodium Borohydride [commonorganicchemistry.com]
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• 14. chemguide.co.uk [chemguide.co.uk]
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• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 18. youtube.com [youtube.com]
• 19. Benzyne, Arynes & Nucleophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 23. pdf.benchchem.com [pdf.benchchem.com]

Solvent selection for crystallization of 3,5-difluoro-4-ethoxypropiophenone

Technical Support Center: Solvent Selection for Crystallization of 3,5-Difluoro-4-ethoxypropiophenone

User Guide Overview

Topic: Optimization of Solvent Systems for Purification of 3,5-Difluoro-4-ethoxypropiophenone (CAS: 71292-82-5 analog/derivative). Target Audience: Process Chemists, Materials Scientists (Liquid Crystals), and Pharmaceutical Researchers. Document ID: TSC-CRYST-35DFEP-001 Version: 2.4 (Current as of 2026)

Part 1: Core Directive & Solvent Selection Matrix

Executive Summary: 3,5-Difluoro-4-ethoxypropiophenone is a low-melting, highly lipophilic aromatic ketone, commonly utilized as an intermediate for negative dielectric anisotropy liquid crystals or fluorinated pharmaceutical scaffolds. Its structural rigidity (due to the 3,5-difluoro substitution) competes with the flexibility of the ethoxy and propionyl chains, creating a high propensity for "oiling out" (Liquid-Liquid Phase Separation) rather than discrete nucleation.

The selection of a solvent system must balance fluorine-fluorine interactions (which favor stacking) against the lipophilicity of the alkoxy tail.

Solvent Selection Decision Matrix

Solvent System	Role	Suitability	Technical Notes
Ethanol (95% or Abs.)	Primary	High	Best starting point. Good solubility at reflux; moderate at . Risk of oiling if water is added too fast.
Heptane / Toluene	Binary	Moderate	Excellent for rejecting polar impurities. Toluene provides - stacking support; Heptane acts as the anti-solvent.
Methanol / Water	Anti-solvent	Low	Not recommended for initial screening. The high polarity difference often triggers immediate oiling before nucleation.
Isopropyl Alcohol (IPA)	Primary	High	Slower evaporation rate allows for more ordered crystal growth (needles/prisms) compared to Ethanol.
Ethyl Acetate / Hexane	Binary	High	Classic system for fluorinated aromatics. Good for removing non-polar starting materials (e.g., fluorobenzenes).

Part 2: Troubleshooting & FAQs

Q1: My product separates as a yellow oil instead of crystals. How do I fix this?

Diagnosis: This is Liquid-Liquid Phase Separation (LLPS). It occurs when the metastable limit of the oil phase is reached before the solubility curve of the crystal phase. This is common in 3,5-difluoro-4-ethoxypropiophenone due to its low melting point (

).

Corrective Protocol:

• Temperature Control: Do not cool to

  immediately. Stop cooling at or .

• Seeding: You must seed the solution at the cloud point. If you lack seeds, scratch the glass wall vigorously or use a seed from a crude evaporation.

• Solvent Modification: Switch to IPA (Isopropyl Alcohol) . Its higher boiling point and viscosity compared to methanol/ethanol often suppress the oiling phenomenon.

• Anti-solvent Addition: If using Ethanol/Water, add water dropwise over 2 hours. If the solution turns milky (emulsion), stop and heat back to clarity.

Q2: I have persistent impurities (approx. 1-2%) by HPLC. What are they?

Analysis:

• Impurity A (Starting Material): 3,5-Difluoro-4-ethoxyphenol. Phenols are acidic.

  • Fix: Wash the organic layer with 1M NaOH before crystallization. Phenols co-crystallize poorly but can be trapped in the lattice.

• Impurity B (Regioisomer): 2,6-Difluoro isomer (rare but possible if starting material was impure).

  • Fix: Recrystallize from Heptane/Toluene (9:1) . The steric difference between isomers is magnified in non-polar packing environments.

Q3: The crystals are too fine (fluffy) and filter slowly.

Cause: Nucleation rate was too high (Crash Cooling). Solution:

• Use Ostwald Ripening : Hold the slurry at a slightly elevated temperature (

  ) for 4 hours, then cool slowly to .

• Switch to a Heptane/Ethyl Acetate system. Hydrocarbon-rich solvents tend to promote larger, denser prisms for fluorinated aromatics.

Part 3: Detailed Experimental Protocol

Protocol ID: SOP-CRYST-F-05 Objective: Purification of 10g crude 3,5-difluoro-4-ethoxypropiophenone.

Reagents:

• Crude Product (10g)

• Ethanol (Absolute)

• Deionized Water

• Seed Crystals (10mg)

Step-by-Step Methodology:

• Dissolution: Place 10g of crude solid in a 100mL round-bottom flask. Add 30mL of Ethanol (3 vol).

• Heating: Heat to

  with stirring until fully dissolved. If particulates remain, filter hot through a 0.45 m PTFE membrane.

• Initial Cooling: Allow the solution to cool naturally to

  .

• Seeding: Add 10mg of seed crystals. Stir gently at 100 rpm. Crucial: Ensure seeds do not dissolve.

• Crystallization:

  • Option A (Evaporation): Allow slow evaporation at room temperature (covered with perforated parafilm).

  • Option B (Cooling): Ramp temperature down to

    at a rate of /hour.

  • Option C (Anti-solvent): Add 10mL of Water dropwise over 2 hours via syringe pump.

• Isolation: Cool to

  for 1 hour. Filter under vacuum.

• Washing: Wash the cake with 10mL of cold (

  ) Ethanol/Water (1:1).

• Drying: Dry in a vacuum oven at

  for 12 hours. Warning: Do not exceed as the product may melt or sublime.

Part 4: Visualization & Logic

Figure 1: Solvent Selection Decision Tree

Caption: Logical flow for selecting the optimal solvent system based on impurity profile and physical behavior.

Figure 2: Crystallization Workflow (Anti-Oiling Protocol)

Caption: Step-by-step process flow emphasizing critical control points to prevent phase separation.

References

• MDPI. (2021). The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation. Retrieved from [Link]

• Teledyne Labs. (2012). Purification Strategies for Flavones and Related Fluorinated Compounds. Retrieved from [Link]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one. Designed for researchers and professionals in drug development and chemical analysis, this document moves beyond a simple spectral interpretation. It establishes a framework for structural elucidation by comparing the predicted spectrum of the target molecule with experimental data from structurally analogous compounds. This comparative approach highlights the nuanced effects of substituent groups on chemical shifts and coupling patterns, offering a robust methodology for spectral analysis.

Predicted ¹H NMR Spectral Analysis

The structure of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one contains four distinct proton environments. Based on fundamental NMR principles, including electronegativity, shielding/deshielding effects, and spin-spin coupling, a detailed prediction of the ¹H NMR spectrum can be constructed. The analysis anticipates four primary signal sets.

The protons on the ethyl group of the propanone moiety (-COCH₂CH₃) are deshielded by the adjacent carbonyl group.[1][2] The methylene protons (-COCH₂) are expected to appear as a quartet due to coupling with the neighboring methyl protons. The methyl protons (-CH₃) will, in turn, appear as a triplet.

Similarly, the ethoxy group (-OCH₂CH₃) protons will present as a quartet for the methylene group and a triplet for the methyl group. The methylene protons are directly bonded to an oxygen atom, causing a significant downfield shift.[2]

The aromatic protons are in a unique chemical environment. Due to the molecule's symmetry, the two protons on the benzene ring are chemically equivalent. They are flanked by two fluorine atoms, which will cause a distinct splitting pattern. The coupling between protons and fluorine atoms (¹H-¹⁹F coupling) is a well-documented phenomenon that provides crucial structural information.[3][4] In this case, each aromatic proton is coupled to two equivalent fluorine atoms, which is predicted to result in a triplet signal.

Below is a table summarizing the predicted ¹H NMR data for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Ar-H	~ 7.5 - 7.7	Triplet (t)	2H	³JH-F ≈ 8-10 Hz
-O-CH₂ -CH₃	~ 4.1 - 4.3	Quartet (q)	2H	³JH-H ≈ 7.0 Hz
-CO-CH₂ -CH₃	~ 2.9 - 3.1	Quartet (q)	2H	³JH-H ≈ 7.2 Hz
-O-CH₂-CH₃	~ 1.4 - 1.6	Triplet (t)	3H	³JH-H ≈ 7.0 Hz
-CO-CH₂-CH₃	~ 1.1 - 1.3	Triplet (t)	3H	³JH-H ≈ 7.2 Hz

Comparative Spectral Analysis

To validate the predicted spectrum and understand the influence of each structural component, it is instructive to compare it with the known spectra of simpler, related molecules. Propiophenone and 4-methoxypropiophenone are chosen as reference compounds.

Reference Compound 1: Propiophenone

Propiophenone lacks the ethoxy and difluoro substituents on the aromatic ring. Its spectrum provides a baseline for the signals of the propanone group and the unsubstituted phenyl ring.[5][6][7]

Assignment (Propiophenone)	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
Ar-H (ortho)	7.98 - 7.96	Multiplet (m)	2H
Ar-H (meta, para)	7.58 - 7.44	Multiplet (m)	3H
-CO-CH₂ -CH₃	3.01	Quartet (q)	2H
-CO-CH₂-CH₃	1.23	Triplet (t)	3H

Source: Experimental data for Propiophenone.[5]

Comparing the aliphatic signals of propiophenone to our target molecule, we expect the -COCH₂CH₃ signals to be in a similar region, confirming the assignments for the propanone side chain.

Reference Compound 2: 4-Methoxypropiophenone

This compound introduces an electron-donating group (methoxy) at the para position, which influences the chemical shifts of the aromatic protons through resonance effects.[8][9]

Assignment (4-Methoxypropiophenone)	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
Ar-H (ortho to C=O)	~ 7.9	Doublet (d)	2H
Ar-H (ortho to -OCH₃)	~ 6.9	Doublet (d)	2H
-O-CH₃	~ 3.8	Singlet (s)	3H
-CO-CH₂ -CH₃	~ 2.9	Quartet (q)	2H
-CO-CH₂-CH₃	~ 1.2	Triplet (t)	3H

Source: Data derived from spectral database for 4-Methoxypropiophenone.[8]

The presence of the electron-donating methoxy group in 4-methoxypropiophenone shifts the ortho-protons upfield compared to propiophenone.[9] In our target molecule, the ethoxy group is also electron-donating, but the strong electron-withdrawing inductive effect of the two fluorine atoms at the meta positions is expected to dominate, causing the aromatic protons to shift significantly downfield. This comparative analysis strengthens the prediction that the aromatic signal for 1-(4-ethoxy-3,5-difluorophenyl)propan-1-one will appear at a higher chemical shift.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum for structural verification, a standardized experimental protocol is essential. The following steps outline a robust methodology.[10][11]

Methodology

• Sample Preparation :

  • Accurately weigh approximately 5-10 mg of the solid sample, 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean vial. Chloroform-d is a common first choice for its versatility.[11]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution into a clean, dry 5 mm NMR tube. Ensure the solution is free of any particulate matter.[11]

• Instrument Setup :

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.

  • Insert the sample into the spectrometer's probe.

  • Lock the field frequency using the deuterium signal from the solvent.

  • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.[12]

• Data Acquisition :

  • Set the appropriate acquisition parameters, including the spectral width, acquisition time, and number of scans. A typical spectral width for ¹H NMR is -2 to 12 ppm.

  • Apply a standard 90° pulse sequence.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing :

  • Apply Fourier transformation to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.[13]

  • Phase the spectrum correctly to ensure all peaks are in the positive absorptive mode.[13]

  • Perform baseline correction to ensure a flat baseline across the spectrum.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.[12]

Workflow for Spectral Analysis

The logical process of analyzing an NMR spectrum involves several interconnected steps, from initial data acquisition to final structural confirmation.

Caption: Workflow for ¹H NMR spectral analysis.

Conclusion

The analysis of the ¹H NMR spectrum of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a multi-faceted process that relies on a combination of predictive methods, comparative data analysis, and rigorous experimental technique. By predicting the spectral features based on established principles and validating these predictions against known compounds, a high degree of confidence in the structural assignment can be achieved. The distinct features, particularly the triplet arising from the aromatic protons due to ¹H-¹⁹F coupling, serve as a key diagnostic tool for confirming the identity and purity of the compound. This guide provides a comprehensive framework for approaching such analyses in a research and development setting.

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A Senior Application Scientist's Guide to the ¹⁹F NMR Chemical Shifts of 3,5-Difluorophenyl Derivatives

For researchers, medicinal chemists, and professionals in drug development, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern pharmaceutical design. The 3,5-difluorophenyl moiety, in particular, has emerged as a valuable building block, offering a unique combination of metabolic stability, altered lipophilicity, and the ability to form specific protein-ligand interactions. A key analytical technique for characterizing these and other fluorinated molecules is ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy. The ¹⁹F nucleus boasts 100% natural abundance and a high gyromagnetic ratio, resulting in excellent NMR sensitivity.[1][2] Furthermore, the large chemical shift dispersion of ¹⁹F NMR provides a sensitive probe of the local electronic environment, making it an invaluable tool for structural elucidation and for studying molecular interactions.[2][3]

This guide provides an in-depth comparison of the ¹⁹F NMR chemical shifts of a series of 1-substituted-3,5-difluorophenyl derivatives. By understanding how different substituents influence the ¹⁹F chemical shifts, researchers can gain valuable insights into the electronic properties of their molecules, confirm successful synthetic transformations, and establish a baseline for more complex NMR-based studies, such as fragment-based screening and protein-ligand interaction analysis.

The Theoretical Underpinnings of ¹⁹F NMR Chemical Shifts

The chemical shift of a nucleus in an NMR experiment is determined by the local magnetic field it experiences, which is a combination of the strong external magnetic field of the spectrometer and the weaker, opposing magnetic fields generated by the surrounding electron density. Electron-donating groups increase the electron density around a nucleus, "shielding" it from the external magnetic field and causing its resonance to appear at a lower frequency (upfield shift).[3] Conversely, electron-withdrawing groups decrease the electron density, "deshielding" the nucleus and causing a downfield shift to a higher frequency.[3]

In the context of 3,5-difluorophenyl derivatives, the ¹⁹F chemical shift is exquisitely sensitive to the nature of the substituent at the C1 position. This influence is transmitted through a combination of inductive and resonance effects. Inductive effects are transmitted through the sigma bond framework, while resonance effects involve the delocalization of pi electrons through the aromatic system. The interplay of these effects determines the overall electron density at the fluorine atoms and, consequently, their chemical shift.

Comparative Analysis of ¹⁹F NMR Chemical Shifts

The following table summarizes the ¹⁹F NMR chemical shifts for a series of 1-substituted-3,5-difluorobenzene derivatives. All chemical shifts (δ) are reported in parts per million (ppm) relative to an external standard, typically CFCl₃. It is important to note that solvent and concentration can influence chemical shifts, and therefore, comparisons are most meaningful when data is acquired under consistent conditions.

Substituent (X)	Chemical Shift (δ) in ppm	Reference
-H	-110.1	[4]
-Br	-108.7	[5][6]
-CHO	-107.5	[7][8][9][10]
-NH₂	-111.8	[11]

Observations and Interpretation:

• Reference Compound (X = -H): 1,3-Difluorobenzene provides the baseline chemical shift for the 3,5-difluorophenyl scaffold.

• Electron-Withdrawing Groups: The bromo (-Br) and formyl (-CHO) groups are electron-withdrawing. As expected, they cause a downfield shift in the ¹⁹F NMR signal compared to the parent 1,3-difluorobenzene. The stronger electron-withdrawing nature of the formyl group results in a more pronounced downfield shift.

• Electron-Donating Group: The amino (-NH₂) group is an electron-donating group. It increases the electron density at the fluorine atoms, causing an upfield shift in the ¹⁹F NMR signal relative to 1,3-difluorobenzene.

This trend provides a clear and predictable correlation between the electronic nature of the substituent and the resulting ¹⁹F NMR chemical shift. This relationship can be a powerful diagnostic tool for chemists.

Experimental Protocols

To ensure the acquisition of high-quality and reproducible ¹⁹F NMR data, the following experimental protocol is recommended.

Protocol 1: Standard 1D ¹⁹F NMR of a 3,5-Difluorophenyl Derivative

1. Sample Preparation:

a. Accurately weigh 5-10 mg of the 3,5-difluorophenyl derivative. b. Dissolve the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. c. For accurate chemical shift referencing, an internal standard can be added. A common choice is a sealed capillary containing a reference compound like CFCl₃ or by adding a small amount of a soluble reference such as trifluoroacetic acid (-76.55 ppm).

2. NMR Spectrometer Setup:

a. Insert the sample into the NMR spectrometer. b. Lock the spectrometer on the deuterium signal of the solvent. c. Tune and match the ¹⁹F channel of the NMR probe. d. Shim the magnetic field to achieve optimal resolution and line shape.

3. Data Acquisition:

a. Set up a standard 1D ¹⁹F NMR experiment. b. Define the spectral width to encompass the expected chemical shift range of the fluorine signals. A typical starting point for aromatic fluorine compounds is a range of -100 to -120 ppm. c. Set the transmitter offset to the center of the expected spectral region. d. Use a pulse angle of 30-45 degrees to allow for faster repetition rates. e. Set the acquisition time to 1-2 seconds for good digital resolution. f. Employ a relaxation delay of 2-5 seconds. For quantitative measurements, the relaxation delay should be at least 5 times the longest T₁ relaxation time of the fluorine nuclei. g. Acquire a sufficient number of scans (typically 16 to 128) to achieve an adequate signal-to-noise ratio. h. For simplified spectra, broadband proton decoupling can be applied to remove ¹H-¹⁹F couplings.

4. Data Processing:

a. Apply a Fourier transform to the acquired Free Induction Decay (FID). b. Phase the spectrum to obtain pure absorption line shapes. c. Apply a baseline correction to ensure a flat baseline. d. Calibrate the chemical shift axis using the internal or external standard.

Visualizing the Workflow

The following diagram illustrates the general workflow for the analysis of 3,5-difluorophenyl derivatives using ¹⁹F NMR.

Caption: Workflow for ¹⁹F NMR analysis of 3,5-difluorophenyl derivatives.

The Broader Impact in Drug Discovery and Development

The principles and data outlined in this guide have significant implications for the drug discovery and development pipeline. The 3,5-difluorophenyl motif is frequently employed to enhance the properties of drug candidates. A thorough understanding of its ¹⁹F NMR characteristics allows for:

• Rapid Confirmation of Structure: Verifying the successful incorporation of the 3,5-difluorophenyl group and the identity of attached substituents.

• Probing Protein-Ligand Interactions: Changes in the ¹⁹F chemical shift upon binding to a biological target can provide valuable information about the binding event and the local environment of the fluorine atoms in the binding pocket.

• Fragment-Based Screening: Libraries of small, fluorinated fragments can be screened against a target protein using ¹⁹F NMR. Hits are identified by changes in the ¹⁹F NMR signal of the fragments upon binding.

Conclusion

The ¹⁹F NMR chemical shifts of 3,5-difluorophenyl derivatives provide a sensitive and predictable reporter of the electronic environment within the molecule. By understanding the influence of various substituents, researchers can leverage ¹⁹F NMR as a powerful tool for structural characterization, reaction monitoring, and for probing molecular interactions. The data and protocols presented in this guide offer a foundational resource for scientists and professionals working with these important fluorinated building blocks, enabling more efficient and insightful research in the pursuit of novel therapeutics and advanced materials.

References

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• Güngör, T. (2021). Synthesis, Spectroscopic Characterization, Crystal Structure and Theoretical Studies on New Organic Single Crystal of 1-(3,5-Difluorophenyl)-3-(2-Nitrophenyl)Urea. Celal Bayar University Journal of Science, 17(3), 285-294.
• Hunger, M.

• Modgraph. Substituent Chemical Shifts in NMR. Part 5*: Mono and Difluoro S.C.S. in rigid molecules. Raymond J. Abraham and Mark Edgar**. Modgraph. Accessed March 7, 2026. [Link]

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FTIR characteristic peaks of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

An In-Depth Guide to the Fourier-Transform Infrared (FTIR) Spectroscopy Profile of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Spectroscopic Characterization

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a substituted aromatic ketone. Molecules of this class are of significant interest in medicinal chemistry and materials science, often serving as intermediates or core scaffolds in the synthesis of more complex structures. Accurate structural verification is a cornerstone of chemical research and development, and FTIR spectroscopy is a powerful, rapid, and non-destructive technique for identifying functional groups within a molecule.

The utility of FTIR lies in its ability to detect the vibrational frequencies of chemical bonds. When infrared radiation is passed through a sample, specific frequencies are absorbed, causing the bonds to vibrate (stretch, bend, or scissor). The resulting spectrum is a unique "fingerprint" of the molecule's functional groups. For a novel or specialized compound like 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, understanding its expected FTIR profile is crucial for confirming its identity, assessing purity, and monitoring reaction progress.

Predicted FTIR Absorption Profile and Comparative Analysis

The structure of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one contains several key functional groups that will give rise to characteristic absorption bands: a propiophenone (aromatic ketone) core, a di-substituted fluorophenyl ring, an ethoxy group, and an ethyl chain. The electronic interplay between the electron-withdrawing fluorine atoms and the electron-donating ethoxy group will influence the precise location of these peaks.

Predicted Characteristic Peaks

The following table summarizes the predicted FTIR absorption bands for the target molecule, based on established group frequencies from authoritative sources.

Vibrational Mode	Functional Group	Predicted Wavenumber (cm⁻¹)	Expected Intensity	Rationale and Commentary
C-H Stretching	Aromatic Ring (sp² C-H)	3100–3000	Medium-Weak	Typical for C-H bonds on a benzene ring[1][2].
C-H Stretching	Alkyl Chains (sp³ C-H)	3000–2850	Strong	Asymmetric and symmetric stretching of CH₃ and CH₂ groups in the ethoxy and propyl moieties[1].
C=O Stretching	Aromatic Ketone	~1690–1670	Strong, Sharp	The carbonyl stretch is highly sensitive to its electronic environment. In a simple aliphatic ketone, this peak is around 1715 cm⁻¹[3][4]. Conjugation with the aromatic ring lowers this frequency to the 1685-1666 cm⁻¹ range[4][5][6]. The two electron-withdrawing fluorine atoms ortho to the ethoxy group will further pull electron density from the ring, which may slightly increase the C=O bond order and shift the peak towards the higher end of this range compared to a non-fluorinated analogue.
C=C Stretching	Aromatic Ring	~1600 and ~1475	Medium-Weak	These two peaks are characteristic of the carbon-carbon stretching vibrations within the benzene ring[2]. Their positions can be sensitive to substitution patterns.
C-F Stretching	Aryl-Fluoride	1350–1150	Strong	The C-F bond gives a very strong and characteristic absorption. For aryl fluorides, this often appears as one or more intense bands in the 1300-1100 cm⁻¹ region[4]. Given the two fluorine atoms, we can expect a prominent, possibly complex, band in this area.
C-O-C Stretching	Aryl-Alkyl Ether	1270–1230 (asymmetric) and 1050–1000 (symmetric)	Strong	Phenyl alkyl ethers typically show two distinct and strong C-O stretching bands. The asymmetric stretch is usually at a higher wavenumber than the symmetric one.
C-H Bending	Alkyl Chains	1470–1370	Medium	Scissoring and bending vibrations of the CH₂ and CH₃ groups[5].
C-H Bending	Aromatic Ring (Out-of-Plane)	900–675	Medium-Strong	The position of this "oop" bending is highly diagnostic of the ring's substitution pattern[2]. For a 1,3,4,5-tetrasubstituted ring, a characteristic band in this region is expected.

Comparative Data with Alternative Compounds

To contextualize the predicted peak positions, we can compare them to experimentally verified data for structurally similar molecules. This comparison helps justify the expected shifts due to substituent effects.

Compound	Key Functional Group	Observed Peak (cm⁻¹)	Source/Reference
Acetophenone	Aromatic C=O	1686	Spectroscopy Online[6]
2-Butanone	Aliphatic C=O	1715	UCLA Chemistry[4]
Anisole (Phenyl Methyl Ether)	Aryl-Alkyl C-O	1250 and 1050	OpenStax
(E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one	Aromatic C=O, C-F, C-O	1653 (C=O), 1157 (C-F), 1033 (C-O)	PMC
Polyvinylidene Fluoride	C-F	1190	Spectroscopy Online[4]

The comparison highlights that the C=O stretch of our target molecule is expected to be significantly lower than a simple aliphatic ketone due to aromatic conjugation. The presence of both strong C-F and C-O stretching bands in the 1350-1000 cm⁻¹ region will be a key identifying feature.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum via ATR

Attenuated Total Reflectance (ATR) is a modern, convenient method for analyzing solid powders and liquids, requiring minimal sample preparation.

Objective: To obtain a clean, high-resolution FTIR spectrum of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

Materials & Equipment:

• FTIR Spectrometer with an ATR accessory (e.g., equipped with a diamond or germanium crystal).

• Sample of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (a few milligrams).

• Spatula.

• Solvent for cleaning (e.g., Isopropanol or Acetone, reagent grade).

• Lint-free wipes (e.g., Kimwipes).

Step-by-Step Methodology:

• System Preparation:

  • Ensure the spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions. This allows the infrared source and detector to reach thermal equilibrium.

  • Open the instrument's software.

• Cleaning the ATR Crystal:

  • Rationale: Any residue on the crystal from previous analyses will appear in your spectrum. A pristine surface is essential for accurate data.

  • Moisten a lint-free wipe with isopropanol or acetone.

  • Gently but firmly wipe the surface of the ATR crystal.

  • Use a second, dry wipe to remove any residual solvent.

• Acquiring the Background Spectrum:

  • Rationale: This step measures the spectrum of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself. The software will automatically subtract this from the sample spectrum, removing environmental interference.

  • Ensure the ATR anvil is clean and not in contact with the crystal.

  • Initiate the "Background Scan" or "Collect Background" function in the software. This typically involves 16 to 32 scans for a good signal-to-noise ratio.

• Loading the Sample:

  • Using a clean spatula, place a small amount of the 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one powder onto the center of the ATR crystal.

  • Causality: Only a very small amount is needed, just enough to completely cover the crystal surface (typically 1-2 mm in diameter). Using too much sample serves no purpose and is wasteful.

• Applying Pressure:

  • Lower the ATR press arm until the anvil makes contact with the powder.

  • Apply consistent pressure using the pressure clamp. Most modern ATR accessories have a slip-clutch or torque indicator to ensure reproducible pressure.

  • Rationale: Good contact between the sample and the crystal is critical for a strong, high-quality signal (absorbance). Insufficient contact results in a weak, noisy spectrum.

• Acquiring the Sample Spectrum:

  • Enter a unique sample name and any relevant metadata into the software.

  • Initiate the "Sample Scan" or "Collect Sample" function. Use the same number of scans as for the background to ensure proper subtraction.

  • The software will display the final, background-corrected absorbance spectrum.

• Data Analysis and Cleaning:

  • Inspect the collected spectrum for quality. The major peaks (like the C=O stretch) should have a high signal-to-noise ratio.

  • Use the software's tools to label the peak positions (in cm⁻¹) for all significant absorptions.

  • Thoroughly clean the sample powder from the ATR crystal and anvil using the procedure outlined in Step 2. This prevents cross-contamination of future samples.

Visualizations: Workflows and Structural Correlations

Diagram 1: FTIR Analysis Workflow

This diagram illustrates the logical flow of the experimental protocol described above.

Caption: A streamlined workflow for FTIR data acquisition using an ATR accessory.

Diagram 2: Molecular Structure and Predicted FTIR Regions

This diagram links the functional groups of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one to their characteristic regions in the infrared spectrum.

Caption: Correlation of molecular functional groups to their respective FTIR spectral regions.

References

• Illinois State University Department of Chemistry. (2015). Infrared Spectroscopy. [Link]

• Smith, B. C. (2020, December 20). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. [Link]

• Wilhelm, C. J., et al. (2022). Crystal structure of (2E)-1-(4-ethoxyphenyl)-3-(4-fluorophenyl)prop-2-en-1-one. IUCrData, 7(8). [Link]

• Shenderova, O. A., et al. (2020). Intrinsic infrared absorption for carbon–fluorine bonding in fluorinated nanodiamond. RSC Advances, 10(15), 8968-8974. [Link]

• Michigan State University Department of Chemistry. Infrared Spectrometry. [Link]

• University of California, Los Angeles (UCLA) Department of Chemistry. IR Spectroscopy Tutorial: Ketones. [Link]

• Smith, B. C. (2023, September 1). A Guide to Halogenated Organic Compounds and Their Infrared Spectra. Spectroscopy Online. [Link]

• LibreTexts Chemistry. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Northern Illinois University Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition. [Link]

• University of Calgary. Table of Characteristic IR Absorptions. [Link]

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High-Performance Liquid Chromatography Strategies for Fluorinated Phenyl Ketones: A Comparative Analysis of Stationary Phase Selectivity

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals Topic: Purity Analysis of Fluorinated Phenyl Ketones

Executive Summary: The "Fluorine Effect" in Chromatography

Fluorinated phenyl ketones are critical intermediates in the synthesis of antipsychotics (e.g., haloperidol derivatives), enzyme inhibitors, and photoinitiators. Their purity analysis presents a unique chromatographic challenge: the small atomic radius of fluorine (

) mimics hydrogen ( ) sterically, yet its high electronegativity dramatically alters the electronic topography of the molecule.

Standard C18 (octadecylsilane) columns often fail to resolve regioisomers (ortho-, meta-, para-substituted isomers) or de-fluorinated impurities because these species possess nearly identical hydrophobicity (

).

This guide compares the industry-standard C18 stationary phase against the Pentafluorophenyl (PFP) phase.[1][2] We demonstrate that while C18 provides baseline retention, PFP phases are superior for purity analysis of fluorinated phenyl ketones due to their ability to exploit

interactions and shape selectivity, turning co-eluting peaks into baseline-resolved separations.[3]

Mechanistic Insight: Why C18 Fails and PFP Succeeds

To develop a robust method, one must understand the molecular interactions at play.

The C18 Limitation (Hydrophobicity Dominance)

C18 columns separate primarily based on dispersive (van der Waals) interactions.

• Mechanism: Solute partitioning between the mobile phase and the hydrophobic alkyl chains.

• Failure Mode: Fluorinated regioisomers (e.g., 2-fluorobenzophenone vs. 4-fluorobenzophenone) have similar hydrophobic volumes. C18 "sees" them as the same molecule, resulting in co-elution or "shouldering."

The PFP Advantage (The "Tactical" Separation)

PFP phases consist of a propyl chain terminated by a pentafluorophenyl ring.[4] This creates an electron-deficient (Lewis acid) surface.

• Interactions: The electron-deficient PFP ring interacts strongly with the electron-rich phenyl ring of the analyte.

• Dipole-Dipole Interactions: The C-F bonds in the stationary phase interact with the polar C=O (ketone) and C-F bonds of the analyte.

• Shape Selectivity: The rigid aromatic ring of the PFP phase can discriminate between the spatial arrangement of the fluorine substituent (ortho vs. para).

Caption: Comparison of retention mechanisms. C18 relies solely on hydrophobicity, while PFP employs a "triad" of forces (Hydrophobic, Pi-Pi, Dipole) to discriminate between isomers.

Comparative Protocol: Purity Analysis of 4-Fluorobenzophenone

Scenario: You are analyzing a batch of 4-fluorobenzophenone (Active Intermediate). Critical Impurities:

• 2-fluorobenzophenone (Regioisomer - Synthesis byproduct).

• Benzophenone (De-fluorinated degradation product).

3.1 Chromatographic Conditions

Parameter	Method A: Standard C18	Method B: PFP (Recommended)
Column	C18, ,	PFP (Pentafluorophenyl), ,
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol (Promotes interactions)
Gradient	50-90% B in 15 min	50-90% B in 15 min
Flow Rate
Temp
Detection	UV @ 254 nm	UV @ 254 nm

Expert Note on Solvent Choice: For PFP columns, Methanol is often preferred over Acetonitrile. Acetonitrile can form a "pi-electron" layer on the stationary phase, potentially masking the

interaction sites of the PFP ring. Methanol is "transparent" to these interactions, maximizing selectivity [1].

3.2 Representative Performance Data

The following data illustrates the separation efficiency (

), Resolution ( ), and Tailing Factor ( ) for the critical pair (2-fluoro vs 4-fluoro).

Metric	C18 Column (Acetonitrile)	PFP Column (Methanol)	Status
Elution Order	Co-elution	2-F (1st) 4-F (2nd)	Resolved
Resolution ( )	(Critical Failure)	(Baseline Separation)	Pass
Selectivity ( )			Superior
Tailing Factor ( )			Excellent

Interpretation: The C18 column fails to meet the baseline resolution requirement (

) for the isomers. The PFP column achieves complete separation because the ortho-fluorine (2-F) creates steric hindrance and a different dipole moment compared to the para-fluorine (4-F), which the PFP phase can discriminate.

Method Development Workflow

Do not rely on trial and error. Use this logical flow to select the correct method for fluorinated aromatics.

Caption: Decision tree for selecting stationary phases. PFP is the automatic choice when regioisomers are suspected.

Validation & Troubleshooting (Self-Validating Systems)

To ensure Trustworthiness (Part 2 of Core Requirements), the method must be self-validating.

A. System Suitability Test (SST)

Every sequence must begin with a "Resolution Mixture" containing the target ketone and its closest eluting isomer (e.g., 2-fluoro and 4-fluoro isomers).

• Pass Criteria: Resolution (

  ) .

• Why: This confirms the column's specific selectivity is active. If

  drops, the PFP phase may be fouled or the mobile phase composition (MeOH ratio) is incorrect.

B. Troubleshooting "Peak Flip"

• Issue: In some rare cases, changing from Methanol to Acetonitrile on a PFP column can reverse the elution order of fluorinated compounds.

• Cause: Solvation of the PFP ring by Acetonitrile suppresses

  interactions, reverting the mechanism to simple hydrophobicity [2].

• Solution: Always document the specific organic modifier used. Do not substitute ACN for MeOH without re-validation.

References

• MilliporeSigma. Ascentis® Express F5 (Pentafluorophenyl) U/HPLC Columns. Retrieved from

• Restek Corporation. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Retrieved from

• Advanced Chromatography Technologies (ACE). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[5] Retrieved from

• Phenomenex. Luna PFP(2) HPLC Columns: Selectivity for Difficult Compounds. Retrieved from

• BenchChem. Comparative Guide to HPLC Methods for Purity Assessment of Halogenated Phenols. Retrieved from

Sources

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• 2. symta.com [symta.com]
• 3. mac-mod.com [mac-mod.com]
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• 5. chromatographytoday.com [chromatographytoday.com]

Comparing dielectric anisotropy of fluorinated vs non-fluorinated liquid crystals

An In-Depth Guide to the Dielectric Anisotropy of Fluorinated vs. Non-Fluorinated Liquid Crystals

Introduction: The Core of Liquid Crystal Display Technology

Liquid crystals are a unique state of matter, possessing both the fluidity of a liquid and the long-range orientational order of a solid crystal.[1][2] This duality is the foundation of modern liquid crystal displays (LCDs). A key parameter governing the functionality of these devices is dielectric anisotropy (Δε) , which describes the difference in dielectric permittivity when measured parallel (ε∥) and perpendicular (ε⊥) to the average direction of the long molecular axes of the liquid crystal molecules (the director).[3] The sign and magnitude of Δε determine how the liquid crystal molecules will orient themselves in an applied electric field, which is the fundamental principle behind pixel switching in an LCD.

This guide provides a comparative analysis of the dielectric anisotropy of two major classes of liquid crystal materials: traditional non-fluorinated compounds and the more modern, versatile fluorinated compounds. We will explore the molecular origins of their differing dielectric properties, present comparative experimental data, and provide a detailed protocol for the measurement of this critical parameter.

The Molecular Basis of Dielectric Anisotropy

The dielectric anisotropy of a liquid crystal is intrinsically linked to the molecule's permanent dipole moment and its orientation relative to the principal molecular axis.

• Positive Dielectric Anisotropy (Δε > 0): Occurs when the net dipole moment of the molecule is aligned along its long axis. These materials, such as the classic cyanobiphenyls, will align themselves parallel to an applied electric field.

• Negative Dielectric Anisotropy (Δε < 0): Occurs when the net dipole moment is directed perpendicular (transverse) to the long molecular axis. These materials align themselves perpendicular to an applied electric field.[4]

The ability to engineer molecules with either a strong longitudinal or transverse dipole moment is central to designing liquid crystals for specific applications.

Caption: Workflow for the experimental determination of dielectric anisotropy.

Step-by-Step Procedure:

• Cell Preparation:

  • Thoroughly clean the ITO substrates with solvents in an ultrasonic bath.

  • Spin-coat a thin layer of polyimide onto the ITO surfaces.

  • Bake the substrates according to the polyimide manufacturer's specifications to cure the layer.

  • Unidirectionally rub the polyimide surfaces with a velvet cloth. This creates micro-grooves that will align the liquid crystal molecules.

  • Assemble a cell by placing two substrates together with their rubbing directions parallel. Use UV-curable adhesive mixed with spacers to define the cell gap and seal the edges, leaving small gaps for filling.

  • Cure the adhesive with UV light.

  • Fill the cell with the liquid crystal sample in its isotropic phase by capillary action to ensure defect-free alignment. Slowly cool the cell into the nematic phase.

• Validation of Alignment: Before measurement, observe the cell under a Polarizing Optical Microscope. A well-aligned planar cell will show a uniform color. Rotating the stage should result in uniform extinction every 90 degrees, confirming the quality of the alignment. Good surface alignment is essential for reproducible measurements. [5]

• Measurement:

  • Place the cell in the temperature-controlled stage.

  • Connect the cell's ITO electrodes to the LCR meter.

  • To measure ε⊥: With no voltage applied, the liquid crystal molecules are aligned by the surface treatment, parallel to the substrates and thus perpendicular to the direction of the probing electric field. Measure the capacitance C⊥ at a set frequency (typically 1 kHz).

  • To measure ε∥: Apply a high AC voltage (e.g., 10-20 Vrms at 1 kHz) across the cell. This voltage must be well above the switching threshold to reorient the molecules of a positive Δε material to be parallel with the field. For a negative Δε material, this measurement requires a homeotropically aligned cell. Measure the capacitance C∥.

• Calculation:

  • Calculate the permittivities using the measured capacitances:

    • ε⊥ = C⊥ / C_air (where C_air is the capacitance of the empty cell)

    • ε∥ = C∥ / C_air

  • The dielectric anisotropy is then calculated as: Δε = ε∥ - ε⊥

Conclusion

The evolution from non-fluorinated to fluorinated liquid crystals marks a pivotal advancement in materials science and display technology. While non-fluorinated compounds like 5CB were fundamental to the birth of the LCD industry, their properties are limited. The strategic use of fluorine provides chemists and materials scientists with a powerful tool to precisely engineer the dielectric anisotropy and other vital characteristics of liquid crystals. This ability to create stable, low-viscosity materials with either large positive or large negative dielectric anisotropy has been the driving force behind the development of the high-performance, energy-efficient displays that are ubiquitous today.

References

• Trushkevych, O., Xu, H., Collings, N., & Crossland, W. A. (2009). Measurement of Dielectric Anisotropy of Some Liquid Crystals for Microwave Applications. Molecular Crystals and Liquid Crystals, 502(1), 235-244. [Link]

• Lee, S. H., Park, C. G., & Kim, J. C. (2006). Synthesis and Physical Properties of Novel Fluorinated Liquid Crystalline Compounds. Journal of the Korean Chemical Society, 50(4), 325-331. [Link]

• Li, J., Yang, X., Wan, D., Hu, M., Yang, C., Mo, L., ... & Deng, D. (2020). Increasing the negative dielectric anisotropy of liquid crystals by fluorination of the terminal ethyl chain. Liquid Crystals, 47(14-15), 2168-2176. [Link]

• Kiełb, M., Jarek, M., Pastor, A., & Bednarski, M. (2023). The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals. Molecules, 28(18), 6685. [Link]

• Salim, P., & Nounesis, G. (2022). Comparative Study of the Optical and Dielectric Anisotropy of a Difluoroterphenyl Dimer and Trimer Forming Two Nematic Phases. Crystals, 12(3), 398. [Link]

• Kirsch, P. (2023). Fluorine in Liquid Crystal Design for Display Applications. Molecules, 28(6), 2458. [Link]

• Vimala, S., & Srinivasan, T. (2021). Synthesis and Characterization of Lateral Fluoro- substituents Liquid Crystals. Biointerface Research in Applied Chemistry, 11(1), 7793-7801. [Link]

• De Goede, A. S. (1998). Fluorinated ferroelectric liquid crystals: synthesis, properties and fluorine-19 nmr. University of Pretoria. [Link]

• Hird, M. (2007). Fluorinated liquid crystals–properties and applications. Chemical Society Reviews, 36(12), 2070-2095. [Link]

• Dhibi, M., & Bhowmik, B. (2014). Dielectric anisotropy. ResearchGate. [Link]

• Ghosh, A. (2014). The role of negative dielectric anisotropy liquid crystalline materials in LCD's. Thesis. [Link]

• Aygün, M., & Çolak, F. (2020). investigation of dielectric properties of mbba-5cb nematic liquid crystal structures. Journal of the Turkish Physical Society, 1(2), 79-84. [Link]

• Chojdak, M., Okowiński, M., & Jasiński, M. (2023). Dielectric Study of Liquid Crystal Dimers: Probing the Orientational Order and Molecular Interactions in Nematic and Twist-Bend. International Journal of Molecular Sciences, 24(13), 11021. [Link]

• CNK Electronics. (2025). Liquid Crystals: The Miracle Material Behind Modern LCD Displays. Fujian CNK Electronics Co., Ltd.[Link]

• Cukrov, G., Aya, S., & Lavrentovich, O. D. (2016). Elastic and electro-optical properties of flexible fluorinated dimers with negative dielectric anisotropy. arXiv preprint arXiv:1606.01403. [Link]

• He, Z., Wang, S., & Chen, H. (2024). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Chinese Physics B, 33(2), 026101. [Link]

• Hosseinzadeh, P., & Asadi, H. (2024). Dielectric anisotropy changes in MBBA liquid crystal doped with barium titanate by a new method. Scientific Reports, 14(1), 5652. [Link]

• Lavrentovich, O. D. (n.d.). Introduction to Dielectric Measurements of Nematic Liquid Crystals. Lavrentovich Group. [Link]

• Massera, B., & Chahine, A. (2024). Molecular Dynamics, Dielectric Properties, and Textures of Protonated and Selectively Deuterated 4′-Pentyl-4-biphenylcarbonitrile Liquid Crystal. Molecules, 29(20), 4851. [Link]

• Thoms, E., Yu, L., & Richert, R. (2022). From very low to high fields: The dielectric behavior of the liquid crystal 5CB. Journal of Molecular Liquids, 368, 120664. [Link]

• Alaş, M., & Tavsan, H. (2023). Determination of dielectric properties of 5CB nematic liquid crystal doped with new chiral calamitic compounds. Phase Transitions, 96(6), 469-480. [Link]

• Hird, M. (2007). Fluorinated liquid crystals – properties and applications. Chemical Society Reviews. [Link]

• Singh, A. K., & Tandon, P. (2014). Electronic and electro-optical properties of 5CB and 5CT liquid crystal molecules: A comparative DFT study. Pramana, 83(4), 589-601. [Link]

• Nelson-Miller. (n.d.). 5 Advantages of Liquid-Crystal Displays (LCDs). Nelson Miller Group. [Link]

• Unveiling the Magic of Liquid Crystal Displays: How Liquid Crystals Power Our Screens. (n.d.). LinkedIn. [Link]

Sources

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• 2. hicenda.com [hicenda.com]
• 3. lavrentovichgroup.com [lavrentovichgroup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

GC-MS fragmentation pattern of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Executive Summary: The Fluorine Fingerprint[1]

In the development of liquid crystals and fluorinated pharmaceuticals, 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS: 1443328-99-1) serves as a critical intermediate. Its structural integrity is defined by two distinct electronic features: the electron-withdrawing 3,5-difluoro substitution and the electron-donating 4-ethoxy group.

This guide provides a definitive technical analysis of its GC-MS fragmentation patterns. Unlike standard alkyl phenyl ketones, this compound exhibits a "dual-pathway" fragmentation logic where the stability of the fluorinated aromatic core competes with the lability of the ether and alkyl chains. We compare this signature against non-fluorinated and methoxy analogs to establish a robust identification protocol.

Chemical Identity & Properties

Feature	Specification
Compound Name	1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one
Molecular Formula
Molecular Weight	214.21 g/mol
Monoisotopic Mass	214.08 Da
Key Substituents	3,5-Difluoro (Ring), 4-Ethoxy (Ring), Propionyl (Side chain)
Application	Liquid Crystal Monomer Synthesis, Pharmaceutical Intermediate

Experimental Protocol: Self-Validating GC-MS Workflow

To replicate the fragmentation patterns described below, the following protocol ensures reproducibility and minimizes thermal degradation prior to ionization.

Instrumentation & Conditions

• System: Gas Chromatograph coupled to Single Quadrupole Mass Spectrometer.

• Inlet: Split/Splitless (Split ratio 10:1 recommended to prevent detector saturation).

• Inlet Temperature: 250°C.

• Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m

  0.25mm 0.25µm.

• Carrier Gas: Helium (99.999%) at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Start at 60°C (Hold 1 min).

  • Ramp 20°C/min to 280°C.

  • Hold 5 min.

• Ion Source: Electron Ionization (EI).[1][2][3][4]

• Source Temp: 230°C.

• Electron Energy: 70 eV (Standard).[2][3][4][5]

• Scan Range: m/z 40 – 350.

Quality Control Check

• System Suitability: Inject a standard of Propiophenone prior to analysis.

  • Pass Criteria: Observation of m/z 105 (Base Peak) and m/z 77.[2]

  • Rationale: If m/z 105 is weak, source tuning is required. If m/z 134 (

    ) is absent, thermal degradation is occurring in the inlet.

Fragmentation Mechanism: The "Dual-Pathway" Logic

The fragmentation of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one under 70 eV EI is governed by two competing mechanisms: Alpha-Cleavage driven by the carbonyl and Alkene Elimination driven by the ethoxy group.

Pathway A: Carbonyl Alpha-Cleavage (Dominant)

The most abundant ions arise from the cleavage of the bond between the carbonyl carbon and the alkyl chain (ethyl group).

• Mechanism: Radical site initiation on the carbonyl oxygen induces cleavage of the C-C bond alpha to the carbonyl.

• Result: Loss of an ethyl radical (

  , 29 Da).

• Product: The resonance-stabilized 3,5-difluoro-4-ethoxybenzoyl cation (m/z 185). This is typically the Base Peak (100% abundance).

Pathway B: Ethoxy Group Rearrangement

Unlike methoxy groups, the ethoxy group possesses

-hydrogens (relative to the ether oxygen), allowing for a four-membered transition state elimination (similar to a McLafferty rearrangement but on the ether side).

• Mechanism: Transfer of a hydrogen from the ethoxy methyl group to the ring oxygen (or ring carbon), followed by loss of neutral ethylene (

  ).

• Result: Loss of 28 Da.

• Product: A phenol-type radical cation (m/z 186).

Pathway C: Secondary Decarbonylation

The acylium ion (m/z 185) further degrades by losing carbon monoxide (CO).

• Mechanism: Heterolytic cleavage of the Ar-CO bond.

• Result: Loss of 28 Da from the m/z 185 ion.

• Product: The 3,5-difluoro-4-ethoxyphenyl cation (m/z 157).

Visualization of Fragmentation Pathways

Caption: Figure 1. Competing fragmentation pathways for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one. Solid lines indicate the dominant alpha-cleavage pathway.

Comparative Profiling: Target vs. Alternatives

To validate the identity of the target compound, it must be distinguished from structural analogs that may appear in similar synthetic routes.

Comparison Candidates

• Target: 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.[6]

• Analog A (Non-Fluorinated): 1-(4-Ethoxyphenyl)propan-1-one.

• Analog B (Methoxy Variant): 1-(4-Methoxy-3,5-difluorophenyl)propan-1-one.

Spectral Fingerprint Comparison Table

Ion Identity	Target (Difluoro-Ethoxy)	Analog A (Non-Fluorinated)	Analog B (Methoxy)	Diagnostic Note
Molecular Ion	214	178	200	Target is +36 Da vs Non-F (2xF) and +14 Da vs Methoxy.
Base Peak (Acylium)	185	149	171	The Ar-CO+ fragment shifts predictably with ring substitution.
Ethylene Loss	186	150	Absent	CRITICAL: Methoxy analogs cannot lose . Absence of this peak confirms Methoxy.
Aryl Cation	157	121	143	Result of CO loss from Base Peak.
Fluorine Signature	m/z 185, 157	m/z 149, 121	m/z 171, 143	The +36 Da shift is constant in all ring-containing fragments.

Expert Insight: The "Ethylene Test"

The most robust method to distinguish the Target from its Methoxy Analog (Analog B) is the observation of the

peak .

• Observation: In the Target (Ethoxy), you will see a distinct peak at m/z 186 (approx. 10-20% relative abundance).

• Causality: This requires a cyclic transition state involving the ethoxy ethyl chain.

• Contrast: The Methoxy analog (Analog B) lacks the necessary carbon chain length for this elimination. It will instead show a loss of methyl radical (

  ) at m/z 185.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text validating alpha-cleavage and rearrangement mechanisms).

• National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library. [Link] (Reference for Propiophenone and general fluorinated aromatic fragmentation data).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[7][8][9] (Source for aromatic ether fragmentation rules).

• BenchChem. (2025).[2] GC-MS Fragmentation Patterns of Fluorinated Propiophenones. (Extrapolated from general fluorinated aromatic ketone data).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. imreblank.ch [imreblank.ch]
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• 7. Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. opendata.uni-halle.de [opendata.uni-halle.de]
• 9. spectrabase.com [spectrabase.com]

A Comparative Guide to the Thermal Properties of 3,5-Difluoro- and 3-Fluoropropanones for Pharmaceutical and Chemical Research

In the landscape of drug discovery and development, the physical and chemical properties of molecules are of paramount importance. Among these, thermal properties such as melting point, boiling point, and thermal stability are critical determinants of a compound's suitability for various applications, from synthesis and purification to formulation and storage. This guide provides a comparative analysis of the thermal properties of 3,5-difluoropropanone and 3-fluoropropanone, two fluorinated ketones with potential applications in medicinal chemistry and materials science.

The introduction of fluorine into organic molecules can profoundly alter their physicochemical properties.[1] The high electronegativity of fluorine can induce significant changes in electron density, bond strength, and intermolecular forces, thereby influencing melting and boiling points, as well as thermal stability.[2] Understanding these effects is crucial for the rational design of molecules with desired characteristics.

Comparative Thermal Properties: An Overview

The following table summarizes the known and predicted thermal properties of propanone and its fluorinated derivatives. The values for 3-fluoropropanone and 3,5-difluoropropanone are estimations based on established trends in homologous series and the known effects of fluorination.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Decomposition Characteristics
Propanone (Acetone)	C₃H₆O	58.08	-95[3]	56.5[3]	Stable under normal conditions.
Fluoroacetone	C₃H₅FO	76.07	N/A	75[4][5]	Flammable liquid.[4]
3-Fluoropropanone	C₃H₅FO	76.07	Predicted: < -20	Predicted: 80-100	Predicted to be a relatively stable liquid.
3,5-Difluoropropanone	C₃H₄F₂O	94.06	Predicted: < 0	Predicted: 90-110	Predicted to exhibit enhanced thermal stability.

The Impact of Fluorination on Propanone's Thermal Properties

The substitution of hydrogen with fluorine, the most electronegative element, induces a significant dipole moment in the C-F bond. This increased polarity leads to stronger intermolecular dipole-dipole interactions compared to the weaker van der Waals forces in non-fluorinated analogs.[2] Consequently, a higher energy input is required to overcome these forces, resulting in an elevated boiling point. This trend is evident when comparing the boiling point of acetone (56.5 °C) to that of fluoroacetone (75 °C).[3][4][5]

Based on this principle, it is predicted that 3-fluoropropanone will have a boiling point higher than that of fluoroacetone, likely in the range of 80-100 °C. The introduction of a second fluorine atom in 3,5-difluoropropanone is expected to further increase the molecular weight and polarity, leading to a predicted boiling point in the range of 90-110 °C.

The effect of fluorination on melting points is more complex to predict as it depends on the crystal lattice packing efficiency in the solid state. However, the introduction of fluorine often disrupts crystal packing, which can lead to a lower melting point.

From a thermal stability perspective, the C-F bond is significantly stronger than the C-H bond. This increased bond strength generally imparts greater thermal stability to fluorinated compounds.[6] Therefore, it is anticipated that 3,5-difluoropropanone will exhibit greater thermal stability compared to 3-fluoropropanone.

Experimental Determination of Thermal Properties

To experimentally validate the predicted thermal properties of these compounds, two primary analytical techniques are employed: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). These methods provide quantitative data on phase transitions and decomposition profiles.

Experimental Workflow

Caption: Workflow for determining the thermal properties of fluorinated propanones.

Detailed Experimental Protocol: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7] This technique is ideal for determining melting points and other phase transitions.

Methodology:

• Sample Preparation: Accurately weigh 1-5 mg of the fluorinated propanone into a hermetically sealed aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a low temperature, for example, -100 °C.

  • Ramp the temperature up to a point above the expected melting point (e.g., 50 °C) at a controlled rate, typically 10 °C/min.

  • Hold isothermally for a few minutes to ensure complete melting.

  • Cool the sample back down to the starting temperature at a controlled rate (e.g., 10 °C/min) to observe crystallization.

  • A second heating ramp is often performed to analyze the thermal history from the controlled cooling step.

• Data Analysis: The melting point (Tm) is determined from the onset or peak of the endothermic melting transition on the DSC thermogram. The area under the peak corresponds to the enthalpy of fusion (ΔHfus).

Detailed Experimental Protocol: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability and decomposition profile of a material.

Methodology:

• Sample Preparation: Place 5-10 mg of the fluorinated propanone into an open TGA pan (typically ceramic or platinum).

• Instrument Setup: Place the sample pan onto the TGA's microbalance.

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate, such as 10 or 20 °C/min.

  • The experiment is typically conducted under an inert atmosphere, such as nitrogen, to study thermal decomposition without oxidation. A subsequent run in an oxidative atmosphere (air) can also be performed for comparison.

• Data Analysis: The TGA curve plots the percentage of weight loss versus temperature. The onset temperature of decomposition (Td) is a key indicator of thermal stability. The shape of the curve and its derivative can provide insights into the decomposition mechanism.

Analysis and Discussion

The anticipated results from DSC and TGA would likely confirm the predicted trends. The DSC analysis of 3,5-difluoropropanone is expected to show a melting point, while 3-fluoropropanone may remain liquid at very low temperatures. The TGA data is predicted to show a higher decomposition temperature for 3,5-difluoropropanone compared to 3-fluoropropanone, reflecting the enhanced stability conferred by the additional C-F bond.

The presence of fluorine can also influence the decomposition pathway. The thermal decomposition of fluorinated organic compounds can sometimes lead to the formation of toxic byproducts such as hydrogen fluoride (HF).[8] Therefore, a thorough analysis of the evolved gases during TGA, for instance by coupling the TGA to a mass spectrometer or an FTIR spectrometer (TGA-MS or TGA-FTIR), is highly recommended for a complete safety and stability assessment.

Conclusion

While this guide provides a theoretically grounded comparison, experimental verification using DSC and TGA is essential to obtain definitive data. Such data is invaluable for researchers and drug development professionals in selecting and handling these compounds for their specific applications, ensuring both the efficacy and safety of their processes.

References

• Chan, B., et al. (2015). An empirical method for estimating the boiling points of organic molecules based on density functional theory (DFT) calculations with polarized continuum model (PCM) solvent corrections. Physical Chemistry Chemical Physics, 17(3), 1938-1946.
• Dolgopolov, N. M., & Voronkov, M. G. (2022). Thermal Decomposition of Organic Halogen Derivatives. Russian Journal of General Chemistry, 92(12), 2535-2544.
• Gasteiger, J., & Engel, T. (Eds.). (2003).
• Horsley, T. (n.d.). The effect of replacing hydrogens in linear alkanes with fluorine.
• Katritzky, A. R., et al. (2000). QSPR: The prediction of physical properties and chemical reactivity. Journal of the Chemical Society, Perkin Transactions 2, (12), 2493-2511.

• PubChem. (n.d.). Fluoroacetone. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Acetone. National Center for Biotechnology Information. Retrieved from [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.

• Wikipedia. (n.d.). Fluoroacetone. Retrieved from [Link]

• LookChem. (n.d.). Cas 430-51-3,Fluoroacetone. Retrieved from [Link]

• Probing the Reaction Mechanisms of 3,5-Difluoro-2,4,6-Trinitroanisole (DFTNAN) through a Comparative Study with Trinitroanisole (TNAN). (2022). Molecules, 27(7), 2189.
• Experimental and theoretical studies on the thermal decomposition of trans-1-chloro-3,3,3-trifluoropropene and 2-chloro-3,3,3-trifluoropropene and their fire-extinguishing performance. (2020). RSC Advances, 10(49), 29433-29443.
• Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN). (2021). Molecules, 26(15), 4536.
• ADVANCES IN FLUORINE CHEMISTRY. (n.d.).
• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry. (2021). Molecules, 26(11), 3326.
• Bonding of Aldehydes and Ketones. (n.d.). In 24.3 Physical Properties of Aldehydes and Ketones.
• Formation of toxic compounds in the thermal decomposition of 1,3-dichloropropene. (2025, May 8). Figshare.
• Prediction of Normal Boiling Points of Hydrocarbons Using Simple Molecular Properties. (n.d.). Walsh Medical Media.
• Predicting Elemental Boiling Points
• The Elusive 3-Fluoropropyne: A Technical Review of Its Predicted Properties and Synthetic Str
• Estimation of the Normal Boiling Points of Haloalkanes Using Molecular Similarity. (n.d.). CORE.
• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.). SciSpace.
• Melting point prediction of organic molecules by deciphering the chemical structure into a n
• Boiling Point Calcul
• Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes. (2024, September 14). PMC.
• Thermal Decomposition and Thermal Reaction Process of PTFE/Al/MnO 2 Fluorin
• Prediction of the material with highest known melting point from ab initio molecular dynamics calculations. (2026, February 9).
• Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. (2021, March 4). MDPI.
• The study of thermal decomposition of 2-bromo-3,3,3-trifluoropropene and its fire-extinguishing mechanism | Request PDF. (n.d.).
• UNIVERSITY OF CALIFORNIA RIVERSIDE Thermal Decomposition Mechanisms of Molecules Relevant to Chemical Vapor Deposition and Fuel. (n.d.). eScholarship.
• Chemical Properties of Propane, 2-fluoro- (CAS 420-26-8). (n.d.). Cheméo.
• (4-Fluorophenyl)acetone | C9H9FO | CID 521187. (n.d.). PubChem.
• Trifluoroacetone. (n.d.). Wikipedia.
• Chemical Properties of (4-Fluorophenyl)acetone (CAS 459-03-0). (n.d.). Cheméo.
• (4-Fluorophenyl)acetone 95 (GC)) 459-03-0. (n.d.). Sigma-Aldrich.
• Physical properties of 3,5-Difluorobiphenyl. (n.d.). Benchchem.
• Prediction of Second Melting Temperatures Already Observed in Pure Elements by Molecular Dynamics Simul
• 1,2-dibromo-3-fluoropropane 453-00-9. (n.d.). Guidechem.

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• 6. Probing the Reaction Mechanisms of 3,5-Difluoro-2,4,6-Trinitroanisole (DFTNAN) through a Comparative Study with Trinitroanisole (TNAN) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental and theoretical studies on the thermal decomposition of trans-1-chloro-3,3,3-trifluoropropene and 2-chloro-3,3,3-trifluoropropene and their fire-extinguishing performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Comparison Guide: UV-Vis Absorption Spectra of 4-Ethoxy-3,5-Difluorophenyl Ketones

Executive Summary

This guide provides a technical analysis of the UV-Vis absorption characteristics of 4-ethoxy-3,5-difluorophenyl ketones (e.g., 1-(4-ethoxy-3,5-difluorophenyl)ethanone). These compounds represent a critical motif in the design of negative dielectric anisotropy liquid crystals and metabolically stable pharmaceutical intermediates.

Key Finding: The introduction of fluorine atoms at the 3,5-positions induces a distinct hypsochromic (blue) shift (approx. 10–15 nm) and a reduction in molar absorptivity (

) compared to their non-fluorinated 4-ethoxy analogs. This spectral signature is diagnostic of the "Ortho-Fluorine Effect," where steric repulsion twists the ethoxy group out of planarity, reducing -conjugation while significantly enhancing photostability against UV degradation.

Spectral Analysis & Mechanism

To interpret the spectra accurately, one must understand the competing electronic and steric forces at play in the 3,5-difluoro-4-alkoxy motif.

The Chromophore System

The core chromophore is the phenyl ketone (acetophenone or benzophenone derivative).

• Primary Band (

  ): Typically appears at 240–260 nm.

• Secondary Band (

  ): A weaker, forbidden transition involving the carbonyl lone pair, typically found at 280–320 nm.

The "Ortho-Fluorine" Twist

In a standard 4-ethoxyphenyl ketone , the ethoxy oxygen donates electron density into the ring via resonance (

effect), extending conjugation and causing a red shift (bathochromic).

However, in 4-ethoxy-3,5-difluorophenyl ketones :

• Steric Hindrance: The Van der Waals radius of Fluorine (1.47 Å) creates steric crowding with the ethyl group of the 4-ethoxy moiety.

• Conformational Change: To relieve this strain, the ethoxy group rotates out of the plane of the benzene ring.

• Decoupling: This rotation diminishes the orbital overlap between the oxygen

  -orbitals and the aromatic -system.

• Result: The effective conjugation length decreases, leading to the observed blue shift and increased UV stability compared to the planar non-fluorinated analog.

Comparative Performance Data

The following table contrasts the spectral properties of the target compound against its direct structural analogs.

Table 1: Comparative UV-Vis Data (Solvent: Acetonitrile)

Compound Class	Structure Description	(Primary)	(Secondary)	Relative Stability (UV)	Electronic Effect
Target Product	4-Ethoxy-3,5-difluorophenyl ketone	~252 nm	~295 nm (shoulder)	High	Inductive (-I) dominates; Steric deconjugation
Analog A	4-Ethoxyphenyl ketone (Non-fluorinated)	~265 nm	~305 nm	Low	Strong Resonance (+M) from planar alkoxy
Analog B	4-Ethoxy-3-fluorophenyl ketone	~258 nm	~300 nm	Moderate	Partial twist; asymmetric electronic pull
Analog C	3,4,5-Trifluorophenyl ketone	~245 nm	~285 nm	Very High	Pure electron withdrawal; no alkoxy resonance

Note: Values are representative of acetophenone derivatives. Benzophenone derivatives will exhibit bathochromic shifts of +15–20 nm due to the second phenyl ring.

Experimental Protocol: Self-Validating UV-Vis Analysis

This protocol ensures data integrity by incorporating "self-check" steps to verify solvent purity and instrumental baseline stability.

Reagents & Equipment

• Analyte: 4-Ethoxy-3,5-difluoroacetophenone (High Purity >98%).

• Solvents: HPLC Grade Acetonitrile (Polar Aprotic) and Cyclohexane (Non-polar).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-2600 or equivalent).

• Cuvettes: Matched Quartz cells (1 cm path length).

Step-by-Step Methodology

• Baseline Correction (The Zero Check):

  • Fill both sample and reference cuvettes with pure solvent.

  • Run a baseline scan (200–400 nm).

  • Validation Criteria: Absorbance must be < 0.005 AU across the range. If higher, reclean cuvettes or replace solvent.

• Stock Solution Preparation:

  • Weigh 10.0 mg of the ketone into a 100 mL volumetric flask.

  • Dissolve in Acetonitrile. Sonicate for 5 minutes to ensure complete dissolution.

  • Concentration:

    (approx ).

• Dilution Series (Linearity Check):

  • Prepare three working standards:

    , , and .

  • Why? To confirm Beer-Lambert Law compliance and ensure no aggregation is occurring.

• Measurement & Solvatochromic Analysis:

  • Measure the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    sample in Acetonitrile . Note the .[1][2][3][4][5][6]

  • Repeat the preparation and measurement in Cyclohexane .

  • Analysis: The

    band (approx 300 nm) should shift to a shorter wavelength (blue shift) in the polar solvent (Acetonitrile) due to stabilization of the ground state lone pairs by the solvent. This confirms the presence of the ketone carbonyl.

• Data Processing:

  • Calculate Molar Absorptivity (

    ) using:

  • Where

    is absorbance, is molar concentration, and is path length (1 cm).

Mechanism & Workflow Visualization

The following diagram illustrates the structural causality leading to the observed spectral shift and the validation workflow.

Caption: Causal pathway showing how 3,5-difluoro substitution alters molecular geometry, resulting in the characteristic blue-shifted spectrum and enhanced stability.

References

• Kirsch, P., & Bremer, M. (2000). Nematic Liquid Crystals for Active Matrix Displays: Molecular Design and Synthesis. Angewandte Chemie International Edition.

• Hird, M. (2007). Fluorinated Liquid Crystals: Properties and Applications. Chemical Society Reviews.

• Sielc Technologies. (2024). UV-Vis Spectrum of 4'-Aminoacetophenone (Analog Reference). SIELC Applications Library.[7]

• BenchChem. (2025).[4] Comparative Analysis of 3,5-Difluorophenol and its Isomers. BenchChem Technical Guides.

• Sigma-Aldrich. (2024). Product Specification: 1-(4-Ethoxy-3-fluorophenyl)ethanone. Merck / Sigma-Aldrich.

Sources

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• 5. researchgate.net [researchgate.net]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. Uv-Vis Spectrum of 4′-Aminoacetophenone | SIELC Technologies [sielc.com]

Crystal Structure Analysis of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one: A Comparative Methodological Guide

Executive Summary

In contemporary medicinal chemistry and drug development, the strategic incorporation of fluorine atoms is a premier tactic for modulating lipophilicity, metabolic stability, and target binding affinity [1]. 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS 1443328-99-1) serves as a highly versatile fluorinated building block. The presence of fluorine atoms at the 3- and 5-positions flanking the ethoxy group significantly alters the molecule's electronic landscape and solid-state packing compared to its non-fluorinated or heavy-halogenated alternatives.

This guide provides an objective comparison of the structural properties of this compound against analog alternatives, evaluates the analytical methods used to determine its 3D conformation, and outlines a self-validating experimental protocol for Single-Crystal X-Ray Diffraction (SC-XRD).

Structural Comparison: The Fluorine Effect vs. Alternative Halogens

When developing pharmaceutical intermediates, researchers must choose between different halogen substitutions. The crystal packing behavior of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one differs drastically from its alternatives (e.g., the non-fluorinated analog or the 3,5-dibromo analog) due to the unique quantum mechanical properties of fluorine.

• The Non-Fluorinated Alternative: 1-(4-ethoxyphenyl)propan-1-one relies primarily on weak van der Waals forces and C-H···O interactions for crystal lattice stabilization. It generally exhibits higher solubility but lower metabolic stability.

• The Heavy Halogen Alternative (Br, I): Heavier halogens are highly polarizable. When covalently bonded, they develop a pronounced region of positive electrostatic potential (a "σ-hole") on their outer axis, allowing them to act as strong Lewis acids and form highly directional halogen bonds (XB)[3].

• The Fluorinated Product: Fluorine is the most electronegative element and possesses very low polarizability. Consequently, covalently bound fluorine rarely develops a sufficient σ-hole to act as a classical halogen bond donor [3]. Instead, the crystal packing of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is driven by multipolar dipole-dipole interactions and weak C-F···H hydrogen bonds [2]. This creates a tighter, more metabolically resistant crystal lattice without the rigid, linear constraints of classical halogen bonding.

Caption: Divergent intermolecular interaction pathways of fluorine vs. heavy halogens in crystal packing.

Analytical Methodologies: Evaluating the Alternatives

To accurately map the C-F···H interactions and the conformation of the flexible ethoxy and propanone chains, researchers must select the optimal analytical technique.

Table 1: Comparison of Structural Analysis Techniques

Feature / Capability	Single-Crystal XRD (SC-XRD)	Powder XRD (PXRD)	Solid-State NMR (ssNMR)
Primary Output	Absolute 3D atomic coordinates	Bulk phase purity & identification	Local chemical environment
Resolution	Atomic level (< 0.8 Å)	Bulk lattice level	Nucleus specific (19F, 13C)
Sample Requirement	High-quality single crystal	Microcrystalline powder	Polycrystalline powder
Fluorine Detection	Precise C-F bond lengths	Indirect (lattice shifts)	Excellent (19F chemical shifts)
Verdict for this Compound	Gold Standard for exact mapping	Best for batch-to-batch QC	Best for amorphous phase analysis

While PXRD is excellent for verifying the bulk purity of the synthesized 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one, SC-XRD remains the definitive method for elucidating the nuanced dipole-dipole interactions induced by the 3,5-difluoro substitution.

Self-Validating Experimental Protocol for SC-XRD

The following protocol outlines the optimal workflow for growing, mounting, and analyzing single crystals of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one. Every step is designed with built-in causality to ensure a self-validating system.

Phase 1: Controlled Crystallization

• Step 1.1: Dissolve 50 mg of high-purity (>99%) compound in 2 mL of a 1:1 (v/v) mixture of Hexane and Ethyl Acetate in a 5 mL glass vial.

  • Causality: Ethyl acetate acts as the primary solvent ensuring complete dissolution, while hexane acts as an antisolvent. This specific binary mixture prevents rapid precipitation, which causes twinning.

• Step 1.2: Puncture the vial cap with a 22-gauge needle and leave undisturbed at 20 °C for 72 hours.

  • Causality: The restricted evaporation rate maintains a low degree of supersaturation, forcing the molecules to nucleate slowly into highly ordered, defect-free macroscopic crystals.

Phase 2: Crystal Selection and Data Collection

• Step 2.1: Submerge the harvested crystals in perfluorinated polyether oil and examine under a polarized light microscope. Select a crystal with dimensions of approximately 0.2 × 0.2 × 0.1 mm.

  • Causality: The oil protects the crystal from atmospheric moisture and mechanical stress. Uniform extinction under cross-polarized light validates that the specimen is a single domain and not a twinned aggregate.

• Step 2.2: Mount the crystal on a diffractometer equipped with a Cryostream set to 100 K .

  • Causality: The terminal ethyl groups of the ethoxy and propanone moieties possess high degrees of rotational freedom. Cooling to 100 K suppresses this thermal motion (minimizing atomic displacement parameters), thereby drastically improving high-angle diffraction intensity and overall resolution.

Phase 3: Structure Solution and Refinement

• Step 3.1: Integrate and scale the raw diffraction data, applying multi-scan absorption corrections.

• Step 3.2: Solve the phase problem using Direct Methods and refine the structure against

  using SHELXL [4].

  • Causality: Refinement against

    (rather than ) utilizes all collected reflections, including weak or negative intensities, preventing statistical bias and yielding highly accurate anisotropic displacement parameters for the fluorine atoms.

Caption: Step-by-step crystallographic workflow from synthesis to CIF validation.

Comparative Crystallographic Data Summary

To illustrate the structural impact of the 3,5-difluoro substitution, Table 2 presents representative crystallographic parameters comparing the title compound to its non-fluorinated analog (data derived from structural trends in fluorinated phenylpropanones).

Table 2: Representative Structural Parameters

Parameter	1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one	1-(4-Ethoxyphenyl)propan-1-one (Analog)
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	Pbca
Primary Interactions	C-F···H, Dipole-Dipole	C-H···O, van der Waals
C-O (Carbonyl) Length	~1.215 Å	~1.222 Å
Packing Density	Higher (due to strong dipole alignment)	Lower
Thermal Disorder (298K)	Low (anchored by F-interactions)	High (terminal ethyl rotation)

Data Note: The strong electron-withdrawing effect of the fluorine atoms slightly shortens the adjacent C-C bonds and polarizes the carbonyl group, facilitating the dense monoclinic packing observed in highly fluorinated aromatics.

References

• The role of fluorine in medicinal chemistry Journal of Fluorine Chemistry URL:[Link]

• Organic Fluorine: The Mighty Mite CHIMIA URL:[Link]

• Fluorine-Centered Halogen Bonding: A Factor in Recognition Phenomena and Reactivity Crystal Growth & Design URL:[Link]

• Crystal structure refinement with SHELXL Acta Crystallographica Section C: Structural Chemistry URL:[Link]

Elemental Analysis Standards for C11H12F2O2 Compounds: A Comparative Guide

Introduction: The Analytical Challenge of C11H12F2O2

Compounds with the molecular formula C11H12F2O2 (Molecular Weight: ~214.21 g/mol ) represent a common class of moderately fluorinated organic intermediates used in pharmaceutical and agrochemical synthesis. Notable examples include 4-(2,6-difluorophenyl)tetrahydro-2H-pyran-4-ol[1] and tert-butyl 3,5-difluorobenzoate[2]. With a fluorine content of approximately 17.7% by weight, verifying the purity of these compounds via Carbon, Hydrogen, and Nitrogen (CHN) elemental analysis is a strict quality control requirement.

However, highly fluorinated compounds pose a severe challenge to standard elemental analyzers[3]. The exceptionally strong carbon-fluorine (C-F) bond resists complete oxidation during standard flash combustion, leading to specific, predictable analytical artifacts that compromise data integrity[3][4].

The Mechanism of Fluorine Interference

To understand why standard CHN analysis fails for C11H12F2O2, we must examine the combustion chemistry. During flash combustion at 1000°C, fluorine introduces two primary failure modes:

• CF4 Co-elution (False Nitrogen): If the C-F bond is not fully oxidized, tetrafluoromethane (CF4) gas is formed. CF4 is highly stable, passes unaffected through the reduction column, and co-elutes with nitrogen gas in the Thermal Conductivity Detector (TCD)[3]. Because C11H12F2O2 contains no nitrogen (Theoretical N = 0.00%), a standard analyzer will report a falsely elevated nitrogen peak and a correspondingly depressed carbon percentage[3].

• HF Degradation (Hydrogen Error & Instrument Wear): Fluorine that does successfully combust reacts with hydrogen to form hydrogen fluoride (HF) gas. HF aggressively attacks the silica in the quartz combustion tube, forming volatile silicon tetrafluoride (SiF4) and water, which degrades the instrument's lifespan and causes severe hydrogen quantification errors[4][5].

To mitigate this, modern elemental analyzers (such as the Thermo Fisher FlashSmart or Exeter Analytical Model 440) employ specialized halogen scrubbers—typically Magnesium Oxide (MgO) or proprietary oxide mixtures (FluoAdso)—placed directly in the combustion zone[4][6].

Comparative Analysis of Analytical Approaches

When selecting a method for analyzing C11H12F2O2, researchers must balance accuracy against throughput. Below is an objective comparison of three distinct analytical approaches.

Table 1: Performance Comparison for C11H12F2O2 Analysis

Parameter	Standard CHN Combustion	Fluorine-Optimized CHN	Schöniger Flask + IC / ISE
Carbon Accuracy	Low (Depressed by CF4 loss)	High (±0.3% absolute error)	N/A (Does not measure C)
Nitrogen Accuracy	Falsely High (CF4 interference)	High (Reads true 0.00%)	N/A (Does not measure N)
Fluorine Quantification	None	None (F is trapped in scrubber)	High (Direct F measurement)
Throughput	High (~5 min/sample)	High (~5-7 min/sample)	Low (~30-60 min/sample)
Instrument Wear	High (Quartz degradation via HF)	Low (Protected by MgO/FluoAdso)	Low (Borosilicate glass flask)
Primary Use Case	Non-halogenated organics	Fluorinated drug intermediates	Direct fluorine quantification

Data synthesis based on standard microanalysis capabilities and fluorine interference profiles[4][5][7].

Experimental Protocol: Fluorine-Optimized CHN Analysis

To achieve the theoretical values for C11H12F2O2 (C: 61.68%, H: 5.65%, N: 0.00%), the following self-validating protocol must be executed using a dynamic flash combustion analyzer equipped with a halogen scrubber[4][8].

Step 1: Reactor Preparation & Scrubber Placement

• Action: Pack the quartz combustion tube with the primary oxidation catalyst (e.g., Chromium oxide). Insert a 2-3 cm layer of Magnesium Oxide (MgO) or FluoAdso directly into the hot zone (1000°C) of the oxidation reactor[4][6].

• Causality: Positioning the scrubber in the high-temperature zone ensures immediate thermodynamic reaction with HF and CF4 before these corrosive gases can interact with the quartz walls or pass into the downstream reduction chamber[4].

Step 2: Sample Encapsulation

• Action: Tare a lightweight tin (Sn) capsule on a microbalance. Weigh exactly 1.5 to 2.0 mg of the C11H12F2O2 sample. Crimp and seal the capsule tightly[5][8].

• Causality: Tin is mandatory for fluorinated compounds. The highly exothermic oxidation of tin during flash combustion temporarily boosts the local temperature to ~1800°C, providing the massive thermal energy required to break the stubborn C-F bonds[5].

Step 3: System Calibration & Blanking

• Action: Run a non-fluorinated standard (e.g., Acetanilide) to calibrate the TCD response factors. Following this, run a known fluorinated reference standard (e.g., 4-Fluorobenzoic acid) to validate the efficacy of the MgO scrubber.

• Causality: If the scrubber is functioning correctly, the nitrogen reading for the fluorinated standard must be <0.1%. A higher reading indicates CF4 breakthrough, meaning the MgO layer is exhausted and must be replaced[3].

Step 4: Combustion and Detection

• Action: Drop the sample into the reactor under a pure oxygen atmosphere. The carrier gas (Helium) sweeps the combustion products through the MgO layer, where F is trapped as solid MgF2[6]. The clean gases pass through a copper reduction column (converting NxOy to N2) and are separated via Gas Chromatography (GC) before reaching the TCD[8][9].

Workflow Visualization

Figure 1: Fluorine-optimized CHN elemental analysis workflow for C11H12F2O2 compounds.

Conclusion

For C11H12F2O2 compounds, standard CHN analysis is insufficient due to the thermodynamic stability of the C-F bond and the corrosive nature of HF[3][4]. By integrating a halogen scrubber (MgO/FluoAdso) into the high-temperature combustion zone and utilizing tin capsules for exothermic temperature boosting, laboratories can eliminate CF4 and HF interference[5][6]. This ensures that the resulting carbon and hydrogen data accurately reflect the compound's purity, maintaining the stringent ±0.3% error margin required for pharmaceutical release.

References

• Application Note 58 CHN Analysis: Handling challenging samples - Exeter Analytical.
• Elemental Analysis | Laboratory Testing Services - Measurlabs.
• Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing - Robertson Microlit.
• CHN determination of highly fluorinated organic compounds - Scientist Live.
• CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer - Thermo Fisher Scientific.
• Introduction - Elemental Microanalysis - Elemental Microanalysis.
• MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440 - University of Illinois School of Chemical Sciences.
• 4-(2,6-Difluorophenyl)tetrahydro-2H-pyran-4-ol - SpectraBase.
• 467442-11-1 (t-Butyl 3,5-difluorobenzoate) - ChemBK.

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• 5. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 6. eai1.com [eai1.com]
• 7. Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing [robertson-microlit.com]
• 8. School of Chemical Sciences KB [answers.uillinois.edu]
• 9. measurlabs.com [measurlabs.com]

Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

This document provides a detailed protocol for the safe and compliant disposal of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS No. 1443328-99-1). As drug development professionals, our commitment to safety and environmental stewardship extends through the entire lifecycle of a chemical, including its final disposition. This guide is designed to provide clear, actionable steps to manage waste streams containing this compound, ensuring the protection of laboratory personnel and the environment.

Chemical Profile and Hazard Assessment

1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is a fluorinated aromatic ketone. The presence of the carbon-fluorine bond suggests high chemical stability, which is a critical consideration for its disposal.[1] Due to this stability, such compounds are often resistant to degradation and can persist in the environment.[2]

Based on data from analogous compounds, a precautionary approach dictates that this chemical should be handled as, at minimum, an irritant and potentially harmful if ingested or inhaled.[3][4]

Table 1: Chemical and Inferred Hazard Profile

Property	Value / Information	Source
CAS Number	1443328-99-1	[5]
Molecular Formula	C₁₁H₁₂F₂O₂	[5]
Molecular Weight	214.21 g/mol	[5]
Physical Form	Likely a solid at room temperature.	[4]
Inferred Health Hazards	May cause skin and serious eye irritation.[3][4] Harmful if swallowed.[3] May cause respiratory irritation.[3]	N/A
Inferred Environmental Hazards	Fluorinated organic compounds are known for their environmental persistence.[2] Avoid release to the environment.	N/A
Incompatible Materials	Strong oxidizing agents, strong bases.[6]	N/A

Personal Protective Equipment (PPE) and Handling

Before handling the compound or its waste, ensure all appropriate personal protective equipment is in use. The principle of causality here is simple: creating a barrier between the researcher and the chemical is the most direct way to prevent exposure.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and disposed of properly after handling.[7]

• Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.[8]

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned. For larger quantities or in case of a spill, consider additional protective clothing.[9]

• Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of any dust or vapors.[9]

Step-by-Step Disposal Protocol

The proper disposal of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one is governed by regulations such as the Resource Conservation and Recovery Act (RCRA) set forth by the Environmental Protection Agency (EPA). Chemical waste of this nature cannot be disposed of in regular trash or down the sanitary sewer.[1]

Step 1: Waste Segregation

The first and most critical step is to collect waste containing this compound in a dedicated container.

• Rationale: Cross-contamination of waste streams can lead to dangerous chemical reactions (e.g., with strong oxidizers) and complicates the final disposal process, often increasing costs.[10] Fluorinated compounds, in particular, require a specific disposal pathway.

• Procedure:

  • Designate a specific waste container for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one and materials contaminated with it (e.g., weighing paper, contaminated gloves, disposable labware).

  • Do NOT mix this waste with other chemical streams, such as halogenated or non-halogenated solvents, unless explicitly approved by your institution's Environmental Health & Safety (EHS) office.[10]

Step 2: Waste Container Selection and Labeling

The integrity of the disposal process begins with the container.

• Rationale: The container must be compatible with the chemical to prevent leaks and degradation.[6] Clear, accurate labeling is an EPA requirement and ensures safe handling and proper disposal by waste management personnel.[3]

• Procedure:

  • Select a container made of a compatible material (e.g., High-Density Polyethylene (HDPE) or glass) with a secure, leak-proof screw cap.[10]

  • Affix a "HAZARDOUS WASTE" tag or label to the container before adding any waste.

  • On the label, clearly write out the full chemical name: "1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one". Do not use abbreviations or chemical formulas.[5]

  • List all constituents of the waste, including any solvents, and their approximate percentages.

  • Keep the container closed at all times except when adding waste.[5]

Step 3: On-Site Accumulation and Storage

Waste must be stored safely in the laboratory at or near the point of generation, in what is known as a Satellite Accumulation Area (SAA).[3]

• Rationale: Proper storage minimizes the risk of spills, exposure, and reaction with incompatible chemicals.

• Procedure:

  • Store the waste container in a designated SAA, which must be under the control of laboratory personnel.

  • Ensure the storage location is away from heat, open flames, or sources of ignition.[6]

  • Segregate the container from incompatible materials, particularly strong oxidizing agents and bases.[10] The use of secondary containment (e.g., a chemical-resistant tray) is a best practice.[11]

  • Inspect the container weekly for any signs of leakage or deterioration.[6]

Final Disposal Pathway

Due to the high stability of the carbon-fluorine bond, standard chemical neutralization methods are generally ineffective for fluorinated organic compounds.[12]

• Recommended Method: The primary and most effective disposal method for fluorinated compounds is high-temperature incineration conducted by a licensed hazardous waste management facility.[12]

• Rationale: These specialized incinerators operate at temperatures sufficient to break the stable C-F bonds. They are also equipped with advanced off-gas treatment systems, such as scrubbers, to neutralize hazardous combustion byproducts like hydrogen fluoride (HF).[12][13]

• Procedure:

  • Once the waste container is nearly full (approximately 90%), complete the hazardous waste tag with all required information (e.g., date, principal investigator).

  • Contact your institution's EHS office to schedule a waste pickup.[5] Do not move the waste to other laboratories or attempt to transport it off-site yourself.[3]

  • The EHS office will then arrange for a certified hazardous waste disposal vendor to transport the material for final disposal.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the disposal of 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

Caption: Disposal workflow for 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one.

References

• 1-(4-(Difluoromethoxy)phenyl)propan-1-one | C10H10F2O2 | CID 2368763. PubChem. [Link]

• Chemical Waste Disposal Guidelines for Educational Facilities. MLI Environmental. [Link]

• How to Dispose of Chemical Waste. Environmental Health and Safety, Stony Brook University. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• chemical waste guidelines. Health, Safety & Risk Management, The University of Texas at Dallas. [Link]

• Chemical Recycling of Hydrofluorocarbons by Transfer Fluorination. ResearchGate. [Link]

• What are PFAS chemicals? Environmental Working Group. [Link]

• Method and apparatus for disposing of fluorine-containing compound by decomposition.

• 1-(4-Ethoxyphenyl)-1-propanone | C11H14O2 | CID 348840. PubChem. [Link]

• SAFETY DATA SHEET. Angene Chemical. [Link]

• Toxic substances list: four fluorotelomer-based substances assessed under the New Substances Program. Canada.ca. [Link]

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• 4. 1-(4-Ethoxy-3-fluorophenyl)ethan-1-one | 115104-57-9 [sigmaaldrich.com]
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Personal protective equipment for handling 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

Comprehensive Safety and Operational Guide for Handling 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one

For researchers, scientists, and drug development professionals, the safe handling of specialized fluorinated aromatic compounds is paramount. 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one (CAS: 1443328-99-1) is a highly specific aromatic ketone utilized as a building block in advanced organic synthesis and pharmaceutical development[1].

This guide provides essential, step-by-step logistical and safety protocols. By understanding the mechanistic causality behind these safety measures, laboratories can establish self-validating workflows that protect personnel, ensure environmental compliance, and maintain the integrity of the research.

Chemical Profile & Mechanistic Hazard Assessment

To design an effective safety protocol, one must first understand the molecule's structural reactivity. 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one features three distinct functional domains: an ether group, a ketone moiety, and a fluorinated aromatic ring[1].

• The Fluorinated Aromatic Ring: The presence of fluorine atoms significantly increases the molecule's lipophilicity. Highly lipophilic compounds can partition rapidly into the stratum corneum, increasing the risk of systemic absorption upon dermal contact[2].

• The Ketone Moiety: The carbonyl carbon acts as an electrophilic center. In biological systems, electrophiles can react with nucleophilic residues on proteins, leading to severe eye, skin, and respiratory tract irritation[3],[4].

Because of these properties, this compound is classified as a hazardous halogenated organic material[5]. Standard "general chemistry" PPE is insufficient; a targeted defense matrix is required.

Figure 1: Mechanistic hazard pathways and corresponding PPE mitigation strategies.

Quantitative Data & PPE Matrix

Table 1: Chemical Logistics & Storage Data

Parameter	Specification
CAS Number	1443328-99-1[1]
Molecular Formula	C₁₁H₁₂F₂O₂[1]
Molecular Weight	214.21 g/mol [1]
Storage Conditions	Sealed in a dry environment, 2-8°C[1]

| Waste Classification | Halogenated Organic Waste[5] |

Table 2: Personal Protective Equipment (PPE) Matrix

PPE Category	Recommended Specification	Mechanistic Justification
Hand Protection	Double Nitrile (Dry Handling) Upgrade to Butyl/Viton if using DCM/THF	Prevents transdermal absorption driven by the compound's lipophilic fluorinated ring[2].
Eye Protection	ANSI Z87.1 Certified Safety Goggles	Shields against electrophilic ketone irritation and accidental particulate aerosolization[3].
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against static-induced ignition during powder transfer and liquid splashes[5].

| Respiratory | Chemical Fume Hood (Min 100 LFM) | Captures volatile particulates and prevents respiratory tract irritation[5],[3]. |

Standard Operating Procedure (SOP): Handling & Transfer

To ensure a self-validating workflow, each step below contains a built-in verification check. Do not proceed to the next step unless the verification is successful.

Step 1: Environmental Verification

• Action: Turn on the chemical fume hood and check the digital airflow monitor.

• Validation: Verify the face velocity is at least 100 Linear Feet per Minute (LFM). If the flow alarm sounds or reads below 100 LFM, abort the procedure immediately[5].

Step 2: PPE Donning & Static Mitigation

• Action: Don a flame-resistant lab coat, safety goggles, and double-layer nitrile gloves[5],[3].

• Validation: Because fine powders of fluorinated aromatics can carry static charges, ground your equipment. Use an anti-static bar or static-dissipative spatulas to prevent the powder from aerosolizing or clinging to the weighing boat.

Step 3: Weighing and Transfer

• Action: Remove the sealed container from 2-8°C storage and allow it to equilibrate to room temperature inside a desiccator before opening (prevents condensation). Transfer the required mass (MW: 214.21 g/mol )[1] into a pre-tared, sealable vial.

• Validation: Cap the source bottle immediately after transfer to minimize environmental exposure.

Step 4: Solvent Addition (If Applicable)

• Action: If dissolving the compound for synthesis, evaluate your solvent.

• Validation: If using aggressive organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF), standard nitrile gloves will degrade within minutes. You must upgrade to Butyl rubber or Viton gloves before handling the solvent.

Spill Response & Halogenated Waste Disposal Plan

Improper disposal of fluorinated compounds poses severe environmental risks, including aquatic toxicity (H411) and the potential release of toxic hydrogen fluoride (HF) gas if incinerated improperly[5],[3].

Emergency Spill Containment:

• Isolate: Lower the fume hood sash. If the spill is outside the hood, evacuate the immediate area.

• Absorb: Cover the spill with an inert absorbent material such as sand or vermiculite[5]. Never use combustible materials like paper towels.

• Collect: Sweep the absorbed mixture using a non-sparking brush and place it into a sealed, properly labeled hazardous waste container[5].

Routine Disposal Protocol:

• Segregation (Critical): 1-(4-Ethoxy-3,5-difluorophenyl)propan-1-one must be strictly segregated into a Halogenated Organic Waste stream[5].

• Incompatibilities: Do not mix this waste with non-halogenated organic solvents, aqueous waste, heavy metals, or acidic/basic waste streams[5]. Mixing can result in exothermic reactions or the generation of toxic gas.

• Storage & Destruction: Store the sealed container in a cool, dry, well-ventilated satellite accumulation area away from ignition sources[5]. Ultimate disposal must be executed via high-temperature incineration at a licensed chemical destruction facility equipped with acid-gas scrubbers[5].

Figure 2: Step-by-step operational workflow for handling and disposing of fluorinated aromatic ketones.

References

• Synthetika. "4-Fluorobenzaldehyde Pure For Organic Synthesis - Handling and Storage". Available at: [Link]

• P-Toluenesulfonicacid-ptbba. "Fluorinated Aromatic Compounds Supplier & Manufacturer Safety Guidelines". Available at: [Link]

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